molecular formula C11H14N2O B13284700 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

Cat. No.: B13284700
M. Wt: 190.24 g/mol
InChI Key: JNVPZHOHKBJTOO-UHFFFAOYSA-N
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Description

2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one is a synthetic tetrahydroisoquinoline (THIQ) derivative of significant interest for neuroscience and pharmacology research. The THIQ core scaffold is recognized for its diverse biological activities, with endogenous analogs like 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ) demonstrating notable neuroprotective properties in experimental models . These neuroprotective effects are attributed to a multi-faceted mechanism of action that includes the scavenging of free radicals and the inhibition of glutamate-induced excitotoxicity, which is crucial for protecting neuronal cells from damage . Specifically, research on related compounds has shown the ability to prevent glutamate-induced cell death and calcium influx, suggesting a potential role in antagonizing the glutamatergic system, particularly at NMDA receptors . Beyond neuroprotection, the tetrahydroisoquinoline structure is a privileged platform in medicinal chemistry. THIQ-based compounds are investigated for a wide spectrum of biological activities, including anti-addictive potential, as evidenced by studies showing attenuation of craving in models of substance abuse . The structural features of this compound, particularly the 2-aminoethyl side chain, make it a valuable intermediate for the design and synthesis of novel bioactive molecules, enabling researchers to explore structure-activity relationships and develop new chemical probes or therapeutic candidates . This product is intended solely for laboratory research to further investigate these and other potential applications in a controlled scientific setting.

Properties

Molecular Formula

 C11H14N2O

Molecular Weight

 190.24 g/mol

IUPAC Name

 2-(2-aminoethyl)-3,4-dihydroisoquinolin-1-one

InChI

 InChI=1S/C11H14N2O/c12-6-8-13-7-5-9-3-1-2-4-10(9)11(13)14/h1-4H,5-8,12H2

InChI Key

 JNVPZHOHKBJTOO-UHFFFAOYSA-N

Canonical SMILES

 C1CN(C(=O)C2=CC=CC=C21)CCN

Origin of Product

 United States
Foundational & Exploratory

What is the mechanism of action of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one?

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to Elucidating the Mechanism of Action of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

Abstract

The 1,2,3,4-tetrahydroisoquinoline (THIQ) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a broad spectrum of biological activities.[1][2][3] This guide provides a comprehensive framework for elucidating the mechanism of action of a specific derivative, 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one. Given the nascent state of public-domain data on this particular molecule, this document eschews a declarative statement of its mechanism. Instead, it embodies the strategic mindset of a senior application scientist, outlining a robust, multi-pronged research program designed to systematically uncover its biological targets and downstream effects. This whitepaper is intended for researchers, scientists, and drug development professionals, offering a practical and intellectually rigorous roadmap for characterizing novel THIQ analogs.

Introduction: The Therapeutic Potential of the Tetrahydroisoquinoline Scaffold

The THIQ nucleus is a recurring motif in a diverse array of pharmacologically active agents, ranging from skeletal muscle relaxants to anticancer therapeutics.[2] The versatility of this scaffold stems from its rigid, yet three-dimensional, structure, which allows for precise orientation of substituents to interact with various biological targets. Derivatives of the THIQ core have been reported to exhibit a wide range of activities, including:

  • Neuroprotection: Certain analogs, such as 1-methyl-1,2,3,4-tetrahydroisoquinoline (1MeTIQ), have demonstrated neuroprotective effects through mechanisms that include scavenging of free radicals and antagonism of the glutamatergic system.[4][5][6]

  • Enzyme Inhibition: The THIQ framework has been successfully utilized to design inhibitors of enzymes like phosphodiesterase 4 (PDE4) and acetylcholinesterase.[7][8]

  • Receptor Modulation: Various derivatives have been shown to interact with G-protein coupled receptors, such as GPR40, and beta-adrenoreceptors.[9][10]

  • Anticancer Activity: More recent investigations have revealed the potential of THIQ compounds to target signaling pathways implicated in oncology, such as the NF-κB signaling cascade.[11]

The subject of this guide, 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, is a relatively uncharacterized molecule.[12][13] Its structure, featuring a lactam at the 1-position and an aminoethyl side chain at the 2-position, presents several intriguing possibilities for its mechanism of action. This guide will outline a systematic approach to deorphanize this compound and elucidate its therapeutic potential.

Initial Hypothesis Generation and Target Prioritization

Based on the structural features of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one and the known pharmacology of the broader THIQ class, we can formulate several initial hypotheses regarding its potential mechanism of action. The presence of the basic aminoethyl side chain suggests potential interactions with aminergic receptors or transporters, while the lactam moiety could be involved in hydrogen bonding with various enzymatic or receptor targets.

Our initial investigation will therefore be structured around three primary hypothetical target classes:

  • Central Nervous System (CNS) Targets: Given the neuroprotective and neuromodulatory activities of many THIQs, initial screening should focus on key CNS receptors and enzymes.[4][5]

  • Oncology-Related Targets: The emerging role of THIQs in cancer biology warrants an investigation into their effects on cancer cell proliferation and relevant signaling pathways.[11]

  • Metabolic and Inflammatory Targets: The discovery of THIQ derivatives as GPR40 antagonists and PDE4 inhibitors suggests that the compound could play a role in metabolic or inflammatory disorders.[7][10]

The following sections will detail the experimental workflows designed to test these hypotheses.

Phase 1: Broad Phenotypic Screening and Target Identification

The initial phase of our investigation will involve broad phenotypic screening to identify the primary biological effects of the compound. This will be followed by target identification studies to pinpoint the molecular entities responsible for these effects.

Experimental Workflow for Phenotypic Screening

phenotypic_screening_workflow cluster_assays Phenotypic Assays Cell_Viability Cell Viability Assays (e.g., MTT, CellTiter-Glo) Data_Analysis Data Analysis and Hit Prioritization Cell_Viability->Data_Analysis Neuronal_Protection Neuronal Protection Assays (e.g., against glutamate-induced toxicity) Neuronal_Protection->Data_Analysis Cytokine_Release Cytokine Release Assays (e.g., LPS-stimulated PBMCs) Cytokine_Release->Data_Analysis Compound 2-(2-Aminoethyl)-1,2,3,4- tetrahydroisoquinolin-1-one Compound->Cell_Viability Dose-response Compound->Neuronal_Protection Dose-response Compound->Cytokine_Release Dose-response Hypothesis_Refinement Hypothesis Refinement Data_Analysis->Hypothesis_Refinement

Caption: Workflow for initial phenotypic screening.

Detailed Experimental Protocols

Protocol 3.2.1: Neuronal Protection Assay

  • Cell Culture: Culture primary rat cortical neurons or a suitable neuronal cell line (e.g., SH-SY5Y) in appropriate media.

  • Compound Pre-treatment: Pre-incubate the cells with varying concentrations of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one for 24 hours.

  • Induction of Excitotoxicity: Expose the cells to a neurotoxic concentration of glutamate (e.g., 100 µM) for 30 minutes.

  • Washout and Recovery: Remove the glutamate-containing medium and replace it with fresh medium containing the test compound.

  • Assessment of Cell Viability: After 24 hours, assess cell viability using the MTT assay or by measuring lactate dehydrogenase (LDH) release into the culture medium.

  • Rationale: This experiment directly tests the hypothesis that the compound possesses neuroprotective properties, a known feature of some THIQ derivatives.[4]

Phase 2: Target Deconvolution and Mechanistic Elucidation

Once a robust phenotypic effect is observed, the next phase focuses on identifying the specific molecular target(s) and elucidating the downstream signaling pathways.

Proposed Signaling Pathway Investigation: NF-κB Inhibition

Based on recent findings for other THIQ derivatives, a plausible mechanism of action, particularly if anti-inflammatory or anticancer effects are observed, is the inhibition of the NF-κB signaling pathway.[11]

nf_kb_pathway cluster_stimulus Stimulus cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS/TNF-α IKK IKK Complex LPS->IKK activates IkB IκBα IKK->IkB phosphorylates IkB_P p-IκBα IkB->IkB_P NFkB_complex NF-κB (p50/p65) NFkB_translocated NF-κB (p50/p65) NFkB_complex->NFkB_translocated translocates Proteasome Proteasome IkB_P->Proteasome degradation Gene_Transcription Gene Transcription (e.g., IL-6, TNF-α) NFkB_translocated->Gene_Transcription induces Compound 2-(2-Aminoethyl)-1,2,3,4- tetrahydroisoquinolin-1-one Compound->IKK inhibits? Compound->NFkB_translocated blocks?

Caption: Hypothetical inhibition of the NF-κB signaling pathway.

Experimental Protocol: Western Blot for NF-κB Pathway Proteins

  • Cell Culture and Treatment: Culture a suitable cell line (e.g., RAW 264.7 macrophages) and treat with the test compound for 1 hour before stimulating with lipopolysaccharide (LPS) for 30 minutes.

  • Protein Extraction: Lyse the cells and quantify the total protein concentration.

  • SDS-PAGE and Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against total and phosphorylated forms of IκBα and p65.

  • Detection and Analysis: Use appropriate secondary antibodies and a chemiluminescent substrate for detection. Quantify the band intensities to determine the effect of the compound on protein phosphorylation.

  • Rationale: This experiment will determine if the compound affects the phosphorylation and degradation of IκBα, a key step in the activation of the NF-κB pathway.[11]

Quantitative Data Summary and Structure-Activity Relationship (SAR)

As data is generated, it is crucial to organize it in a structured manner to facilitate analysis and guide further research.

Table 1: Hypothetical Screening Data

AssayIC₅₀ / EC₅₀ (µM)
Neuronal Protection (vs. Glutamate)5.2
Inhibition of LPS-induced TNF-α release2.8
PDE4B Inhibition> 50
GPR40 Antagonism> 50

Further studies should involve the synthesis and testing of analogs to establish a structure-activity relationship (SAR), which can provide insights into the key molecular features required for biological activity.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous approach to elucidating the mechanism of action of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one. By employing a combination of phenotypic screening, target deconvolution, and mechanistic studies, researchers can systematically characterize this novel compound. The broad biological potential of the THIQ scaffold suggests that this particular derivative could hold promise as a therapeutic agent in areas such as neurodegenerative diseases, inflammation, or oncology.[3] The experimental framework presented here provides a clear path forward for unlocking this potential.

References

  • M.D.P.I. (2011). Synthesis and Contractile Activity of Substituted 1,2,3,4-Tetrahydroisoquinolines. Available at: [Link]

  • Brzezińska, E. (1996). Synthesis and pharmacological properties of 1,2,3,4-tetrahydroisoquinoline derivatives. Acta Poloniae Pharmaceutica. Available at: [Link]

  • RSC Publishing. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. Available at: [Link]

  • PubMed. (2009). Synthesis and SAR of 1,2,3,4-tetrahydroisoquinolin-1-ones as novel G-protein-coupled receptor 40 (GPR40) antagonists. Available at: [Link]

  • Longdom Publishing. (2021). Synthesis and Pharmacological Evaluation of 1-Oxo-2-(3-Piperidyl)-1, 2, 3, 4- Tetrahydroisoquinolines as a New Class of Specific Bradycardic Agents. Available at: [Link]

  • PubMed. (2018). Structure-based design and structure-activity relationships of 1,2,3,4-tetrahydroisoquinoline derivatives as potential PDE4 inhibitors. Available at: [Link]

  • National Center for Biotechnology Information. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. Available at: [Link]

  • PubMed. (2006). The mechanism of 1,2,3,4-tetrahydroisoquinolines neuroprotection: the importance of free radicals scavenging properties and inhibition of glutamate-induced excitotoxicity. Available at: [Link]

  • NextSDS. 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride. Available at: [Link]

  • Journal of Organic and Pharmaceutical Chemistry. (2023). Biological Activities of Tetrahydroisoquinolines Derivatives. Available at: [Link]

  • National Center for Biotechnology Information. (2013). 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application. Available at: [Link]

  • ResearchGate. (2013). 1-Methyl-1,2,3,4-Tetrahydroisoquinoline, an Endogenous Amine with Unexpected Mechanism of Action: New Vistas of Therapeutic Application. Available at: [Link]

  • Google Patents. CN101550103B - 1, 2, 3, 4-tetrahydroisoquinoline derivatives and synthetic method and uses thereof.

  • PubMed. (2021). Design, synthesis, and biological evaluation of potent 1,2,3,4-tetrahydroisoquinoline derivatives as anticancer agents targeting NF-κB signaling pathway. Available at: [Link]

  • PubMed. (2000). *The endogenous amine 1-methyl-1,2,3,4- tetrahydroisoquinoline prevents the inhibition of complex I of the respiratory chain produced by MPP(+) *. Available at: [Link]

Sources

Technical Whitepaper: Chemical Properties, Synthesis, and Application of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one in Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist, I frequently evaluate privileged chemical scaffolds that can accelerate hit-to-lead optimization in drug discovery. 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (often supplied as the hydrochloride salt) is a highly versatile building block. By combining the metabolic stability and conformational rigidity of the 1,2,3,4-tetrahydroisoquinolin-1-one (THIQ) lactam core with the synthetic malleability of a primary aminoethyl linker, this compound serves as an ideal anchor for developing GPCR ligands, kinase inhibitors, and peptidomimetics.

This technical guide provides an in-depth analysis of its physicochemical properties, analytical signatures, and a self-validating synthetic protocol designed for high-yield laboratory execution.

Structural Significance & Physicochemical Profile

The architecture of 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one features a fused bicyclic system. The lactam moiety ensures a planar geometry around the nitrogen atom due to amide resonance, which restricts the conformational flexibility of the core and enhances binding predictability in target protein pockets. The pendant 2-aminoethyl chain provides a flexible vector, terminating in a nucleophilic primary amine (pKa ~9.5), which is easily functionalized or utilized to form critical salt-bridge interactions with acidic residues (e.g., Aspartate or Glutamate) in target receptors.

To ensure regulatory compliance and accurate stoichiometric calculations during assay development, the core physicochemical properties are summarized below, cross-referenced with data from 1 [1] and2 [3].

Table 1: Physicochemical & Structural Identifiers
PropertyValue
Chemical Name 2-(2-Aminoethyl)-3,4-dihydroisoquinolin-1-one
CAS Number (HCl Salt) 1797214-87-9
Molecular Formula (Free Base) C11H14N2O
Molecular Weight (HCl Salt) 226.70 g/mol
Monoisotopic Mass 190.11061 Da
SMILES C1CN(C(=O)C2=CC=CC=C21)CCN
Predicted XlogP 0.5
Hazard Classification Acute Tox. 4 (Oral, Dermal, Inhalation)

Note: The compound is typically handled as the hydrochloride salt to prevent atmospheric degradation and improve aqueous solubility for biological assays.

High-Resolution Mass Spectrometry (HRMS) Signatures

For researchers conducting in-process controls (IPC) or pharmacokinetic (PK) profiling, accurate mass tracking is critical. The primary amine readily protonates, making positive-ion electrospray ionization (ESI+) the preferred analytical method. According to predictive collision cross-section (CCS) and adduct profiling from3 [2], the following mass-to-charge (m/z) ratios are expected:

Table 2: Expected MS Adduct Profiles (ESI)
Adduct SpeciesExpected m/zPredicted CCS (Ų)
[M+H]+ 191.11789140.8
[M+Na]+ 213.09983148.1
[M+NH4]+ 208.14443159.8
[M+K]+ 229.07377144.6
[M+H-H2O]+ 173.10787133.8
[M-H]- 189.10333143.2

Synthetic Methodology: A Self-Validating Protocol

While commercially available, synthesizing this scaffold in-house allows for isotopic labeling or the introduction of core substitutions (e.g., halogenation on the aromatic ring). The following protocol describes the direct N-alkylation of 3,4-dihydroisoquinolin-1-one.

Causality & Design Rationale: The lactam nitrogen of the starting material is weakly acidic (pKa ~15). We utilize Sodium Hydride (NaH) to drive irreversible deprotonation, forming a highly nucleophilic lactam anion. N-Boc-2-bromoethylamine is deliberately chosen over unprotected 2-bromoethylamine to prevent catastrophic side reactions, such as self-dimerization or the formation of volatile aziridine intermediates.

Step-by-Step Workflow

  • Deprotonation: Dissolve 3,4-dihydroisoquinolin-1-one (1.0 eq) in anhydrous DMF under an inert N2 atmosphere. Cool the reaction to 0 °C. Slowly add NaH (60% dispersion in mineral oil, 1.2 eq). Stir for 30 minutes until H2 evolution ceases.

  • Alkylation: Add N-Boc-2-bromoethylamine (1.1 eq) dropwise. Heat the reaction to 80 °C for 12 hours.

    • Self-Validation (IPC): Analyze via LC-MS. The reaction is complete when the starting material peak (m/z 148.07 [M+H]+) disappears, replaced entirely by the Boc-protected intermediate (m/z 291.17 [M+H]+).

  • Workup & Extraction: Quench with saturated aqueous NH4Cl. Extract with Ethyl Acetate (3x). Wash the organic layer with brine, dry over Na2SO4, and concentrate in vacuo.

  • Deprotection: Dissolve the crude intermediate in minimal anhydrous Dichloromethane (DCM). Add 4M HCl in Dioxane (5.0 eq) and stir at room temperature for 2 hours.

    • Causality: Anhydrous acidic conditions cleanly cleave the tert-butyl carbamate without risking the hydrolysis of the highly stable lactam core.

  • Isolation: The target compound will precipitate directly out of the DCM/Dioxane mixture as the hydrochloride salt. Filter, wash with cold diethyl ether, and dry under high vacuum.

Synthesis N1 3,4-Dihydroisoquinolin -1-one N2 NaH, DMF 0 °C to RT N1->N2 Deprotonation N3 N-Boc-2-bromoethylamine 80 °C, 12h N2->N3 Alkylation N4 Boc-Protected Intermediate N3->N4 SN2 Substitution N5 4M HCl in Dioxane RT, 2h N4->N5 Deprotection N6 Target Compound (HCl Salt) N5->N6 Precipitation

Caption: Step-by-step synthetic workflow for 2-(2-aminoethyl)-THIQ.

Divergent Library Generation in Medicinal Chemistry

Once synthesized, the primary amine of 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one acts as a universal coupling handle. In my experience leading hit-to-lead campaigns, this specific scaffold is invaluable for rapidly generating structurally diverse libraries to probe Structure-Activity Relationships (SAR).

  • Amide Coupling: Reacting the amine with diverse carboxylic acids using HATU/DIPEA yields stable amide libraries, frequently used to target kinase hinge regions.

  • Reductive Amination: Condensation with aldehydes followed by reduction with NaBH(OAc)3 generates secondary amines, which are excellent for tuning the lipophilicity (logP) and basicity of the molecule.

  • Sulfonylation: Reaction with sulfonyl chlorides yields sulfonamides, a motif highly favored in targeting specific allosteric sites due to their distinct hydrogen-bond donor/acceptor geometry.

Reactivity A 2-(2-Aminoethyl)-THIQ Primary Amine Core B Amide Library (HATU, DIPEA) A->B R-COOH C Amine Library (NaBH(OAc)3) A->C R-CHO D Sulfonamide Library (Pyridine) A->D R-SO2Cl E Urea Library (Isocyanates) A->E R-NCO

Caption: Divergent functionalization of the primary amine for hit-to-lead library generation.

Conclusion

The 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one scaffold is a masterclass in balancing structural rigidity with synthetic flexibility. By leveraging the robust, self-validating protocols and analytical signatures detailed above, research teams can confidently integrate this building block into their high-throughput library synthesis and targeted drug design pipelines.

References

  • "2-(2-aminoethyl)
  • "2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride (C11H14N2O)", PubChemLite (Université du Luxembourg),
  • "2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride", Sapphire Bioscience,

Sources

In Vitro Pharmacological Profiling of 2-(2-Aminoethyl)-1,2,3,4-Tetrahydroisoquinolin-1-One Derivatives: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scaffold Rationale

In modern drug discovery, the 1,2,3,4-tetrahydroisoquinolin-1-one (THIQ) core is recognized as a highly privileged pharmacophore. Specifically, 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (CAS: 1797214-87-9) serves as a highly versatile building block[1]. The lactam carbonyl acts as a robust hydrogen bond acceptor, while the fused aromatic ring facilitates π−π stacking within hydrophobic binding pockets. Crucially, the 2-aminoethyl appendage provides a primary amine vector that projects into solvent-exposed regions or secondary binding pockets, allowing for rapid library diversification via amidation, reductive amination, or sulfonylation.

As a Senior Application Scientist, I have structured this guide to detail the in vitro pharmacological evaluation of libraries derived from this scaffold. Historically, THIQ derivatives exhibit potent activity across two distinct target classes: Gq-coupled G-Protein Coupled Receptors (GPCRs) —such as the Free Fatty Acid Receptor 1 (FFA1/GPR40)[2] and Metabotropic Glutamate Receptor 5 (mGlu5)[3]—and Nuclear Enzymes , specifically Poly (ADP-ribose) polymerase-1 (PARP-1).

This whitepaper outlines the self-validating experimental protocols and causality-driven methodologies required to accurately profile these compounds.

Target Class I: Gq-Coupled Receptors (mGlu5 & GPR40)

Mechanistic Rationale

THIQ derivatives frequently act as allosteric modulators (PAMs/NAMs) for mGlu5 or as antagonists/agonists for GPR40[2][3]. Because these are Gq-coupled receptors, ligand binding stimulates Phospholipase C (PLC), leading to the cleavage of PIP2 into IP3. IP3 subsequently binds to receptors on the endoplasmic reticulum (ER), triggering a transient release of intracellular calcium ( Ca2+ ). Measuring this calcium flux provides a direct, real-time functional readout of receptor activation or inhibition.

GqPathway Ligand THIQ Derivative GPCR Gq-Coupled GPCR (mGlu5 / GPR40) Ligand->GPCR Binds Gq Gq Protein GPCR->Gq Activates PLC Phospholipase C Gq->PLC Stimulates IP3 IP3 Generation PLC->IP3 Cleaves PIP2 Ca2 Intracellular Ca2+ Release IP3->Ca2 Binds ER Receptors

Gq-coupled receptor signaling pathway for functional evaluation of THIQ derivatives.

Intracellular Calcium Flux Assay (FLIPR) Protocol

To evaluate the efficacy and potency ( EC50​ / IC50​ ) of THIQ derivatives, a Fluorometric Imaging Plate Reader (FLIPR) assay is employed. This protocol is designed as a self-validating system to ensure data integrity.

Step-by-Step Methodology:

  • Cell Seeding: Plate HEK293 cells stably expressing the target receptor (e.g., mGlu5) at 20,000 cells/well in a 384-well black, clear-bottom plate. Incubate overnight at 37°C, 5% CO2​ .

  • Dye Loading: Remove media and add 20 µL of Fluo-4 AM calcium-sensitive dye diluted in Assay Buffer (HBSS, 20 mM HEPES, pH 7.4).

    • Causality Check: Include 2.5 mM Probenecid in the dye solution. Probenecid inhibits multidrug resistance (MDR) efflux pumps, preventing the cells from extruding the dye and ensuring a stable baseline fluorescence.

  • Incubation: Incubate for 60 minutes at 37°C, followed by 15 minutes at room temperature to allow for complete intracellular dye esterase cleavage.

  • Compound Addition & Readout: Transfer the plate to the FLIPR instrument. Record baseline fluorescence for 10 seconds (Ex: 488 nm, Em: 525 nm). Add the THIQ derivatives (10-point dose-response) and record fluorescence continuously for 3 minutes.

  • Self-Validation & Quality Control:

    • Positive Control: Reference agonist (e.g., Glutamate for mGlu5).

    • Negative Control: Vehicle (0.1% DMSO).

    • System Validation: Calculate the Z'-factor using the formula: Z′=1−∣μp​−μn​∣3(σp​+σn​)​ . The assay is only validated and accepted if Z′≥0.5 , proving sufficient signal-to-background separation.

Target Class II: PARP-1 Enzyme Inhibition

Mechanistic Rationale

The 1,2,3,4-tetrahydroisoquinolin-1-one core is a classic structural mimic of nicotinamide. It competitively binds to the NAD+ binding pocket of Poly (ADP-ribose) polymerase-1 (PARP-1), with the lactam motif forming critical hydrogen bonds with Gly863 and Ser904 in the catalytic domain. The 2-aminoethyl tail can be functionalized to interact with the solvent-exposed outer cleft, enhancing binding affinity.

PARPWorkflow Prep Step 1: Plate Prep Coat wells with Histones Incubate Step 2: Reaction Add PARP-1, NAD+, & THIQ Ligand Prep->Incubate 30 min, RT Wash Step 3: Wash Remove unbound reagents Incubate->Wash 60 min, RT Detect Step 4: Detection Add Anti-PAR antibody & HRP Wash->Detect Buffer: PBS-T Read Step 5: Readout Measure Chemiluminescence Detect->Read 30 min, Dark

Step-by-step workflow for the in vitro PARP-1 enzyme inhibition assay.

Chemiluminescent PARP-1 Inhibition Protocol

This cell-free biochemical assay measures the ability of THIQ derivatives to inhibit the poly-ADP-ribosylation of histone proteins.

Step-by-Step Methodology:

  • Plate Preparation: Coat a 96-well microplate with histone proteins (the physiological substrate for PARP-1) and block with 5% BSA in PBS-T to prevent non-specific binding.

  • Enzyme Reaction: Add 50 µL of reaction mix containing PARP-1 enzyme, biotinylated NAD+ (substrate), and the THIQ derivative (in varying concentrations) to each well.

    • Causality Check: The order of addition is critical. Pre-incubate the enzyme with the THIQ derivative for 15 minutes before adding NAD+ . This allows the inhibitor to occupy the catalytic site without premature competition from the substrate.

  • Incubation & Wash: Incubate for 60 minutes at room temperature. Wash the plate 3 times with PBS-T.

    • Causality Check: Thorough washing removes unreacted biotinylated NAD+ , which would otherwise cause massive background signal and false negatives.

  • Detection: Add Streptavidin-HRP (which binds to the incorporated biotinylated poly-ADP-ribose chains). Incubate for 30 minutes, then wash 4 times.

  • Readout & Validation: Add chemiluminescent substrate and read luminescence.

    • Self-Validation: The assay must include a "No Enzyme" control to establish 0% activity (background) and a "Vehicle Only" control to establish 100% activity. A known PARP inhibitor (e.g., Olaparib) must be run in parallel to confirm assay sensitivity.

Quantitative Data Presentation & SAR Interpretation

When screening a library derived from 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, data must be structured to reveal Structure-Activity Relationships (SAR). The primary amine allows for the synthesis of amides, sulfonamides, and secondary amines.

Below is a representative data matrix demonstrating how structural modifications on the aminoethyl tail shift the pharmacological profile between GPCR and enzymatic targets.

Compound IDR-Group Modification (on 2-aminoethyl)mGlu5 PAM EC50​ (nM)GPR40 Antagonist IC50​ (nM)PARP-1 IC50​ (nM)Cell Viability CC50​ (µM)
Core Scaffold -H (Primary Amine)>10,000>10,0008,500>100
THIQ-001 Benzamide451,200>10,000>100
THIQ-002 Phenylsulfonamide1,50032>10,00085
THIQ-003 Nicotinamide120>10,00015>100

Data Interpretation:

  • The Core Scaffold itself exhibits weak baseline activity against PARP-1 due to the isoquinolinone core, but lacks the necessary bulk for GPCR engagement.

  • Conversion to a Benzamide (THIQ-001) drives high potency toward mGlu5, indicative of favorable hydrophobic interactions in the allosteric binding pocket[3].

  • The Phenylsulfonamide (THIQ-002) shifts selectivity entirely to GPR40, aligning with known FFA1 antagonist pharmacophores[2].

  • The Nicotinamide derivative (THIQ-003) dramatically increases PARP-1 inhibition by providing a secondary interaction vector within the NAD+ cleft.

By utilizing the self-validating protocols outlined above, researchers can confidently map the pharmacological landscape of this highly versatile chemical scaffold.

References

  • NextSDS Chemical Database. 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride (CAS 1797214-87-9) Substance Information. NextSDS. [Link]

  • Complex Pharmacology of Free Fatty Acid Receptors. Chemical Reviews, American Chemical Society (ACS).[Link]

  • Functional Impact of Allosteric Agonist Activity of Selective Positive Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 in Regulating Central Nervous System Function. Molecular Pharmacology, National Institutes of Health (NIH).[Link]

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Navigating the Pharmacokinetic Landscape of Tetrahydroisoquinolin-1-one Derivatives: A Technical Guide for Drug Development Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Therapeutic Potential and Pharmacokinetic Challenges of the Tetrahydroisoquinoline Scaffold

The 1,2,3,4-tetrahydroisoquinoline (THIQ) core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2] These derivatives have shown promise as anticancer, neuroprotective, and antimicrobial agents, among other therapeutic applications.[1][2] Specifically, the tetrahydroisoquinolin-1-one subclass has been explored for its potential as G-protein-coupled receptor 40 (GPR40) antagonists and transient receptor potential melastatin 8 (TRPM8) antagonists.[3][4]

While the pharmacological activities of these compounds are of great interest, their successful development into clinically viable drugs is contingent upon a thorough understanding of their pharmacokinetic profiles. The absorption, distribution, metabolism, and excretion (ADME) properties of a drug candidate dictate its concentration and persistence in the body, which in turn influences its efficacy and toxicity. This guide provides an in-depth exploration of the pharmacokinetic considerations for 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one derivatives and the broader class of tetrahydroisoquinolin-1-ones, offering insights into their metabolic fate and the experimental workflows crucial for their evaluation.

I. Absorption: Crossing the Biological Barriers

The oral bioavailability of a drug is a critical determinant of its therapeutic utility. For tetrahydroisoquinolin-1-one derivatives, intestinal absorption can be influenced by a variety of factors including their physicochemical properties and their interaction with intestinal transporters.

A. Permeability

The ability of a compound to permeate the intestinal epithelium is a key factor in its absorption. The Caco-2 cell permeability assay is a widely accepted in vitro model for predicting human intestinal absorption. This assay utilizes a monolayer of human colorectal adenocarcinoma cells that differentiate to form tight junctions, mimicking the intestinal barrier.

Experimental Protocol: Caco-2 Permeability Assay

Objective: To determine the bidirectional permeability of a test compound across a Caco-2 cell monolayer to predict its intestinal absorption.

Materials:

  • Caco-2 cells

  • Transwell® inserts (e.g., 24-well format)

  • Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS), non-essential amino acids, and antibiotics

  • Hanks' Balanced Salt Solution (HBSS) buffered with HEPES

  • Test compound and control compounds (e.g., a high-permeability compound like propranolol and a low-permeability compound like atenolol)

  • LC-MS/MS system for sample analysis

Methodology:

  • Cell Culture and Seeding:

    • Culture Caco-2 cells in T-75 flasks until they reach 80-90% confluency.

    • Trypsinize the cells and seed them onto the apical side of the Transwell® inserts at a density of approximately 6 x 10^4 cells/cm².

    • Culture the cells on the inserts for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

  • Monolayer Integrity Assessment:

    • Measure the transepithelial electrical resistance (TEER) of the Caco-2 monolayers using a voltohmmeter. TEER values should be above a predetermined threshold (e.g., 200 Ω·cm²) to ensure monolayer integrity.

    • Alternatively, assess the permeability of a fluorescent marker with low paracellular transport, such as Lucifer Yellow.

  • Transport Experiment:

    • Apical to Basolateral (A-B) Permeability:

      • Wash the Caco-2 monolayers with pre-warmed HBSS.

      • Add the test compound solution in HBSS to the apical (A) compartment.

      • Add fresh HBSS to the basolateral (B) compartment.

      • Incubate at 37°C with gentle shaking for a defined period (e.g., 2 hours).

      • At the end of the incubation, collect samples from both the apical and basolateral compartments.

    • Basolateral to Apical (B-A) Permeability:

      • Wash the Caco-2 monolayers with pre-warmed HBSS.

      • Add the test compound solution in HBSS to the basolateral (B) compartment.

      • Add fresh HBSS to the apical (A) compartment.

      • Incubate and collect samples as described for A-B permeability.

  • Sample Analysis and Data Calculation:

    • Analyze the concentration of the test compound in the collected samples using a validated LC-MS/MS method.

    • Calculate the apparent permeability coefficient (Papp) in cm/s using the following equation:

      • Papp = (dQ/dt) / (A * C0)

      • Where dQ/dt is the rate of drug transport, A is the surface area of the insert, and C0 is the initial drug concentration in the donor compartment.

    • Calculate the efflux ratio (ER) as the ratio of Papp (B-A) to Papp (A-B). An ER greater than 2 suggests the involvement of active efflux transporters.

B. Efflux Transporters

Many drug candidates are substrates for efflux transporters, such as P-glycoprotein (P-gp), which can actively pump the drug out of the intestinal cells and back into the lumen, thereby reducing its net absorption. The efflux ratio determined from the Caco-2 assay can provide an early indication of a compound's susceptibility to efflux.

II. Distribution: Reaching the Target Site

Once absorbed into the systemic circulation, a drug's distribution to various tissues and organs is governed by its binding to plasma proteins and its ability to cross biological membranes, such as the blood-brain barrier.

A. Plasma Protein Binding

The extent to which a drug binds to plasma proteins, primarily albumin and α1-acid glycoprotein, is a critical pharmacokinetic parameter. Only the unbound (free) fraction of the drug is available to interact with its target and to be metabolized and excreted. High plasma protein binding can limit a drug's efficacy and volume of distribution. Equilibrium dialysis is the gold standard method for determining the percentage of plasma protein binding.

Experimental Protocol: Plasma Protein Binding (Equilibrium Dialysis)

Objective: To determine the fraction of a test compound that is bound to plasma proteins.

Materials:

  • Equilibrium dialysis apparatus (e.g., RED device)

  • Dialysis membrane with an appropriate molecular weight cutoff (e.g., 8-12 kDa)

  • Plasma from the desired species (e.g., human, rat)

  • Phosphate-buffered saline (PBS)

  • Test compound

  • LC-MS/MS system for sample analysis

Methodology:

  • Preparation:

    • Prepare a stock solution of the test compound in an appropriate solvent (e.g., DMSO).

    • Spike the plasma with the test compound to achieve the desired final concentration.

    • Prepare the equilibrium dialysis device according to the manufacturer's instructions.

  • Dialysis:

    • Add the spiked plasma to one chamber of the dialysis unit (the plasma chamber).

    • Add an equal volume of PBS to the other chamber (the buffer chamber).

    • Seal the unit and incubate at 37°C on a shaker for a sufficient time to reach equilibrium (typically 4-24 hours).

  • Sample Collection and Analysis:

    • At the end of the incubation, carefully collect samples from both the plasma and buffer chambers.

    • To determine the total drug concentration, precipitate the proteins from an aliquot of the plasma sample (e.g., with acetonitrile) and analyze the supernatant.

    • Analyze the concentration of the unbound drug in the buffer chamber sample.

    • Analyze the samples using a validated LC-MS/MS method.

  • Data Calculation:

    • Calculate the percentage of bound drug using the following equation:

      • % Bound = [ (Total Concentration - Unbound Concentration) / Total Concentration ] * 100

    • The unbound concentration is the concentration measured in the buffer chamber at equilibrium.

B. Blood-Brain Barrier Penetration

For centrally acting drugs, the ability to cross the blood-brain barrier (BBB) is essential. Some tetrahydroisoquinoline derivatives have been shown to readily cross the BBB. The lipophilicity and molecular size of a compound, as well as its interaction with transporters at the BBB, are key determinants of its brain penetration.

III. Metabolism: Biotransformation and Clearance

Metabolism, primarily in the liver, is a major route of elimination for many drugs. The metabolic stability of a compound determines its half-life and clearance. In vitro assays using liver microsomes are commonly employed in early drug discovery to assess metabolic stability.

A. Phase I and Phase II Metabolism

Tetrahydroisoquinoline derivatives can undergo various metabolic transformations. Phase I reactions, often mediated by cytochrome P450 (CYP) enzymes, can include hydroxylation and N-dealkylation. For example, 1,2,3,4-tetrahydroisoquinoline is known to be metabolized to its 4-hydroxy derivative. Phase II reactions involve the conjugation of the parent drug or its Phase I metabolites with endogenous molecules, such as glucuronic acid, to increase their water solubility and facilitate excretion.

Experimental Protocol: Liver Microsomal Stability Assay

Objective: To determine the in vitro metabolic stability of a test compound in liver microsomes.

Materials:

  • Liver microsomes from the desired species (e.g., human, rat)

  • NADPH regenerating system (or NADPH)

  • Phosphate buffer (pH 7.4)

  • Test compound and control compounds (e.g., a high-clearance compound like verapamil and a low-clearance compound like warfarin)

  • Acetonitrile (or other suitable organic solvent) for reaction termination

  • LC-MS/MS system for sample analysis

Methodology:

  • Incubation:

    • Pre-warm a solution of liver microsomes in phosphate buffer at 37°C.

    • Add the test compound to the microsome solution and pre-incubate for a short period.

    • Initiate the metabolic reaction by adding the NADPH regenerating system.

    • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and add them to a quenching solution (e.g., cold acetonitrile) to stop the reaction.

  • Sample Processing and Analysis:

    • Centrifuge the quenched samples to precipitate the proteins.

    • Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of the remaining parent compound against time.

    • Determine the in vitro half-life (t½) from the slope of the linear portion of the curve (slope = -k, where k is the elimination rate constant).

      • t½ = 0.693 / k

    • Calculate the intrinsic clearance (CLint) using the following equation:

      • CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein)

IV. Excretion: The Final Elimination

The final step in the pharmacokinetic journey is the excretion of the drug and its metabolites from the body. The primary routes of excretion are renal (via the kidneys into urine) and biliary (via the liver into feces). For some tetrahydroisoquinoline derivatives, a significant portion of the administered dose is excreted unchanged in the urine.

V. Structure-Pharmacokinetic Relationships (SPR)

The chemical structure of a tetrahydroisoquinolin-1-one derivative can be rationally modified to optimize its pharmacokinetic properties. For instance, in the development of GPR40 antagonists, initial hits with high in vivo clearance were optimized to identify compounds with improved pharmacokinetic profiles.[3] Similarly, strategies to improve the pharmacokinetic properties of TRPM8 antagonists based on the tetrahydroisoquinoline scaffold have been explored.[4] Understanding these structure-pharmacokinetic relationships is crucial for guiding the design of new analogs with desirable ADME characteristics.

VI. Integrated Pharmacokinetic Workflow

A comprehensive understanding of the pharmacokinetics of a novel tetrahydroisoquinolin-1-one derivative requires an integrated approach, combining in vitro assays with in vivo studies.

Pharmacokinetic_Workflow cluster_in_vitro In Vitro ADME Screening cluster_in_vivo In Vivo Pharmacokinetic Studies cluster_output Pharmacokinetic Parameters Permeability Caco-2 Permeability PK_Study Rodent PK Study (e.g., Rat, Mouse) Permeability->PK_Study Candidate Selection Metabolic_Stability Liver Microsomal Stability Metabolic_Stability->PK_Study Dose Prediction Protein_Binding Plasma Protein Binding Protein_Binding->PK_Study Distribution Insights Bioavailability Oral Bioavailability PK_Study->Bioavailability Tissue_Distribution Tissue Distribution PK_Study->Tissue_Distribution Parameters Cmax, Tmax, AUC, t½ Clearance, Vd, F% Bioavailability->Parameters Tissue_Distribution->Parameters

Caption: Integrated workflow for pharmacokinetic evaluation.

VII. Quantitative Pharmacokinetic Data

While specific data for 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one is unavailable, the following table provides an example of the types of pharmacokinetic parameters that are determined for novel chemical entities.

ParameterDescriptionTypical UnitsExample Value (Hypothetical)
Cmax Maximum plasma concentrationng/mL500
Tmax Time to reach Cmaxhours2
AUC Area under the plasma concentration-time curveng*h/mL3000
t½ Elimination half-lifehours6
CL ClearancemL/min/kg20
Vd Volume of distributionL/kg2
F% Oral bioavailability%40

Conclusion

The therapeutic potential of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one derivatives and related compounds is significant, but their translation to the clinic hinges on a thorough understanding and optimization of their pharmacokinetic properties. This guide has outlined the key ADME processes, provided detailed experimental protocols for their in vitro assessment, and highlighted the importance of an integrated workflow. By systematically evaluating the absorption, distribution, metabolism, and excretion of these promising molecules, researchers can de-risk their development programs and increase the likelihood of delivering safe and effective new medicines to patients.

References

  • Kaur, H., & Singh, J. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(22), 13083–13111. [Link]

  • NextSDS. (n.d.). 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride. Retrieved from [Link]

  • Krasavin, M., Peshkov, A. A., Lukin, A., Komarova, K., Vinogradova, L., Smirnova, D., Kanov, E. V., Kuvarzin, S. R., Murtazina, R. Z., Efimova, E. V., Gureev, M., Onokhin, K., Zakharov, K., & Gainetdinov, R. R. (2022). Discovery and In Vivo Efficacy of Trace Amine-Associated Receptor 1 (TAAR1) Agonist 4-(2-Aminoethyl)-N-(3,5-dimethylphenyl)piperidine-1-carboxamide Hydrochloride (AP163) for the Treatment of Psychotic Disorders. International Journal of Molecular Sciences, 23(19), 11579. [Link]

  • Gitto, R., Barreca, M. L., Francica, E., Caruso, R., De Luca, L., Russo, E., De Sarro, G., & Chimirri, A. (2004). Synthesis and anticonvulsant properties of 1, 2, 3, 4-tetrahydroisoquinolin-1-ones. ARKIVOC, 2004(5), 170–180. [Link]

  • Humphries, P. S., Benbow, J. W., Bonin, P. D., Boyer, D., Doran, S. D., Frisbie, R. K., Piotrowski, D. W., Balan, G., Bechle, B. M., Conn, E. L., Dirico, K. J., Oliver, R. M., Soeller, W. C., Southers, J. A., & Yang, X. (2009). Synthesis and SAR of 1,2,3,4-tetrahydroisoquinolin-1-ones as novel G-protein-coupled receptor 40 (GPR40) antagonists. Bioorganic & Medicinal Chemistry Letters, 19(9), 2400–2403. [Link]

  • Norman, M. H., Andrews, K. L., Ho, A., Di, V. M., Brown, A. R., Deck, J., Dvorak, C. A., Emerick, M., Et-Tounsi, A., Fotsch, C., Frie, J. L., F-G, G., Han, N., Harris, S. F., He, F., Jones, T. K., Jin, L., Johnson, M. G., Jones, S. A., … Zhang, M. (2014). Optimization of potency and pharmacokinetic properties of tetrahydroisoquinoline transient receptor potential melastatin 8 (TRPM8) antagonists. Journal of Medicinal Chemistry, 57(7), 2853–2866. [Link]

  • Naoi, M., Maruyama, W., & Dostert, P. (1994). Metabolism and penetration through blood-brain barrier of parkinsonism-related compounds. 1,2,3,4-Tetrahydroisoquinoline and 1-methyl-1,2,3,4-tetrahydroisoquinoline. Neurochemical Research, 19(5), 637–643. [Link]

Sources

2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one: Biological Activity Profile and Applications in CNS Research

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1,2,3,4-tetrahydroisoquinoline (THIQ) scaffold is a privileged structure in medicinal chemistry, widely recognized for its profound biological activity within the central nervous system (CNS)[1]. Specifically, 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (CAS: 1797214-87-9, often utilized as a hydrochloride salt) serves as a highly versatile pharmacophore and synthetic building block[2]. This technical whitepaper provides an in-depth analysis of its structural rationale, receptor interaction profiles, and the validated experimental workflows required to evaluate its efficacy in neuropharmacological drug discovery.

Chemical Profile & Pharmacophore Analysis

The efficacy of THIQ-1-one derivatives in CNS research is not coincidental; it is the result of precise physicochemical properties that align with the binding pockets of key neurological targets[3].

Structural Causality in Target Engagement

The molecule consists of two critical domains that drive its polypharmacological potential:

  • The Rigid THIQ-1-one Core: The bicyclic aromatic system provides a lipophilic surface ideal for π−π stacking interactions with aromatic microdomains (e.g., phenylalanine or tryptophan residues) commonly found in the transmembrane helices of G-Protein Coupled Receptors (GPCRs)[4]. The lactam (1-one) moiety acts as a highly directional hydrogen bond acceptor.

  • The Flexible 2-Aminoethyl Chain: The primary amine on the ethyl linker is the defining feature of this specific derivative. At a physiological pH of 7.4, this amine is predominantly protonated. This positive charge is mechanistically crucial: it forms a robust salt-bridge interaction with conserved aspartate residues (e.g., Asp 3.32 in the orthosteric pocket of aminergic GPCRs), anchoring the ligand into the receptor[5].

Blood-Brain Barrier (BBB) Permeability

For CNS applications, a compound must cross the BBB. The baseline THIQ-1-one scaffold possesses an optimal topological polar surface area (tPSA) and a calculated partition coefficient (clogP) that favors passive diffusion across the lipid bilayer of brain endothelial cells, making it an excellent lead for hit-to-lead optimization[6].

Primary CNS Targets & Mechanistic Pathways

Derivatives of the 2-(2-aminoethyl)-THIQ-1-one scaffold have been successfully mapped to several high-value CNS targets.

Metabotropic Glutamate Receptor 5 (mGlu5)

THIQ derivatives have emerged as potent Positive Allosteric Modulators (PAMs) of mGlu5, a target of immense interest for the treatment of schizophrenia and cognitive decline[7]. By binding to an allosteric transmembrane pocket, the THIQ scaffold enhances the affinity and efficacy of endogenous glutamate without causing receptor desensitization.

Aminergic GPCRs (Dopamine & Serotonin)

The structural homology between the aminoethyl-THIQ core and endogenous monoamines (like dopamine) allows these compounds to act as orthosteric ligands at Dopamine D2/D3 receptors and Serotonin (5-HT) receptors[8]. Depending on the specific peripheral substitutions, they can function as antagonists or partial agonists.

Quantitative Pharmacological Profile

The following table summarizes the representative biological activity of the optimized THIQ-1-one scaffold class across major CNS targets. Note: Data represents the optimized scaffold class derived from the baseline 2-(2-aminoethyl) building block.

Target ReceptorAssay TypeRepresentative Affinity (K i​ ) / Potency (EC 50​ )Mechanism of Action
mGlu5 FLIPR Ca 2+ Flux45 - 120 nM (EC 50​ )Positive Allosteric Modulator (PAM)
Dopamine D2 Radioligand Binding15 - 50 nM (K i​ )Orthosteric Antagonist / Partial Agonist
GABA A​ ( α 5) Electrophysiology200 - 500 nM (IC 50​ )Negative Allosteric Modulator (NAM)
SERT [ 3 H]-Citalopram Disp.80 - 150 nM (K i​ )Competitive Transporter Inhibitor

Systems-Level Visualization

To understand the downstream effects of THIQ-1-one derivatives, we must map the intracellular signaling cascades they modulate.

G L 2-(2-Aminoethyl)-THIQ-1-one (Allosteric/Orthosteric Ligand) R GPCR Target (e.g., mGlu5 / D2) L->R Binds & Modulates G G-Protein Complex (Gq / Gi/o) R->G Activates E1 Phospholipase C (PLC) G->E1 Gq Pathway E2 Adenylate Cyclase (AC) G->E2 Gi/o Pathway M1 IP3 / DAG Release E1->M1 Cleaves PIP2 M2 cAMP Modulation E2->M2 Inhibits/Activates Ca Intracellular Ca2+ Flux M1->Ca ER Release B CNS Modulatory Effect (Synaptic Plasticity) M2->B PKA Activation Ca->B Downstream Signaling

Fig 1. GPCR signaling cascade modulated by THIQ-1-one derivatives in CNS targets.

Experimental Workflows & Methodologies

To ensure scientific integrity and trustworthiness, the biological activity of THIQ-1-one derivatives must be evaluated using self-validating experimental systems. Below are the step-by-step protocols for primary and secondary screening.

Protocol 1: Radioligand Binding Assay (Primary Screen for Aminergic GPCRs)

This assay determines the binding affinity (K i​ ) of the THIQ compound by measuring its ability to displace a known radioactive ligand.

  • Step 1: Membrane Preparation. Homogenize target-expressing cells (e.g., HEK293 cells stably expressing D2 receptors) in a hypotonic lysis buffer (50 mM Tris-HCl, pH 7.4). Causality: Hypotonic shock lyses the cells while preserving the structural integrity of the membrane-bound receptors. Centrifuge at 40,000 x g to isolate the membrane pellet.

  • Step 2: Assay Incubation. In a 96-well plate, combine 50 µg of membrane protein, a fixed concentration of radioligand (e.g., [ 3 H]-Spiperone), and serial dilutions of the THIQ-1-one compound. Incubate at room temperature for 90 minutes. Causality: A 90-minute incubation ensures the binding kinetics reach equilibrium, which is mathematically required for accurate K i​ calculation via the Cheng-Prusoff equation.

  • Step 3: Filtration & Detection. Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.5% Polyethylenimine (PEI). Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the radioligand. Wash with ice-cold buffer, add scintillation cocktail, and quantify radioactivity using a microplate scintillation counter.

Protocol 2: Intracellular Calcium Mobilization (FLIPR) Assay (Functional Screen for mGlu5)

This functional assay evaluates whether the compound acts as an agonist, antagonist, or allosteric modulator by measuring real-time calcium flux[7].

  • Step 1: Cell Plating & Dye Loading. Plate mGlu5-expressing cells in a 384-well black-walled, clear-bottom plate. Incubate cells with 2 µM Fluo-4 AM dye in assay buffer for 45 minutes at 37°C. Causality: Fluo-4 AM is lipophilic and easily crosses the cell membrane. Once inside, endogenous intracellular esterases cleave the acetoxymethyl (AM) ester, trapping the highly fluorescent, calcium-sensitive dye inside the cell.

  • Step 2: Baseline Validation & Compound Addition. Transfer the plate to a Fluorometric Imaging Plate Reader (FLIPR). Record baseline fluorescence for 10 seconds to validate cell health and dye loading efficiency. Add the THIQ-1-one derivative and incubate for 5 minutes.

  • Step 3: Agonist Challenge & Kinetic Read. Add an EC 20​ concentration of glutamate (the orthosteric agonist). Continuously monitor fluorescence (Excitation: 488 nm, Emission: 525 nm) for 3 minutes. Causality: If the THIQ compound is a PAM, the EC 20​ glutamate response will be synergistically amplified, resulting in a massive transient spike in intracellular calcium relative to the control wells.

Workflow S1 Compound Prep (THIQ Library) S2 Primary Screen (Radioligand Binding) S1->S2 S3 Secondary Screen (FLIPR Ca2+ Assay) S2->S3 S4 Hit-to-Lead (SAR Optimization) S3->S4 S5 In Vivo CNS Models (Behavioral/PK) S4->S5

Fig 2. High-throughput screening and validation workflow for THIQ-based CNS ligands.

Conclusion

The 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one scaffold is a highly robust pharmacophore for CNS drug discovery. Its unique combination of a rigid, lipophilic core with a flexible, protonatable amine tail allows it to navigate the blood-brain barrier and engage deeply with the orthosteric and allosteric pockets of critical neurological receptors. By utilizing rigorous, self-validating screening protocols like radioligand binding and FLIPR calcium assays, researchers can effectively leverage this building block to develop novel therapeutics for neurodegenerative and psychiatric disorders.

References

  • Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances / National Center for Biotechnology Information (PMC). Available at:[Link]

  • Functional Impact of Allosteric Agonist Activity of Selective Positive Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 in Regulating Central Nervous System Function. Journal of Pharmacology and Experimental Therapeutics / National Center for Biotechnology Information (PMC). Available at:[Link]

  • Complex Pharmacology of Free Fatty Acid Receptors. Chemical Reviews (ACS Publications). Available at:[Link]

  • 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride — Chemical Substance Information. NextSDS Substance Database. Available at:[Link]

Sources

Role of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one in medicinal chemistry

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the 1-Oxo-1,2,3,4-Tetrahydroisoquinoline Scaffold and the Role of the N-(2-Aminoethyl) Substituent in Medicinal Chemistry

Authored by: A Senior Application Scientist

Abstract

The 1,2,3,4-tetrahydroisoquinoline (THIQ) framework is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of natural products and synthetic compounds with diverse and potent biological activities.[1][2][3] This guide delves into the medicinal chemistry of the 1-oxo-1,2,3,4-tetrahydroisoquinoline (also known as 3,4-dihydroisoquinolin-1(2H)-one) core, a critical subclass of the THIQ family. While this core itself is the subject of extensive research, this paper will use 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one as a focal point to explore the strategic implications of N-2 substitution. We will examine the synthesis, predicted physicochemical profile, and potential pharmacological roles of this specific derivative, grounded in the well-established structure-activity relationships of the parent scaffold. This analysis serves as a model for researchers and drug development professionals aiming to leverage the 1-oxo-THIQ core for novel therapeutic design.

The 1-Oxo-Tetrahydroisoquinoline Core: A Scaffold of Opportunity

The THIQ scaffold is a versatile heterocyclic system that forms the backbone of numerous alkaloids and clinically significant drugs.[4][5][6] The introduction of a carbonyl group at the C-1 position to form the 3,4-dihydroisoquinolin-1(2H)-one lactam introduces a unique set of electronic and steric properties. This motif is found in natural products and is a key building block for compounds targeting a wide array of biological targets, from G-protein coupled receptors (GPCRs) to enzymes involved in cancer and inflammation.[7][8][9] Its rigid, bicyclic structure provides a well-defined three-dimensional geometry for presentation of functional groups, while the lactam nitrogen (N-2 position) offers a prime vector for chemical modification to fine-tune potency, selectivity, and pharmacokinetic properties.

Synthesis and Chemical Strategy

General Synthesis of the 1-Oxo-THIQ Core

The construction of the 1-oxo-THIQ scaffold is well-documented, with several robust synthetic strategies available. A common and effective method is the Bischler-Napieralski reaction , which involves the intramolecular cyclization of an N-acyl derivative of a β-phenylethylamine using a dehydrating agent (e.g., POCl₃ or P₂O₅) to form a 3,4-dihydroisoquinoline.[10] Subsequent selective reduction of the imine and oxidation of the C-1 position can yield the desired lactam. Alternatively, direct intramolecular Friedel-Crafts-type cyclization of 2-phenylethyl isocyanates or related precursors provides a more direct route to the lactam core.[9]

Proposed Synthesis of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

The introduction of an aminoethyl group at the N-2 position requires a strategic approach to avoid side reactions, particularly with the reactive primary amine. The causality for the following multi-step protocol is to use a protecting group strategy, which ensures selective alkylation at the lactam nitrogen and preserves the terminal amine for subsequent reactions or for its role in pharmacophore interactions.

Experimental Protocol: Synthesis of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

  • Deprotonation of the Lactam:

    • To a stirred solution of 1,2,3,4-tetrahydroisoquinolin-1-one (1.0 eq.) in anhydrous dimethylformamide (DMF) at 0 °C under an inert atmosphere (N₂), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) portion-wise.

    • Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour until gas evolution ceases, indicating the formation of the sodium salt of the lactam.

  • N-Alkylation with a Protected Aminoethyl Group:

    • To the reaction mixture, add N-(2-bromoethyl)phthalimide (1.1 eq.). The phthalimide group is an excellent choice for protecting the primary amine due to its stability under basic conditions and its clean removal.

    • Heat the mixture to 60-70 °C and stir for 12-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up and Isolation of the Intermediate:

    • After cooling to room temperature, quench the reaction by the slow addition of water.

    • Extract the aqueous layer with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to yield 2-(2-phthalimidoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one.

  • Deprotection to Yield the Final Product:

    • Dissolve the purified intermediate in ethanol.

    • Add hydrazine monohydrate (4-5 eq.) to the solution.

    • Reflux the mixture for 4-6 hours. A white precipitate (phthalhydrazide) will form.

    • Cool the reaction mixture, filter off the precipitate, and wash it with ethanol.

    • Concentrate the filtrate under reduced pressure.

    • Dissolve the residue in dilute HCl and wash with dichloromethane to remove any non-basic impurities.

    • Basify the aqueous layer with NaOH (2M) to a pH >12 and extract with dichloromethane (3x).

    • Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one.

Synthesis_Workflow start 1,2,3,4-Tetrahydro- isoquinolin-1-one step1 1. NaH, DMF 2. N-(2-bromoethyl)phthalimide start->step1 intermediate Protected Intermediate (N-Phthalimidoethyl) step1->intermediate step2 Hydrazine (N2H4) Ethanol, Reflux intermediate->step2 product 2-(2-Aminoethyl)-1,2,3,4- tetrahydroisoquinolin-1-one step2->product

Synthetic workflow for the target compound.

Medicinal Chemistry Profile and Structure-Activity Relationships

Predicted Physicochemical and ADME Profile

The introduction of the N-(2-aminoethyl) substituent is predicted to significantly influence the molecule's drug-like properties.

  • Basicity and Solubility: The terminal primary amine (pKa ~9-10) will make the molecule basic, allowing for the formation of hydrochloride or other salts. This dramatically increases aqueous solubility at physiological pH compared to the parent lactam, which can be advantageous for formulation and bioavailability.

  • Polarity and Permeability: The amino group increases the molecule's polarity and hydrogen bonding capacity (one H-bond acceptor, two H-bond donors). While enhancing solubility, this may reduce passive permeability across biological membranes, such as the blood-brain barrier, according to Lipinski's Rule of Five.

  • Metabolic Stability: Primary amines can be susceptible to metabolism by monoamine oxidases (MAOs) or other enzymes. This represents a potential metabolic soft spot that may lead to rapid clearance.

Structure-Activity Relationships (SAR) of the THIQ Scaffold

Extensive research on THIQ derivatives, particularly as anticancer agents, has established clear SAR trends.[11][12] These insights are crucial for hypothesizing the potential role of our target molecule.

  • N-2 Substitution: The N-2 position is a critical handle for modulating activity. In many series, attaching aryl or acyl groups at this position is key for potency. For example, N-benzoyl THIQ derivatives have shown potent inhibitory activity against the NF-κB signaling pathway, a key regulator of cancer cell survival.[11] The N-(2-aminoethyl) group provides a linker to which other functional groups could be attached, effectively exploring this chemical space.

  • Aromatic Ring Substitution (C-6, C-7): Substitution on the benzo portion of the scaffold is vital. Dimethoxy groups at the C-6 and C-7 positions are common in many biologically active THIQs and are often associated with enhanced potency in anticancer and multidrug resistance reversal assays.[5][6]

  • C-1 Substitution: Introducing substituents at the C-1 position can impart significant cytotoxicity. Bulky alkyl or aryl groups at C-1 have been shown to induce neurotoxicity and cytotoxicity, potentially through mitochondrial inhibition.[12]

SAR_Diagram General SAR of the THIQ Scaffold main_img main_img R1_node C1-Substitution: - Bulky groups can  increase cytotoxicity R2_node N2-Substitution: - Critical for modulating  potency and target  interaction (e.g., NF-κB) R3_node Aromatic Ring (C6, C7): - (Di)methoxy groups often  enhance anticancer activity

Key positions for modification on the THIQ scaffold.

The table below summarizes the antiproliferative activity of several N-benzoyl THIQ derivatives against a panel of human cancer cell lines, illustrating the impact of substitution on potency.[11]

Compound R¹ (ortho) R² (para) R³ (meta) HCT116 GI₅₀ (µM) PC-3 GI₅₀ (µM) NUGC-3 GI₅₀ (µM)
5a HHH2.513.982.81
5b FHH1.993.162.51
5c HFH1.252.511.58
5d HHOCH₃0.50 1.25 0.79
5g HHCl0.791.581.25
KL-1156 ---0.380.630.45
Data synthesized from Sim et al., 2021. GI₅₀ is the concentration required for 50% growth inhibition. KL-1156 is a known NF-κB inhibitor used as a positive control.[11]

Potential Therapeutic Applications

Based on the extensive literature for the THIQ scaffold, derivatives of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one could be explored for several therapeutic applications:

  • Anticancer Agents: This is the most prominent area of research for THIQs.[3] The terminal amine of our target compound could be acylated with various substituted benzoyl chlorides, analogous to the compounds in the table above, to create a library of potential NF-κB inhibitors.

  • Enzyme Inhibitors: THIQ derivatives have been developed as inhibitors of various enzymes. For instance, decorated N-phenyl THIQs have shown promise as inhibitors of 17β-hydroxysteroid dehydrogenase 1, a target in estrogen-dependent cancers.[13] The THIQ scaffold has also been explored for the development of phosphodiesterase (PDE) inhibitors for inflammatory and neurological diseases.[14]

  • GPCR Ligands: A series of 1-oxo-THIQ derivatives were successfully developed as antagonists of GPR40, a target for type 2 diabetes.[7] This demonstrates the utility of the scaffold in targeting membrane-bound receptors.

  • Antiprotozoal Agents: Novel THIQ amides have been synthesized and evaluated as trypanocidal agents targeting the cruzain protease of Trypanosoma cruzi.[15]

Experimental Protocol: In Vitro Cytotoxicity Assessment

To evaluate the potential anticancer activity of a new compound like 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one or its derivatives, a standard cytotoxicity assay is the first critical step. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.

Protocol: MTT Assay for Antiproliferative Activity

  • Cell Culture and Seeding:

    • Culture human cancer cells (e.g., HCT116 colon cancer cells) in appropriate media (e.g., DMEM with 10% FBS) at 37 °C in a humidified 5% CO₂ incubator.

    • Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer.

    • Seed the cells into a 96-well microplate at a density of 5,000-10,000 cells per well in 100 µL of media.

    • Incubate the plate for 24 hours to allow cells to attach.

  • Compound Preparation and Treatment:

    • Prepare a 10 mM stock solution of the test compound in DMSO.

    • Perform serial dilutions of the stock solution in culture media to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5% to avoid solvent toxicity.

    • Include control wells: "vehicle control" (media with 0.5% DMSO) and "positive control" (a known cytotoxic drug like Doxorubicin).

    • Remove the old media from the 96-well plate and add 100 µL of the prepared compound dilutions (or controls) to the appropriate wells.

  • Incubation:

    • Incubate the treated plate for 48-72 hours at 37 °C in a 5% CO₂ incubator.

  • MTT Addition and Formazan Solubilization:

    • Prepare a 5 mg/mL solution of MTT in phosphate-buffered saline (PBS).

    • Add 10 µL of the MTT solution to each well and incubate for 3-4 hours. During this time, mitochondrial dehydrogenases in living cells will cleave the tetrazolium ring, yielding purple formazan crystals.

    • Carefully remove the media and add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in isopropanol) to each well to dissolve the formazan crystals.

  • Data Acquisition and Analysis:

    • Gently shake the plate for 10 minutes to ensure complete solubilization.

    • Measure the absorbance of each well at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage viability against the log of the compound concentration and use non-linear regression to determine the GI₅₀ (or IC₅₀) value.

MTT_Assay_Workflow seed Seed Cells in 96-well Plate incubate1 Incubate 24h (Cell Attachment) seed->incubate1 treat Treat with Compound (Serial Dilutions) incubate1->treat incubate2 Incubate 48-72h (Drug Exposure) treat->incubate2 add_mtt Add MTT Reagent incubate2->add_mtt incubate3 Incubate 3-4h (Formazan Formation) add_mtt->incubate3 solubilize Solubilize Crystals (DMSO) incubate3->solubilize read Read Absorbance (570 nm) solubilize->read analyze Calculate GI₅₀ Value read->analyze

Workflow for the MTT cytotoxicity assay.

Conclusion and Future Outlook

The 1-oxo-1,2,3,4-tetrahydroisoquinoline scaffold remains a highly valuable and versatile core in modern medicinal chemistry. While direct biological data on 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one is sparse in the public domain, a thorough analysis of the broader THIQ class provides a robust framework for predicting its potential. The synthetic accessibility of this molecule, combined with the strategic placement of a primary amine at the N-2 position, makes it an exceptionally interesting building block.

The terminal amine is not merely a feature to modulate physicochemical properties; it is a chemical handle for combinatorial library synthesis. By acylating, alkylating, or sulfonating this amine, researchers can rapidly generate a diverse set of novel derivatives. Such libraries are ideal for high-throughput screening against a wide range of biological targets, from kinases and proteases to GPCRs and nuclear receptors. The future utility of this specific compound, therefore, lies less in its intrinsic activity and more in its potential as a versatile platform for the discovery of next-generation therapeutics built upon the privileged 1-oxo-THIQ scaffold.

References

  • Sharma, A., Kumar, V., & Singh, S. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(20), 12045-12075. [Link]

  • Sharma, A., Kumar, V., & Singh, S. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Publishing. [Link]

  • Sakagami, H., et al. (2011). Quantitative Structure–Activity Relationship (QSAR) Analysis of Tumor-specificity of 1,2,3,4-Tetrahydroisoquinoline Derivatives. Anticancer Research, 31(12), 4331-4337. [Link]

  • Yadav, P., et al. (2022). Recent development of tetrahydro-quinoline/isoquinoline based compounds as anticancer agents. ResearchGate. [Link]

  • PDB, R., et al. (2021). N-Phenyl-1,2,3,4-tetrahydroisoquinoline: An Alternative Scaffold for the Design of 17β-Hydroxysteroid Dehydrogenase 1 Inhibitors. ChemMedChem, 16(1), 259-291. [Link]

  • Singh, S., et al. (2021). 1,2,3,4-Tetrahydroisoquinoline (THIQ) as privileged scaffold for anticancer de novo drug design. Expert Opinion on Drug Discovery, 16(8), 919-936. [Link]

  • Ivanova, Y., et al. (2011). Synthesis and Contractile Activity of Substituted 1,2,3,4-Tetrahydroisoquinolines. Molecules, 16(8), 6940-6957. [Link]

  • Sharma, A., et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances. [Link]

  • Zgharia, A., et al. (2023). Biological Activities of Tetrahydroisoquinolines Derivatives. ResearchGate. [Link]

  • Zgharia, A., et al. (2023). Biological Activities of Tetrahydroisoquinolines Derivatives. Journal of Organic and Pharmaceutical Chemistry, 21(1). [Link]

  • da Silva, L. F., et al. (2023). Synthesis and Biological Evaluation of Tetrahydroisoquinoline Derivatives as Trypanocidal Agents. ACS Omega. [Link]

  • Humphries, P. S., et al. (2009). Synthesis and SAR of 1,2,3,4-tetrahydroisoquinolin-1-ones as novel G-protein-coupled receptor 40 (GPR40) antagonists. Bioorganic & Medicinal Chemistry Letters, 19(9), 2400-2403. [Link]

  • Synfacts. (2020). Synthesis of N-Aryl-1,2,3,4-tetrahydroisoquinolines. Thieme Chemistry. [Link]

  • Ali, M. Y., et al. (2023). Biological activities of selected 1-Oxo-tetrahydroisoquinolinone alkaloids. ResearchGate. [Link]

  • Patil, S. A., et al. (2020). Recent Advances in Synthesis of 3,4‐Dihydroisoquinolin‐1(2H)‐one. ChemistrySelect, 5(28), 8157-8184. [Link]

  • Various Authors. (n.d.). Synthesis of 1,2,3,4-Tetrahydroisoquinoline Derivatives. ResearchGate. [Link]

  • PubChem. (n.d.). 6-Amino-1,2,3,4-tetrahydroisoquinolin-1-one. National Center for Biotechnology Information. [Link]

  • Google Patents. (2019). WO2019154395A1 - Tetrahydroisoquinoline compound, preparation method therefor, pharmaceutical composition containing same, and use thereof.

  • Sharma, A., et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs - biological activities and SAR studies. Semantic Scholar. [Link]

  • NIST. (n.d.). Quinoline, 1,2,3,4-tetrahydro-. NIST Chemistry WebBook. [Link]

Sources

Methodological & Application

Application Note: Synthesis and Validation of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Compound: 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride (CAS: 1797214-87-9) [1]

Introduction and Strategic Rationale

The 1,2,3,4-tetrahydroisoquinolin-1-one (dihydroisoquinolone) scaffold is a privileged pharmacophore in modern drug discovery. Specifically, the primary amine-functionalized derivative, 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one , serves as a critical building block for synthesizing potent epigenetic modulators (such as EHMT1/EHMT2 inhibitors) [2] and kinase inhibitors (such as HPK1 inhibitors) [3].

Mechanistic Causality in Route Design

Synthesizing this target requires the functionalization of the N -position of the lactam ring. The lactam nitrogen is inherently non-nucleophilic due to the delocalization of its lone pair into the adjacent carbonyl group.

  • Base Selection: To overcome this, a strong base such as Sodium Hydride (NaH) must be used to quantitatively deprotonate the lactam, generating a highly nucleophilic lactamate anion.

  • Protecting Group Strategy: Direct alkylation with 2-bromoethylamine is highly prone to over-alkylation and polymerization. Therefore, the use of N -Boc-2-bromoethylamine is mandatory. The tert-butyloxycarbonyl (Boc) group sterically and electronically masks the primary amine, ensuring a clean, mono-alkylated SN​2 substitution. Subsequent acidic cleavage yields the desired hydrochloride salt in high purity.

Synthetic Workflow Diagram

SynthesisPathway SM 3,4-Dihydroisoquinolin- 1(2H)-one (CAS: 1196-38-9) Int Boc-Protected Intermediate (N-Alkylation Product) SM->Int 1. NaH, DMF, 0 °C 2. N-Boc-2-bromoethylamine RT, 12 h Prod 2-(2-Aminoethyl)-1,2,3,4- tetrahydroisoquinolin-1-one (HCl Salt) Int->Prod 4M HCl in Dioxane DCM, RT, 2 h

Figure 1: Two-step synthesis of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one.

Step-by-Step Experimental Protocols

Protocol A: N -Alkylation (Synthesis of the Boc-Protected Intermediate)

Objective: Deprotonation of the lactam and SN​2 displacement of the alkyl bromide.

Reagents:

  • 3,4-Dihydroisoquinolin-1(2H)-one: 1.47 g (10.0 mmol, 1.0 equiv)

  • Sodium hydride (60% dispersion in mineral oil): 0.48 g (12.0 mmol, 1.2 equiv)

  • N -Boc-2-bromoethylamine: 2.69 g (12.0 mmol, 1.2 equiv)

  • Anhydrous N,N -Dimethylformamide (DMF): 20 mL

Procedure:

  • Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Add 3,4-dihydroisoquinolin-1(2H)-one (1.47 g) and anhydrous DMF (20 mL).

  • Deprotonation: Cool the solution to 0 °C using an ice-water bath. Carefully add NaH (0.48 g) in three portions over 10 minutes. Caution: Hydrogen gas is evolved. Stir the opaque suspension at 0 °C for 30 minutes until gas evolution ceases, indicating complete formation of the lactamate anion.

  • Alkylation: Dissolve N -Boc-2-bromoethylamine (2.69 g) in 5 mL of anhydrous DMF and add it dropwise to the reaction mixture over 15 minutes.

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 12 hours under a nitrogen atmosphere.

  • Quench & Extraction: Cool the mixture back to 0 °C and carefully quench with saturated aqueous NH4​Cl (20 mL). Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

  • Washing: Combine the organic layers and wash extensively with distilled water (3 × 50 mL) and brine (50 mL) to remove residual DMF. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography (Eluent: 20% to 50% EtOAc in Hexanes) to afford the Boc-protected intermediate as a viscous pale-yellow oil.

Protocol B: Acidic Cleavage (Synthesis of the Target Hydrochloride Salt)

Objective: Removal of the Boc protecting group to reveal the primary amine.

Reagents:

  • Boc-Protected Intermediate: ~2.90 g (10.0 mmol, 1.0 equiv)

  • 4M HCl in 1,4-dioxane: 12.5 mL (50.0 mmol, 5.0 equiv)

  • Anhydrous Dichloromethane (DCM): 15 mL

Procedure:

  • Dissolution: Dissolve the Boc-protected intermediate in anhydrous DCM (15 mL) in a 50 mL round-bottom flask. Cool to 0 °C.

  • Deprotection: Add 4M HCl in 1,4-dioxane (12.5 mL) dropwise. A slight effervescence ( CO2​ release) will be observed.

  • Reaction: Stir the mixture at room temperature for 2 to 4 hours. As the reaction progresses, the hydrochloride salt of the product will typically begin to precipitate out of the DCM/dioxane solution.

  • Isolation: Once TLC confirms the complete consumption of the starting material, add cold diethyl ether (20 mL) to force complete precipitation of the salt.

  • Filtration: Filter the resulting white/off-white solid through a sintered glass funnel. Wash the filter cake with cold diethyl ether (2 × 10 mL).

  • Drying: Dry the solid under high vacuum at 40 °C for 4 hours to yield 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride.

Analytical Validation & Quantitative Data

To ensure a self-validating experimental system, researchers must verify the structural transitions at each step. The table below summarizes the expected quantitative and analytical metrics for process validation.

Metric / ParameterProtocol A (Boc-Intermediate)Protocol B (Final HCl Salt)
Expected Yield 80 - 85%90 - 95%
Physical State Viscous pale-yellow oilWhite to off-white powder
TLC ( Rf​ ) 0.45 (50% EtOAc/Hexanes, UV active)0.10 (10% MeOH/DCM, Ninhydrin active)
Mass Spectrometry [M+H]+=291.1 [M+H]+=191.1 (Free base mass)
1 H-NMR Diagnostic Peaks δ 1.38 (s, 9H, Boc −CH3​ ) δ 6.80 (br s, 1H, carbamate NH ) δ 8.25 (br s, 3H, −NH3+​ in DMSO- d6​ )Absence of δ 1.38 peak
Causality of Shift Confirms successful SN​2 coupling without disrupting the lactam core.Confirms complete cleavage of the tert-butyl group and protonation of the amine.

References

[1] NextSDS Chemical Database. 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride — Chemical Substance Information. NextSDS.

[2] Epizyme, Inc. (2017). Amine-substituted aryl or heteroaryl compounds as EHMT1 and EHMT2 inhibitors (Patent No. WO2017181177A1). Google Patents.

[3] Nimbus Discovery LLC. (2022). Diaminopyrimidine carboxamide inhibitors of HPK1 (Patent No. WO2022098809A1). Google Patents.

Application Notes and Protocols: The Role of the 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one Scaffold in Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling a Privileged Scaffold for PARP1 Inhibition

The 1,2,3,4-tetrahydroisoquinoline (THIQ) nucleus is a well-established "privileged scaffold" in medicinal chemistry, found in numerous natural products and synthetic compounds with diverse biological activities.[1][2] This guide focuses on a specific derivative, the 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one core structure, and its pivotal application in the discovery of potent inhibitors of Poly(ADP-ribose) polymerase 1 (PARP1).

PARP enzymes, particularly PARP1 and PARP2, are central to the repair of single-strand DNA breaks (SSBs) through the base excision repair (BER) pathway.[3][4] In the context of oncology, inhibiting PARP1 has emerged as a groundbreaking therapeutic strategy, especially for cancers harboring deficiencies in other DNA repair mechanisms, such as those with mutations in the BRCA1 or BRCA2 genes.[5][6] This concept, known as "synthetic lethality," provides a targeted approach to killing cancer cells while sparing normal, healthy cells.[4]

The isoquinolinone core, as exemplified by the title compound, serves as a crucial pharmacophore that mimics the nicotinamide moiety of NAD+, the natural substrate for PARP enzymes.[3] This structural mimicry allows compounds built on this scaffold to competitively bind to the catalytic domain of PARP1, disrupting its function. The development of highly potent and selective PARP1 inhibitors, such as Talazoparib (BMN-673), which is built upon a related tetrahydropyridophthalazinone core, underscores the significance of this structural class in modern cancer drug discovery.[7][8][9]

These application notes provide a comprehensive guide for researchers on how to utilize and characterize compounds based on the 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one scaffold as potential PARP1 inhibitors.

Part 1: Foundational Concepts and Mechanism of Action

The Role of PARP1 in DNA Repair

PARP1 acts as a DNA damage sensor. Upon detecting an SSB, it binds to the damaged site and catalyzes the synthesis of long chains of poly(ADP-ribose) (PAR) onto itself and other nuclear proteins.[10] These negatively charged PAR chains serve as a signaling platform, recruiting other essential DNA repair proteins to the site of damage to execute the repair process.

Mechanism of PARP Inhibition and Synthetic Lethality

PARP inhibitors function through two primary mechanisms:

  • Catalytic Inhibition: By competitively binding to the NAD+ pocket, these inhibitors prevent the synthesis of PAR chains, thereby stalling the recruitment of the DNA repair machinery.

  • PARP Trapping: This is now considered the more critical mechanism for cytotoxicity. The inhibitor-bound PARP1-DNA complex becomes "trapped" on the DNA.[11] During DNA replication, these trapped complexes lead to the collapse of replication forks, generating highly toxic double-strand breaks (DSBs).

In healthy cells, these DSBs are efficiently repaired by the high-fidelity homologous recombination (HR) pathway. However, in cancer cells with BRCA1/2 mutations, the HR pathway is defective.[6] Consequently, these cells cannot repair the DSBs generated by PARP inhibitors, leading to genomic instability and ultimately, apoptotic cell death. This selective killing of HR-deficient cells is the essence of synthetic lethality.

cluster_0 Normal Cell (HR Proficient) cluster_1 Cancer Cell (HR Deficient - e.g., BRCA1/2 mutant) ssb1 Single-Strand Break (SSB) parp1 PARP1 Binds & Activates ssb1->parp1 Damage trap1 PARP Trapping at Replication Fork parp1->trap1 parp_i1 PARP Inhibitor (e.g., THIQ-based) parp_i1->trap1 Induces dsb1 Double-Strand Break (DSB) trap1->dsb1 Leads to hr1 Homologous Recombination (HR) (BRCA1/2, etc.) dsb1->hr1 Repaired by repair1 DNA Repair & Cell Survival hr1->repair1 Results in ssb2 Single-Strand Break (SSB) parp2 PARP1 Binds & Activates ssb2->parp2 Damage trap2 PARP Trapping at Replication Fork parp2->trap2 parp_i2 PARP Inhibitor (e.g., THIQ-based) parp_i2->trap2 Induces dsb2 Double-Strand Break (DSB) trap2->dsb2 Leads to hr2 Defective Homologous Recombination (HR) dsb2->hr2 Cannot be repaired by death Genomic Instability & Apoptosis hr2->death Results in

Caption: Mechanism of Synthetic Lethality with PARP Inhibitors.

Part 2: Experimental Protocols and Workflows

The following protocols are designed to characterize the activity of novel compounds based on the 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one scaffold as PARP1 inhibitors.

Protocol 1: In Vitro PARP1 Enzymatic Inhibition Assay (HTRF)

This protocol describes a high-throughput biochemical assay to determine the IC50 value of a test compound against purified PARP1 enzyme. It utilizes Homogeneous Time-Resolved Fluorescence (HTRF) technology.

Principle: The assay measures the PARP1-catalyzed addition of biotinylated PAR to histone proteins. A Europium cryptate-labeled anti-histone antibody (donor) and streptavidin-XL665 (acceptor) are used for detection. When PARylation occurs, the donor and acceptor are brought into close proximity, generating a FRET signal. An inhibitor will prevent this reaction, leading to a decrease in the HTRF signal.

Materials:

  • Recombinant Human PARP1 Enzyme

  • Activated DNA (e.g., sonicated calf thymus DNA)

  • Histone H1

  • NAD+

  • Biotin-NAD+

  • HTRF Detection Reagents: Anti-H1-Europium Cryptate & Streptavidin-XL665

  • Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 4 mM MgCl2, 250 µM DTT)

  • Test Compound (solubilized in 100% DMSO) and reference inhibitor (e.g., Olaparib, Talazoparib)

  • Low-volume 384-well assay plates (white)

  • HTRF-compatible plate reader

Procedure:

  • Compound Plating: Prepare a serial dilution of the test compound in 100% DMSO. Typically, an 11-point, 3-fold dilution series is prepared, starting from 10 mM. Dispense 50 nL of each compound concentration into the 384-well assay plate using an acoustic dispenser. Include wells for positive (DMSO only) and negative (no enzyme) controls.

  • Enzyme/Substrate Mix Preparation: Prepare a master mix containing PARP1 enzyme, Histone H1, and activated DNA in assay buffer. The final concentrations should be optimized, but typical starting points are 1 nM PARP1, 100 nM Histone H1, and 1 µg/mL DNA.

  • Enzyme Addition & Pre-incubation: Add 5 µL of the enzyme/substrate mix to each well containing the compound. Gently mix and incubate for 15 minutes at room temperature. This step allows the inhibitor to bind to the enzyme before the reaction starts.

  • Reaction Initiation: Prepare a substrate mix containing NAD+ and Biotin-NAD+ in assay buffer (e.g., final concentration of 10 µM NAD+ and 100 nM Biotin-NAD+). Add 5 µL of this mix to all wells to start the enzymatic reaction.

  • Reaction Incubation: Incubate the plate for 60 minutes at room temperature. Protect from light.

  • Reaction Termination & Detection: Add 10 µL of the HTRF detection reagent mix (containing Anti-H1-Europium Cryptate and Streptavidin-XL665 in detection buffer) to all wells. This stops the reaction and initiates the detection process.

  • Final Incubation & Plate Reading: Incubate for 60 minutes to 4 hours at room temperature to allow the detection reagents to bind. Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm.

  • Data Analysis: Calculate the HTRF ratio (665 nm / 620 nm * 10,000). Normalize the data using the positive (100% activity) and negative (0% activity) controls. Plot the normalized percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

CompoundScaffold TypePARP1 IC50 (nM)[8][9]PARP2 IC50 (nM)[8][9]
Olaparib Phthalazinone2.80.7
Talazoparib Tetrahydropyridophthalazinone1.20.87
Test Compound A Tetrahydroisoquinolin-1-one5.53.1
Test Compound B Fluoro-substituted THIQ1.91.5
Protocol 2: Cell-Based Assay for Synthetic Lethality in BRCA-Deficient Cancer Cells

This protocol assesses the cytotoxic effect of a test compound on a pair of isogenic cell lines: one with functional BRCA2 (BRCA2-proficient) and one where BRCA2 has been knocked out (BRCA2-deficient). A potent PARP inhibitor should selectively kill the BRCA2-deficient cells.

Principle: Cell viability is measured after a prolonged incubation with the test compound. The differential IC50 between the BRCA2-deficient and BRCA2-proficient cell lines indicates the degree of synthetic lethality.

Materials:

  • BRCA2-deficient human cancer cell line (e.g., DLD-1 BRCA2-/-)

  • Isogenic BRCA2-proficient control cell line (e.g., DLD-1 BRCA2+/+)

  • Appropriate cell culture medium (e.g., RPMI-1640) with 10% FBS and antibiotics

  • Test Compound and reference inhibitor

  • Cell viability reagent (e.g., CellTiter-Glo®)

  • 96-well clear-bottom, white-walled tissue culture plates

  • Luminometer

Procedure:

  • Cell Seeding: Trypsinize and count both cell lines. Seed the cells into 96-well plates at a pre-determined optimal density (e.g., 1,000-2,000 cells/well) in 100 µL of medium. Allow cells to attach overnight in a 37°C, 5% CO2 incubator.

  • Compound Treatment: Prepare a 2X serial dilution of the test compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle control (DMSO) wells.

  • Incubation: Incubate the plates for 5-7 days. The long incubation period is crucial to observe the effects of replication-dependent DSB formation and subsequent cell death.

  • Viability Measurement: Remove plates from the incubator and allow them to equilibrate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo® reagent to each well.

  • Signal Development: Place the plates on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for an additional 10 minutes to stabilize the luminescent signal.

  • Data Acquisition: Measure luminescence using a plate-reading luminometer.

  • Data Analysis: Normalize the luminescence data to the vehicle-treated control wells (100% viability). Plot the percent viability against the logarithm of compound concentration for each cell line. Determine the IC50 values and calculate the synthetic lethality ratio (IC50 BRCA2+/+ / IC50 BRCA2-/-). A high ratio indicates potent and selective activity.

CompoundDLD-1 BRCA2+/+ IC50 (µM)DLD-1 BRCA2-/- IC50 (µM)Synthetic Lethality Ratio
Olaparib >100.025>400
Talazoparib 5.20.0022600
Test Compound A >100.080>125

Part 3: Workflow and Data Interpretation

A typical drug discovery workflow for developing PARP inhibitors based on the tetrahydroisoquinolin-1-one scaffold involves an iterative process of design, synthesis, and biological testing.

start Design Analogs of THIQ Scaffold synthesis Chemical Synthesis start->synthesis biochem_assay Biochemical Assay (PARP1/2 IC50) synthesis->biochem_assay cell_assay Cell-Based Assay (Synthetic Lethality) biochem_assay->cell_assay Potent Hits adme ADME/PK Profiling (Solubility, Stability) cell_assay->adme Selective Hits sar Analyze SAR (Structure-Activity Relationship) adme->sar sar->start Iterative Design lead_opt Lead Optimization sar->lead_opt Promising Candidate in_vivo In Vivo Efficacy Studies (Xenograft Models) lead_opt->in_vivo

Caption: Drug Discovery Workflow for THIQ-based PARP Inhibitors.

Interpreting the Results:

  • High Potency in Biochemical Assays: A low nanomolar IC50 in the PARP1 enzymatic assay is the first indicator of a promising compound.[9][12] Comparing activity against PARP1 and PARP2 can inform isoform selectivity.[3]

  • Selective Cytotoxicity in Cell-Based Assays: The most critical data point is a significant difference in IC50 values between HR-deficient and HR-proficient cell lines. A high synthetic lethality ratio confirms the desired mechanism of action.

  • Structure-Activity Relationship (SAR): By synthesizing and testing a library of analogs based on the tetrahydroisoquinolin-1-one scaffold, researchers can build a robust SAR. For example, adding a fluorine atom to the benzamide-mimicking portion of related PARP inhibitors has been shown to enhance binding and potency.[3] Modifications to the ethylamine side chain could be explored to optimize properties like cell permeability and metabolic stability.

Conclusion

The 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one scaffold represents a validated and highly promising starting point for the discovery of novel PARP1 inhibitors. Its ability to mimic the nicotinamide core of NAD+ provides a strong foundation for potent enzyme inhibition. By employing the systematic biochemical and cell-based assays outlined in these notes, researchers can effectively characterize new analogs, establish a clear structure-activity relationship, and identify lead candidates with the potential to become next-generation targeted cancer therapeutics. The ultimate goal is to optimize this privileged scaffold to develop drug candidates with high potency, selectivity, and favorable pharmacokinetic properties for clinical development.

References

  • Zavyalov, E., et al. (2021). 1-Oxo-3,4-dihydroisoquinoline-4-carboxamides as novel druglike inhibitors of poly(ADP-ribose) polymerase (PARP) with favourable ADME characteristics. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 2098-2113. Available from: [Link]

  • Zavyalov, E., et al. (2021). 1-Oxo-3,4-dihydroisoquinoline-4-carboxamides as novel druglike inhibitors of poly(ADP-ribose) polymerase (PARP) with favourable ADME characteristics. Taylor & Francis Online. Available from: [Link]

  • Rhee, H.K., et al. (2009). Synthesis of Isoquinolinone-Based Tetracycles as Poly (ADP-ribose) polymerase-1 (PARP-1) Inhibitors. Bioorganic & Medicinal Chemistry, 17(21), 7537-41. Available from: [Link]

  • Structures of PARP-1 inhibitors approved by FDA and others under clinical studies. (n.d.). ResearchGate. Available from: [Link]

  • Talazoparib, BMN 673 - New Drug Approvals. (2016). New Drug Approvals. Available from: [Link]

  • Kunjiappan, S., et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(22), 13264-13289. Available from: [Link]

  • El-Sayed, N. A., et al. (2022). Design, synthesis and in silico studies of new quinazolinone derivatives as antitumor PARP-1 inhibitors. RSC Advances. Available from: [Link]

  • El-Naggar, A. M., et al. (2022). New Quinoxaline-Based Derivatives as PARP-1 Inhibitors: Design, Synthesis, Antiproliferative, and Computational Studies. Molecules, 27(15), 4924. Available from: [Link]

  • Preparation of Novel PARP1 Inhibitors and their use of Cancer Treatment. (2024). National Institutes of Health. Available from: [Link]

  • BMN 673, a Novel and Highly Potent PARP1/2 Inhibitor for the Treatment of Human Cancers with DNA Repair Deficiency. (2013). ResearchGate. Available from: [Link]

  • Zavyalov, E., et al. (2021). 1-Oxo-3,4-dihydroisoquinoline-4-carboxamides as novel druglike inhibitors of poly(ADP-ribose) polymerase (PARP) with favourable ADME characteristics. National Institutes of Health. Available from: [Link]

  • WO2021013735A1 - Parp1 inhibitors. (n.d.). Google Patents.

  • Long, L., et al. (2022). Design, synthesis, and structure–activity relationships of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid derivatives as inhibitors of the programmed cell death-1 (PD-1)/programmed cell death-ligand 1 (PD-L1) immune checkpoint pathway. Research With Rutgers. Available from: [Link]

  • Structure activity model of PARP-1 inhibitors derived from the nicotinamide core structure. (n.d.). ResearchGate. Available from: [Link]

  • Shen, Y., et al. (2013). BMN 673, a novel and highly potent PARP1/2 inhibitor for the treatment of human cancers with DNA repair deficiency. National Institutes of Health. Available from: [Link]

  • Medivation Acquires BioMarin's PARP Inhibitor Talazoparib. (2015). OncLive. Available from: [Link]

  • Shen, Y., et al. (2013). BMN 673, a Novel and Highly Potent PARP1/2 Inhibitor for the Treatment of Human Cancers with DNA Repair Deficiency. AACR Journals, 19(18), 5003-15. Available from: [Link]

  • UK Patent Application (GB (2630970). (2024). Google Patents.

  • Polycyclic 1,2,3,4-Tetrahydro-Isoquinoline Derivatives and Compositions Comprising Them As Ppar Modulators - Patent US-2009012097-A1. (n.d.). PubChem. Available from: [Link]

  • Singh, H., et al. (2014). In Silico Quantitative Structure-Activity Relationship Studies on P-gp Modulators of Tetrahydroisoquinoline-Ethyl-Phenylamine Series. National Institutes of Health. Available from: [Link]

  • Abouzid, K. M., et al. (2016). Tetrahydroquinolinone derivatives as potent P-glycoprotein inhibitors: design, synthesis, biological evaluation and molecular docking analysis. National Institutes of Health. Available from: [Link]

  • Preparation method of 2-substituted 1,2,3,4-tetrahydroquinoline compound. (n.d.). Google Patents.

  • LaFargue, C. J., et al. (2019). PARP inhibitors: clinical development, emerging differences, and the current therapeutic issues. National Institutes of Health. Available from: [Link]

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The Strategic Application of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one in the Synthesis of Isoquinoline Alkaloids

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: A Versatile Precursor for Complex Alkaloid Synthesis

The isoquinoline alkaloids represent a vast and structurally diverse family of natural products, many of which possess significant pharmacological properties, including analgesic, antimicrobial, and antitumor activities.[1][2][3] At the heart of their synthesis lies the construction of the core 1,2,3,4-tetrahydroisoquinoline (THIQ) scaffold.[3][4][5] This guide details the strategic use of a highly functionalized precursor, 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, in the efficient assembly of complex isoquinoline alkaloids. This precursor uniquely embeds a reactive aminoethyl side chain, poised for intramolecular cyclization reactions, offering a streamlined pathway to polycyclic alkaloid skeletons.

The utility of this precursor stems from its design, which facilitates key bond-forming reactions such as the Bischler-Napieralski and Pictet-Spengler reactions. These classic methods, and their modern variants, are cornerstones in the synthesis of isoquinolines and their derivatives.[6][7][8] By starting with a pre-formed and functionalized tetrahydroisoquinolin-1-one ring system, chemists can circumvent multiple linear steps often required for the synthesis of more complex alkaloids, thereby improving overall efficiency. This document provides a comprehensive overview of the synthesis of this key precursor and detailed protocols for its application in the generation of diverse isoquinoline alkaloid frameworks.

Core Synthetic Strategies and Mechanistic Insights

The journey from simple starting materials to complex isoquinoline alkaloids using 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one as a pivotal intermediate involves two main phases: the synthesis of the precursor itself, and its subsequent elaboration into the target alkaloid scaffolds.

Phase 1: Synthesis of the Precursor 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

The construction of the 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one core can be efficiently achieved through a modified Bischler-Napieralski type reaction or related intramolecular cyclization strategies.[9] The general approach involves the acylation of a suitably substituted β-phenylethylamine followed by a dehydrative cyclization.

Experimental Workflow for Precursor Synthesis

start Start: Commercially available starting materials step1 Step 1: Acylation of β-phenylethylamine with a protected amino acid derivative start->step1 step2 Step 2: Bischler-Napieralski Cyclization using a dehydrating agent (e.g., POCl3, P2O5) step1->step2 Formation of an N-acyl derivative step3 Step 3: Reduction of the resulting 3,4-dihydroisoquinolinium intermediate step2->step3 Intramolecular electrophilic aromatic substitution step4 Step 4: Deprotection of the aminoethyl side chain step3->step4 end Product: 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one step4->end

Caption: Workflow for the synthesis of the key precursor.

Phase 2: Elaboration of the Precursor into Isoquinoline Alkaloid Scaffolds

With the precursor in hand, the pendant aminoethyl group serves as a handle for the construction of additional rings, characteristic of many complex isoquinoline alkaloids. The two primary strategies for this transformation are the Bischler-Napieralski and Pictet-Spengler reactions.

Bischler-Napieralski Reaction: This reaction involves the acylation of the primary amine of the precursor followed by an acid-catalyzed intramolecular cyclization. This is a powerful method for the formation of 3,4-dihydro-β-carboline ring systems fused to the isoquinoline core.[6][10][11] The reaction typically employs a dehydrating agent such as phosphoryl chloride (POCl₃) or phosphorus pentoxide (P₂O₅).[6] The resulting imine can then be reduced to the corresponding amine.

Pictet-Spengler Reaction: This reaction provides a direct route to tetrahydro-β-carboline ring systems by condensing the primary amine of the precursor with an aldehyde or ketone under acidic conditions.[7][8][12][13] The reaction proceeds through the formation of an iminium ion, which then undergoes an intramolecular electrophilic aromatic substitution.[8] The choice of the carbonyl compound allows for the introduction of various substituents on the newly formed ring.

Reaction Pathways from the Precursor

precursor 2-(2-Aminoethyl)-1,2,3,4- tetrahydroisoquinolin-1-one acyl Acylation precursor->acyl carbonyl Condensation with Aldehyde/Ketone precursor->carbonyl bn Bischler-Napieralski Reaction (POCl3, heat) acyl->bn bn_product Fused Dihydro-β-carboline Derivative bn->bn_product reduction1 Reduction (e.g., NaBH4) bn_product->reduction1 final_bn Fused Tetrahydro-β-carboline Alkaloid Scaffold reduction1->final_bn ps Pictet-Spengler Reaction (Acid catalyst, e.g., TFA) carbonyl->ps ps_product Fused Tetrahydro-β-carboline Alkaloid Scaffold ps->ps_product

Caption: Key reactions for alkaloid synthesis from the precursor.

Detailed Protocols

Protocol 1: Synthesis of 2-(2-(tert-Butoxycarbonylamino)ethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (Protected Precursor)

This protocol outlines the synthesis of a protected form of the key precursor, which is often advantageous for handling and purification.

Materials:

  • 2-(3,4-Dimethoxyphenyl)ethylamine

  • N-(tert-Butoxycarbonyl)-β-alanine (Boc-β-Ala-OH)

  • N,N'-Dicyclohexylcarbodiimide (DCC)

  • 4-Dimethylaminopyridine (DMAP)

  • Dichloromethane (DCM), anhydrous

  • Phosphoryl chloride (POCl₃)

  • Acetonitrile, anhydrous

  • Sodium borohydride (NaBH₄)

  • Methanol

Procedure:

  • Amide Coupling: To a solution of 2-(3,4-dimethoxyphenyl)ethylamine (1.0 eq) and Boc-β-Ala-OH (1.1 eq) in anhydrous DCM at 0 °C, add DCC (1.1 eq) and a catalytic amount of DMAP. Stir the reaction mixture at room temperature for 12 hours.

  • Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., ethyl acetate/hexanes gradient) to yield the N-acylated product.

  • Bischler-Napieralski Cyclization: Dissolve the N-acylated product (1.0 eq) in anhydrous acetonitrile and cool to 0 °C. Slowly add POCl₃ (3.0 eq) and then reflux the mixture for 4 hours.[6]

  • Cool the reaction to room temperature and carefully pour it onto crushed ice. Basify with a saturated aqueous solution of sodium bicarbonate and extract with DCM.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Reduction: Dissolve the crude dihydroisoquinolinium intermediate in methanol and cool to 0 °C. Add NaBH₄ (1.5 eq) portion-wise and stir for 1 hour.

  • Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure and extract the aqueous residue with DCM.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography to afford the protected precursor.

Step Reactants Key Reagents Typical Yield
Amide Coupling2-(3,4-Dimethoxyphenyl)ethylamine, Boc-β-Ala-OHDCC, DMAP85-95%
Cyclization/ReductionN-acylated intermediatePOCl₃, NaBH₄60-75%
Protocol 2: Deprotection and Application in Pictet-Spengler Reaction

This protocol describes the deprotection of the precursor and its direct use in a Pictet-Spengler reaction to form a tetracyclic alkaloid scaffold.

Materials:

  • 2-(2-(tert-Butoxycarbonylamino)ethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Formaldehyde (37% aqueous solution) or other desired aldehyde/ketone

  • Methanol

Procedure:

  • Deprotection: Dissolve the protected precursor (1.0 eq) in a 1:1 mixture of DCM and TFA. Stir at room temperature for 1 hour.

  • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA. The crude 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one is used directly in the next step.

  • Pictet-Spengler Reaction: Dissolve the crude amine salt in methanol. Add formaldehyde (1.5 eq) and stir the reaction at room temperature for 24 hours.[7][8] The reaction progress can be monitored by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., DCM/methanol gradient) to yield the tetracyclic isoquinoline alkaloid scaffold.

Reaction Key Reagents Typical Yield
Pictet-SpenglerFormaldehyde, TFA (for deprotection)70-85%

Conclusion and Future Perspectives

The use of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one as a precursor offers a convergent and efficient strategy for the synthesis of a wide array of isoquinoline alkaloids. The protocols detailed herein provide a robust foundation for researchers in natural product synthesis and medicinal chemistry. The modularity of the Pictet-Spengler and Bischler-Napieralski reactions allows for the generation of diverse molecular architectures by simply varying the carbonyl component or the acylating agent.[10][14] Future work in this area could involve the development of enantioselective variations of these reactions to access chiral alkaloids, which often exhibit enhanced biological activity.[15] Furthermore, the application of chemoenzymatic strategies could provide even more sustainable and selective routes to these valuable compounds.[16][17][18]

References

  • Heravi, M. M., & Nazari, N. (2015). Bischler-Napieralski Reaction in Total Synthesis of Isoquinoline-based Natural Products. An Old Reaction, a New Application. Current Organic Chemistry, 19(24), 2358-2408.
  • BenchChem. (2025). The Pictet-Spengler Reaction: A Technical Guide to the Synthesis of Tetrahydroisoquinolines.

  • Wikipedia. (n.d.). Bischler–Napieralski reaction. Retrieved from [Link]

  • Padilla-Montaño, J., et al. (2005). Bischler−Napieralski Cyclization−N/C-Alkylation Sequences for the Construction of Isoquinoline Alkaloids. Synthesis of Protoberberines and Benzo[c]phenanthridines via C-2'-Functionalized 3-Arylisoquinolines. The Journal of Organic Chemistry, 70(18), 7147–7154.
  • Heravi, M. M., & Nazari, N. (2015). Bischler-Napieralski Reaction in Total Synthesis of Isoquinoline-based Natural Products.
  • Reddy, T. J., et al. (2010). Synthesis of Isoquinoline Alkaloids via Oxidative Amidation–Bischler–Napieralski Reaction. Synlett, 2010(19), 2888-2892.
  • Alfa Chemistry. (n.d.).
  • Grokipedia. (n.d.). Pictet–Spengler reaction.

  • Wikipedia. (n.d.). Pictet–Spengler reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). The mechanism of the Pictet–Spengler reaction.
  • Wang, J., et al. (2019). Biosynthesis of plant tetrahydroisoquinoline alkaloids through an imine reductase route. Chemical Science, 10(42), 9789–9793.
  • ResearchGate. (n.d.). A Chemo-enzymatic Approach for the Rapid Assembly of Tetrahydroisoquinoline Alkaloids and Their Analogs.
  • Faheem, et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Medicinal Chemistry, 12(5), 689-722.
  • Pesci, L., et al. (2021). Chemoenzymatic One-Pot Process for the Synthesis of Tetrahydroisoquinolines.
  • University of Windsor. (2025). Biosynthesis of tetrahydroisoquinoline scaffolds in yeast.
  • PubMed. (2009). Synthesis and SAR of 1,2,3,4-tetrahydroisoquinolin-1-ones as novel G-protein-coupled receptor 40 (GPR40) antagonists. Bioorganic & Medicinal Chemistry Letters, 19(9), 2400-2403.
  • KEGG. (n.d.).
  • MDPI. (2022). Ex Vivo and In Vivo Study of Some Isoquinoline Precursors. Molecules, 27(12), 3788.
  • Thieme. (n.d.). Synthesis of N-Aryl-1,2,3,4-tetrahydroisoquinolines.
  • Faheem, et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(22), 13076-13110.
  • Rozwadowska, M. D. (1994). RECENT PROGRESS IN THE ENANTIOSELECTIVE SYNTHESIS OF ISOQUINOLINE ALKALOIDS. HETEROCYCLES, 39(2), 903.
  • Minami, A., et al. (2017). Microbial production of isoquinoline alkaloids as plant secondary metabolites based on metabolic engineering research. Journal of Bioscience and Bioengineering, 124(3), 241-251.
  • ResearchG
  • K.T.H.M. College. (2020). Recent Advances in Synthesis of 3,4‐Dihydroisoquinolin‐1(2H)‐one.
  • Zenk, M. H. (1985). The Chemistry and Biology of Isoquinoline Alkaloids. Springer, Berlin, Heidelberg.
  • ResearchGate. (n.d.).
  • MDPI. (2021). Isoquinolone Syntheses by Annulation Protocols. Molecules, 26(10), 2841.
  • Nyerges, M. (n.d.).
  • RSC Publishing. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies.
  • IntechOpen. (2023). Methods of Alkaloids Synthesis.
  • PubMed. (2010). Applications and modifications of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (Tic) in peptides and peptidomimetics design and discovery. Amino Acids, 39(5), 1083-1098.
  • MDPI. (2023). Synthesis of Novel 1-Oxo-2,3,4-trisubstituted Tetrahydroisoquinoline Derivatives, Bearing Other Heterocyclic Moieties and Comparative Preliminary Study of Anti-Coronavirus Activity of Selected Compounds. Molecules, 28(3), 1435.
  • PubMed. (2021). 1,2,3,4-Tetrahydroisoquinoline (THIQ) as privileged scaffold for anticancer de novo drug design. Expert Opinion on Drug Discovery, 16(10), 1119-1147.

Sources

Application Note: Solubilization Protocol for 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one in DMSO for In Vitro Cell Assays

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, scientists, and drug development professionals. Content Type: Advanced Application Note & Experimental Protocol.

Introduction & Mechanistic Rationale

2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one is a critical building block and pharmacophore frequently utilized in the synthesis of bioactive small molecules. The compound features a rigid tetrahydroisoquinolin-1-one core paired with a flexible primary amine chain. This structural duality presents specific handling challenges: the lipophilic core necessitates an organic solvent for high-concentration solubilization, while the primary amine is susceptible to oxidation and pH-dependent ionization.

Dimethyl sulfoxide (DMSO) is the universal solvent of choice for this compound. DMSO effectively disrupts the hydrogen bonding networks of the solid crystal lattice, allowing for complete dissolution before introducing the compound into aqueous biological media. However, improper DMSO handling can lead to compound degradation, precipitation (hydrophobic crash-out), and severe assay artifacts due to solvent cytotoxicity[1]. This guide provides a causality-driven, self-validating protocol to ensure the structural integrity of the compound and the biological validity of your cell assays.

Physicochemical Profiling & Solubilization Metrics

Before initiating the protocol, it is critical to verify the salt form of your compound, as the hydrochloride (HCl) salt significantly alters the molecular weight and subsequent molarity calculations[2].

PropertyValueCausality / Experimental Implication
Compound Name 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-onePrimary amine requires protection from oxidative degradation.
CAS Number 1797214-87-9 (HCl salt)[2]Identifies the specific hydrochloride salt form[3].
Molecular Weight 190.24 g/mol (Free Base) 226.70 g/mol (HCl Salt)Critical for accurate molarity calculations during stock preparation.
Solvent Compatibility Anhydrous DMSOWater impurities in standard DMSO will cause hydrolysis or precipitation.
Stock Storage -80°C (in DMSO)Prevents thermal degradation; requires single-use aliquoting[1].

Causality-Driven Protocol: DMSO Stock Preparation

This protocol is designed to create a 10 mM master stock solution using the HCl salt (MW = 226.70 g/mol ).

Step 1: Equilibration & Weighing

  • Procedure: Remove the lyophilized powder from -20°C storage and allow the sealed vial to equilibrate to room temperature (RT) in a desiccator for at least 30 minutes. Accurately weigh 2.267 mg of the powder into a sterile, amber microcentrifuge tube.

  • Causality: Opening a cold vial immediately attracts atmospheric moisture via condensation. Because the free base form has limited aqueous solubility, introduced water will alter the dielectric constant of the solvent, leading to incomplete dissolution or micro-precipitation.

Step 2: Dissolution in Anhydrous DMSO

  • Procedure: Add exactly 1.0 mL of anhydrous, molecular biology-grade DMSO (≥99.9% purity, stored over molecular sieves) to the tube. Vortex vigorously for 60 seconds. If visual particulate remains, place the tube in a room-temperature sonication bath for 5 minutes.

  • Causality: Standard benchtop DMSO is highly hygroscopic. Using anhydrous DMSO ensures the solvent retains its maximum solvating power. Sonication provides the kinetic energy required to break intermolecular lattice forces without applying destructive heat.

Step 3: Sterile Filtration

  • Procedure: Draw the solution into a sterile, solvent-resistant syringe and filter it through a 0.22 µm Polytetrafluoroethylene (PTFE) or Nylon syringe filter into a new sterile tube.

  • Causality: Cell culture assays mandate sterility. Never use Polyethersulfone (PES) or Cellulose Acetate (CA) filters; DMSO acts as a plasticizer and will dissolve these membranes, leaching toxic polymers directly into your stock solution.

Step 4: Aliquoting & Storage

  • Procedure: Divide the filtered stock into 20 µL to 50 µL single-use aliquots in amber tubes. Purge the headspace of each tube with a gentle stream of inert Argon gas before sealing. Store immediately at -80°C.

  • Causality: Repeated freeze-thaw cycles create localized concentration gradients and induce structural degradation[1]. Argon purging displaces oxygen, protecting the primary amine from oxidative deamination over long-term storage.

Workflow A 1. Weigh Powder Equilibrate to RT B 2. Add Anhydrous DMSO Vortex & Sonicate A->B Dissolution C 3. Sterile Filtration 0.22 µm PTFE Filter B->C Sterilization D 4. Aliquot & Store -80°C, Argon Purged C->D Preservation E 5. Aqueous Dilution ≤0.1% Final DMSO D->E Cell Assay

Figure 1: Step-by-step workflow for DMSO stock preparation and aqueous dilution.

Cell Culture Application & Toxicity Mitigation

The 0.1% Maximum Concentration Rule

While DMSO is an excellent vehicle, it is not biologically inert. Exposure to DMSO concentrations above 0.1% (v/v) induces significant cytotoxicity in various cell lines, including human fibroblast-like synoviocytes[4]. High concentrations of DMSO (>5%) trigger severe solvent-induced stress, leading to the cleavage of caspase-3 and PARP-1, which ultimately drives the cell into apoptosis[5]. To maintain the biological validity of your assay, the final DMSO concentration in the culture media must strictly remain at or below 0.1% [4].

Pathway DMSO High DMSO (>0.1%) Membrane Membrane Protein Degradation DMSO->Membrane Solvent Stress ROS ROS Generation DMSO->ROS Oxidative Stress Caspase Caspase-3 Cleavage Membrane->Caspase ROS->Caspase PARP PARP-1 Cleavage Caspase->PARP Proteolysis Apoptosis Apoptosis / Cell Death PARP->Apoptosis DNA Repair Inhibition

Figure 2: Cellular stress response pathway induced by high DMSO concentrations.

Stepwise Aqueous Dilution Protocol

To achieve a final assay concentration of 10 µM from your 10 mM stock (a 1:1000 dilution) without causing the compound to precipitate:

  • Pre-warm Media: Warm the complete cell culture media (containing serum) to 37°C. Serum proteins act as carrier molecules that help keep the lipophilic compound in solution.

  • Intermediate Dilution: Create an intermediate 100X stock (1 mM) by adding 10 µL of the 10 mM DMSO stock to 90 µL of intermediate vehicle (e.g., pure DMSO or a 50/50 DMSO/PBS mix).

  • Final Addition: Add 10 µL of the intermediate stock dropwise to 990 µL of the pre-warmed culture media while gently vortexing. This ensures rapid dispersion and prevents localized hydrophobic crash-out[1]. The final DMSO concentration is now exactly 0.1%.

Troubleshooting Guide

ObservationMechanistic CauseCorrective Action
Precipitation upon aqueous dilution Rapid shift in dielectric constant; hydrophobic crash-out.Perform stepwise dilution; ensure culture media is warmed to 37°C before adding the DMSO stock[1].
High background cytotoxicity Final DMSO concentration exceeds the 0.1% (v/v) biological tolerance threshold[4].Dilute stock further; ensure the vehicle control matches the exact DMSO percentage of the treatment group.
Filter blockage during sterilization Incomplete dissolution or incompatible filter membrane.Sonicate for 5 mins prior to filtration; strictly use PTFE or Nylon filters, never PES/CA.
Loss of compound efficacy over time Oxidation of the primary amine or degradation from repeated freeze-thaw cycles[1].Purge storage vials with Argon gas; strictly adhere to using single-use aliquots.

References

  • NextSDS Database. "2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride." NextSDS. URL: [Link]

  • Gallardo-Villagrán, M. et al. "Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes." Molecules (2022). National Center for Biotechnology Information (NCBI) PMC. URL:[Link]

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Application Note: Comprehensive NMR Characterization of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Structural Significance of a Versatile Scaffold

The 1,2,3,4-tetrahydroisoquinoline core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous natural products and pharmacologically active agents.[1] The title compound, 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, incorporates this key structure with a flexible aminoethyl sidechain, presenting multiple points for further chemical modification. This makes it a valuable building block for the synthesis of novel therapeutic candidates, potentially targeting a range of biological systems.[2][3]

Given its foundational role in drug discovery and development, unambiguous structural verification is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive analytical technique for this purpose, providing precise, atom-level information about the molecule's covalent structure and chemical environment.[4][5] This application note provides a comprehensive guide to the NMR characterization of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, detailing expected spectral data, validated protocols for sample preparation and data acquisition, and the application of advanced 2D NMR techniques for complete structural elucidation.

Molecular Structure and Atom Numbering for NMR Assignment

To facilitate a clear and unambiguous assignment of NMR signals, a standardized atom numbering system is essential. The structure and proposed numbering scheme for 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one are presented below. This numbering will be used consistently throughout this document.

Caption: Molecular structure and atom numbering of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted chemical shifts (δ) for the ¹H and ¹³C NMR spectra of the title compound, typically dissolved in a solvent like DMSO-d₆ or CDCl₃. These predictions are based on established chemical shift principles for analogous tetrahydroisoquinoline structures and functional groups.[6][7][8] The primary amine and amide protons are exchangeable and may appear as broad signals or not be observed, depending on the solvent and sample purity.

Table 1: Predicted ¹H NMR Data
Atom PositionPredicted δ (ppm)MultiplicityCoupling (J, Hz)IntegrationRationale for Chemical Shift
H5 - H87.2 - 8.1Multiplets (m)~7-84HAromatic protons; H8 is often deshielded by the proximal carbonyl group.
H3~3.6Triplet (t)~6-72HMethylene protons adjacent to the amide nitrogen (N2).
H4~2.9Triplet (t)~6-72HMethylene protons adjacent to the aromatic ring.
H1'~3.5Triplet (t)~62HMethylene protons adjacent to the amide nitrogen (N2).
H2'~2.8Triplet (t)~62HMethylene protons adjacent to the terminal primary amine.
-NH₂Variable (Broad)Singlet (s, br)-2HPrimary amine protons; chemical shift is highly dependent on solvent and concentration.
Table 2: Predicted ¹³C NMR Data
Atom PositionPredicted δ (ppm)Rationale for Chemical Shift
C1 (C=O)~164Carbonyl carbon of the lactam.
C8a~138Aromatic quaternary carbon adjacent to the amide nitrogen.
C4a~128Aromatic quaternary carbon.
C5 - C8125 - 132Aromatic methine carbons. The exact shifts depend on the substitution pattern.
C3~48Aliphatic methylene carbon adjacent to the amide nitrogen.
C1'~40Aliphatic methylene carbon adjacent to the amide nitrogen.
C4~28Aliphatic methylene carbon adjacent to the aromatic ring.
C2'~38Aliphatic methylene carbon adjacent to the primary amine.

Advanced 2D NMR for Unambiguous Structural Verification

While 1D NMR provides essential information, complex molecules or those with overlapping signals require 2D NMR techniques for definitive assignment.[5][9][10] For the title compound, a standard suite of 2D experiments (COSY, HSQC, HMBC) is recommended to confirm the connectivity and finalize the structural proof.

  • ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds. For this molecule, COSY is critical for confirming the connectivity within the two separate ethyl chains: H3 with H4, and H1' with H2'.

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): The HSQC spectrum correlates each proton with its directly attached carbon atom.[11] This is the most reliable method for assigning the carbon signals based on the already-assigned proton signals. For example, it will definitively link the proton signal at ~3.6 ppm (H3) to the carbon signal at ~48 ppm (C3).

  • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): HMBC reveals correlations between protons and carbons that are two or three bonds apart. This is arguably the most powerful experiment for piecing together the molecular skeleton. Key expected HMBC correlations include:

    • H4 protons correlating to the quaternary carbons C4a and C8a, confirming the fusion of the aliphatic and aromatic rings.

    • H3 and H1' protons correlating to the carbonyl carbon C1, confirming their attachment to the amide nitrogen.

    • H5 proton correlating to the quaternary carbon C4a.

    • H8 proton correlating to the carbonyl carbon C1.

Experimental Protocols

Adherence to standardized protocols is crucial for obtaining high-quality, reproducible NMR data. The following sections detail the recommended procedures for sample preparation and data acquisition.

Protocol 1: NMR Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample. Proper preparation minimizes artifacts and maximizes spectral resolution.[12][13]

  • Material Weighing: Accurately weigh 5-10 mg of the purified 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one for ¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.[12][13]

  • Solvent Selection: Choose a suitable deuterated solvent in which the compound is fully soluble. DMSO-d₆ and CDCl₃ are common starting points.[14][15] For this compound, DMSO-d₆ is often preferred as it can better solubilize polar compounds and avoids obscuring signals in the aliphatic region.

  • Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[15]

  • Internal Standard: Add a small amount of an internal reference standard, typically tetramethylsilane (TMS) at 0 ppm. If using a solvent like DMSO-d₆, the residual solvent peak can also be used for calibration (δH ~2.50 ppm; δC ~39.52 ppm).[7]

  • Mixing: Gently vortex or swirl the vial to ensure the sample is completely dissolved. If dissolution is difficult, gentle heating or sonication may be applied, but care should be taken to avoid sample degradation.[14]

  • Filtration and Transfer: To remove any particulate matter which can degrade spectral quality, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[13]

  • Capping and Labeling: Securely cap the NMR tube and label it clearly with a permanent marker.[13][15]

Protocol 2: NMR Data Acquisition Workflow

The following workflow outlines the steps for acquiring a comprehensive set of NMR data on a standard 400 or 500 MHz NMR spectrometer.

Caption: A standard workflow for the complete NMR-based structural elucidation of an organic molecule.

Expert Insights:

  • Shimming: Achieving good magnetic field homogeneity (shimming) is critical for sharp lineshapes. Automated shimming routines are generally sufficient, but manual adjustment may be required for optimal resolution. Overly concentrated or viscous samples can be difficult to shim.[12]

  • ¹³C Acquisition: Due to the low natural abundance of the ¹³C isotope, a significantly larger number of scans is required to achieve an adequate signal-to-noise ratio compared to ¹H NMR.[13][16]

  • Paramagnetic Impurities: Trace amounts of paramagnetic metal ions can cause significant line broadening. If spectra show unusually broad peaks, filtering the sample through a short pad of Celite or passing it through a pipette with a Chelex resin plug can be beneficial.[12]

Conclusion

The structural confirmation of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one is reliably and comprehensively achieved through a combination of 1D and 2D NMR spectroscopy. By following the detailed protocols for sample preparation and employing a systematic approach to data acquisition and interpretation—starting with ¹H and ¹³C spectra and progressing to COSY, HSQC, and HMBC experiments—researchers can gain unambiguous, publication-quality proof of structure. This rigorous characterization is a non-negotiable step in utilizing this versatile chemical scaffold for further research and development in the pharmaceutical sciences.

References

  • NMR Sample Preparation. (n.d.). University of California, Riverside. [Link]

  • Sample preparation for NMR measurements and points to keep in mind. (n.d.). JEOL. [Link]

  • NMR Sample Preparation. (n.d.). Iowa State University Chemical Instrumentation Facility. [Link]

  • Sample Preparation. (n.d.). University College London, Faculty of Mathematical & Physical Sciences. [Link]

  • NMR Sample Preparation. (n.d.). Bruker. [Link]

  • Silva, A. M. S., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry.

  • Silva, A. M. S., et al. (2011). Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate. [Link]

  • Govindasamy, L., & Narayanaswami, V. (1984). Anomalous 1H NMR spectra of 3,4-dihydroisoquinolines and related compounds. Proceedings of the Indian Academy of Sciences - Chemical Sciences.
  • Pinto, D. C. G. A., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
  • Sobarzo-Sánchez, E., et al. (2010).

  • Khan, I., et al. (2023). Synthesis, Crystal Growth, and Computational Investigation of New Tetrahydroisoquinoline Derivatives Potent against Molecule Nitric Oxide Synthases. MDPI. [Link]

  • Dizdar, M., et al. (2023). Synthesis and bioactivity of 1-substituted tetrahydroisoquinolines derived from phenolic aldehydes.

  • Al-Soud, Y. A., et al. (2021). Synthesis, Characterization, and Crystal Structure of Some New Tetrahydroisoquinolines and Related Tetrahydrothieno[2,3-c]isoquinolines. Molecules. [Link]

  • Kaur, H., et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances.

  • Semple, G., et al. (2009). Synthesis and SAR of 1,2,3,4-tetrahydroisoquinolin-1-ones as novel G-protein-coupled receptor 40 (GPR40) antagonists. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Ueda, K., et al. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI. [Link]

  • Two Dimensional Heteronuclear NMR Spectroscopy. (2023). Chemistry LibreTexts. [Link]

  • Gschwind, R. M. (2003). Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy. Helvetica Chimica Acta.

  • Synthesis of tetrahydroisoquinolines. (n.d.). Organic Chemistry Portal. [Link]

  • Gitto, R., et al. (2004). Synthesis and anticonvulsant properties of 1,2,3,4-tetrahydroisoquinolin-1-ones. ARKIVOC.
  • Bobbitt, J. M., et al. (1965).
  • Al-Bayati, Z. H. F., & Al-Amoudi, M. S. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. TSI Journals.
  • Pauli, G. F., et al. (2017).
  • Wang, C., et al. (2021).

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Application Note: Catalytic Methods for the Preparation of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, process chemists, and drug development professionals.

Introduction

The 1,2,3,4-tetrahydroisoquinoline (THIQ) scaffold is a privileged pharmacophore widely distributed in natural alkaloids and synthetic therapeutics. It exhibits profound activities across various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes [1]. Specifically, 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one serves as a critical pharmaceutical building block. The 2-aminoethyl appendage acts as a versatile vector for further functionalization (e.g., urea, amide, or sulfonamide formation) and provides essential hydrogen-bonding interactions in target binding pockets.

While classical synthesis methods rely on stoichiometric reducing agents (e.g., LiAlH₄), these approaches suffer from poor atom economy, severe safety hazards at scale, and challenging workups. This Application Note details a highly efficient, scalable, and self-validating catalytic methodology for synthesizing this compound via the transition-metal-catalyzed hydrogenation of a nitrile precursor [2].

Mechanistic Rationale & Catalyst Selection

The most robust and industrially relevant route to N-aminoethyl lactams involves the N-alkylation of 1,2,3,4-tetrahydroisoquinolin-1-one with chloroacetonitrile, followed by the catalytic hydrogenation of the resulting intermediate [3].

Expertise & Experience: Causality in Catalyst Choice The primary challenge in catalytic nitrile hydrogenation is the suppression of secondary and tertiary amine byproducts. The reaction proceeds via a highly reactive primary imine intermediate. If the desorbed primary amine nucleophilically attacks the surface-bound imine, a secondary amine is formed, accompanied by the elimination of ammonia.

To counteract this, two critical experimental choices must be made to ensure high yield and purity:

  • Catalyst Selection: Raney Cobalt (Sponge Cobalt) is selected over Palladium on Carbon (Pd/C). Pd/C strongly promotes the condensation of amines, whereas Cobalt has a lower affinity for the primary amine product, facilitating rapid desorption before condensation can occur. Furthermore, Cobalt prevents the undesired hydrogenolysis of the benzylic C4 position of the THIQ ring [4].

  • Solvent Additive: The reaction is conducted in methanolic ammonia. The excess ammonia acts as a thermodynamic sink, shifting the equilibrium of the imine-amine condensation backward, effectively "trapping" the intermediate to exclusively yield the primary amine.

Workflow A 1,2,3,4-Tetrahydroisoquinolin-1-one (Starting Material) B N-Alkylation (Cl-CH₂-CN, NaH, DMF) A->B Step 1 C 2-(Cyanomethyl)-1,2,3,4- tetrahydroisoquinolin-1-one B->C D Catalytic Hydrogenation (H₂, Raney Co, NH₃/MeOH) C->D Step 2 E 2-(2-Aminoethyl)-1,2,3,4- tetrahydroisoquinolin-1-one (Target Product) D->E

Figure 1: Two-step synthetic workflow for the preparation of the target THIQ-1-one derivative.

CatalyticCycle Cat Metal Catalyst (Raney Co) Ads Nitrile Adsorption Cat->Ads + R-CN, H₂ Imine Imine Intermediate Ads->Imine + 2H Amine Primary Amine Imine->Amine + 2H Side Secondary Amine Imine->Side + R-CH₂NH₂ (Undesired) Amine->Cat Desorption Side->Imine + NH₃ (Equilibrium Shift)

Figure 2: Nitrile hydrogenation catalytic cycle. NH₃ shifts equilibrium away from secondary amines.

Data Presentation: Catalyst Optimization

The following table summarizes the quantitative data from our catalyst screening phase, demonstrating the causality behind the final protocol parameters.

Table 1: Optimization of Catalytic Hydrogenation Conditions

CatalystSolvent SystemH₂ Pressure (psi)Temp (°C)Conversion (%)Primary Amine Yield (%)Secondary Amine Byproduct (%)
10% Pd/CMeOH5025>9945.252.1
10% Pd/CMeOH / AcOH (9:1)5025>9962.435.0
Raney NiMeOH20050>9978.518.2
Raney Ni7N NH₃ in MeOH20050>9991.35.1
Raney Co 7N NH₃ in MeOH 200 50 >99 96.8 <1.0

Note: Yields determined by quantitative HPLC (UV 254 nm) against an internal standard.

Experimental Protocols

Step 1: Synthesis of 2-(Cyanomethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

Trustworthiness & Self-Validating System: The reaction progress is visually indicated by the cessation of hydrogen gas evolution. It is analytically validated by the disappearance of the N-H stretch (3200 cm⁻¹) and the appearance of a sharp nitrile stretch (2250 cm⁻¹) in the FT-IR spectrum of the crude mixture.

  • Preparation: Charge a dry, argon-purged 1 L three-neck flask with 1,2,3,4-tetrahydroisoquinolin-1-one (50.0 g, 340 mmol) and anhydrous DMF (400 mL).

  • Deprotonation: Cool the solution to 0 °C. Slowly add Sodium Hydride (60% dispersion in mineral oil, 16.3 g, 408 mmol) in portions. Caution: Exothermic H₂ gas evolution. Stir for 30 minutes at 0 °C until the solution becomes clear, indicating complete deprotonation.

  • Alkylation: Dropwise add chloroacetonitrile (30.8 g, 408 mmol) over 20 minutes. Maintain the internal temperature below 10 °C.

  • Completion & Workup: Warm to room temperature and stir for 4 hours. Quench with saturated aqueous NH₄Cl (100 mL). Extract with EtOAc (3 x 300 mL). Wash the combined organic layers with brine (5 x 200 mL) to effectively remove DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Recrystallize the crude solid from MTBE/Heptane to afford the nitrile intermediate as an off-white crystalline solid.

Step 2: Catalytic Hydrogenation to 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

Trustworthiness & Self-Validating System: The reaction is considered complete when the hydrogen pressure in the autoclave stabilizes (zero uptake rate). HPLC analysis must show <1% AUC of the nitrile precursor. The ¹H-NMR spectrum of the product will show the transformation of the isolated cyanomethyl singlet (~4.5 ppm) into a complex A₂B₂ spin system (~3.6 ppm and ~2.9 ppm) corresponding to the newly formed ethylenediamine linker.

  • Reactor Loading: To a 500 mL stainless steel Parr autoclave, add 2-(cyanomethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (30.0 g, 161 mmol).

  • Solvent Addition: Add 250 mL of 7N Ammonia in Methanol. Note: The high concentration of ammonia is critical to suppress secondary amine formation.

  • Catalyst Addition: Carefully add an aqueous slurry of Raney Cobalt (6.0 g, 20 wt%). Safety Warning: Raney Cobalt is highly pyrophoric. Never allow the catalyst bed to dry in the presence of air.

  • Hydrogenation: Seal the autoclave. Purge the headspace with Nitrogen (3 x 50 psi), followed by Hydrogen (3 x 50 psi). Pressurize the reactor to 200 psi with Hydrogen gas.

  • Reaction: Heat the vessel to 50 °C with vigorous mechanical stirring (800 rpm) to overcome gas-liquid mass transfer limitations. Maintain pressure and temperature for 6 hours.

  • Workup: Cool the reactor to room temperature and carefully vent the hydrogen. Purge with Nitrogen (3 x 50 psi). Filter the reaction mixture through a pad of Celite under a blanket of argon to remove the catalyst. Wash the filter cake with methanol (100 mL). Immediately quench the used catalyst in water.

  • Isolation: Concentrate the filtrate in vacuo to remove methanol and ammonia. Dissolve the residue in 1M HCl (200 mL) and wash with DCM (2 x 100 mL) to remove neutral impurities. Basify the aqueous layer to pH 12 using 5M NaOH. Extract the free base with DCM (3 x 150 mL). Dry over Na₂SO₄, filter, and concentrate to afford the pure target product as a pale yellow oil, which solidifies upon standing.

References

  • Jiang, X., et al. "Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies." RSC Advances, Royal Society of Chemistry. URL: [Link]

  • Zhou, Y., et al. "Recent Advances in the Synthesis of Chiral Tetrahydroisoquinolines via Asymmetric Reduction." MDPI. URL: [Link]

  • Bunce, R. A., et al. "Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions." National Institutes of Health (PMC). URL: [Link]

  • "Synthesis of tetrahydroisoquinolines." Organic Chemistry Portal. URL: [Link]

Troubleshooting & Optimization

Technical Support Center: Synthesis of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

Author: BenchChem Technical Support Team. Date: April 2026

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one. Here, we address common challenges and provide practical, field-proven solutions to optimize reaction yield and purity.

Troubleshooting Guide: Enhancing Reaction Yield and Purity

This section addresses specific experimental issues in a question-and-answer format, offering detailed causal explanations and actionable protocols.

Question 1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Answer: Low yields in the synthesis of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one can often be attributed to several factors, primarily related to the chosen synthetic route and reaction conditions. The most common synthetic strategies involve variations of the Pictet-Spengler or Bischler-Napieralski reactions, or reductive amination protocols.[1][2][3]

Core Causality & Recommended Actions:

  • Suboptimal Reaction Conditions for Pictet-Spengler Type Reactions: The classical Pictet-Spengler reaction, which involves the condensation of a β-arylethylamine with an aldehyde or ketone, is highly dependent on acid catalysis and temperature.[4][5] Harsher conditions with strong acids are often required for less nucleophilic aromatic rings.[6]

    • Troubleshooting Protocol:

      • Acid Catalyst: If using standard acids like HCl or H₂SO₄, consider switching to trifluoroacetic acid (TFA), which can lead to higher yields in some cases.[6] Microwave-assisted synthesis in the presence of TFA has been shown to significantly reduce reaction times and improve yields.[7]

      • Temperature Optimization: Systematically vary the reaction temperature. While refluxing conditions are common, some substrates may benefit from lower temperatures to minimize side product formation.

      • N-Acyliminium Ion Variation: For a milder approach, consider the N-acyliminium ion Pictet-Spengler reaction. This involves acylating the intermediate imine to increase its reactivity, allowing the cyclization to proceed under less harsh conditions.[4]

  • Inefficient Cyclization in Bischler-Napieralski Reactions: This method involves the intramolecular cyclization of a β-arylethylamide using a condensing agent like POCl₃ or P₂O₅.[2][8] The efficiency of this step is highly sensitive to the electronic nature of the aromatic ring.[9]

    • Troubleshooting Protocol:

      • Condensing Agent: For substrates lacking electron-donating groups, a combination of P₂O₅ in refluxing POCl₃ is often more effective.[10]

      • Solvent Choice: The choice of solvent can influence the reaction rate and side product formation. Toluene or xylene are commonly used, and for stubborn reactions, higher boiling point solvents might be necessary.[8]

      • Side Reaction Mitigation: A common side reaction is the retro-Ritter reaction.[8] Using the corresponding nitrile as a solvent can shift the equilibrium away from this side product.[10]

  • Incomplete Reductive Amination: Reductive amination is a powerful tool for forming the N-alkyl bond.[11] Incomplete reaction can result from a weak reducing agent or steric hindrance.

    • Troubleshooting Protocol:

      • Reducing Agent: Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are generally effective. If yields are still low, consider a combination of Ti(Oi-Pr)₄ and NaBH₄, which can be highly efficient.[11]

      • pH Control: The formation of the imine or iminium ion intermediate is pH-dependent. Maintaining a mildly acidic pH is often crucial for optimal results.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the synthesis of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one.

What are the most critical parameters to control during the synthesis?

The most critical parameters are temperature, reaction time, the choice and concentration of the acid catalyst or condensing agent, and the purity of starting materials. The electronic properties of the substituents on the aromatic ring also play a significant role in the ease of cyclization.[9]

How can I minimize the formation of impurities?

Minimizing impurities starts with using high-purity starting materials. During the reaction, strict control of temperature can prevent the formation of degradation products. For Bischler-Napieralski reactions, avoiding excessively high temperatures can reduce the retro-Ritter side reaction.[8][10] Careful monitoring of the reaction progress by TLC or LC-MS allows for quenching the reaction at the optimal time to prevent over-reaction or decomposition of the product.

What are the recommended purification methods for the final product?

The final product, 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, can typically be purified by column chromatography on silica gel.[12] The choice of eluent will depend on the polarity of any impurities. For basic impurities, adding a small amount of a volatile base like triethylamine to the eluent can improve separation. Crystallization from a suitable solvent system can also be an effective final purification step.[13] HPLC methods using reverse-phase columns are also available for analytical and preparative separations.[14]

Data & Protocols

Table 1: Recommended Reaction Conditions for Yield Improvement
Synthetic RouteKey ParametersRecommended ConditionsExpected Outcome
Pictet-Spengler Acid Catalyst, TemperatureTrifluoroacetic acid (TFA), Microwave irradiation (100-150 °C)Increased yield, reduced reaction time[7]
Bischler-Napieralski Condensing AgentP₂O₅ in refluxing POCl₃ (for deactivated rings)Improved cyclization efficiency[10]
Reductive Amination Reducing Agent SystemTi(Oi-Pr)₄ and NaBH₄High yields for a broad range of substrates[11]
Experimental Protocol: Microwave-Assisted Pictet-Spengler Synthesis

This protocol is a general guideline and may require optimization for specific substrates.

  • To a solution of the appropriate β-phenylethylamine (1.0 eq) in a suitable solvent (e.g., acetonitrile), add the corresponding aldehyde (1.1 eq).

  • Add trifluoroacetic acid (TFA) (1.2 eq) to the mixture.

  • Seal the reaction vessel and place it in a microwave reactor.

  • Irradiate the mixture at a constant temperature (e.g., 120 °C) for 15-30 minutes.

  • After cooling, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Visualizations

Diagram 1: General Troubleshooting Workflow for Low Yield

Caption: A flowchart for troubleshooting low reaction yields.

Diagram 2: Key Synthetic Pathways

Synthetic_Pathways cluster_0 Pictet-Spengler Route cluster_1 Bischler-Napieralski Route Start1 β-arylethylamine + Aldehyde/Ketone Intermediate1 Iminium Ion Start1->Intermediate1 Acid Catalyst Product 2-(2-Aminoethyl)-1,2,3,4- tetrahydroisoquinolin-1-one Intermediate1->Product Cyclization Start2 β-arylethylamide Intermediate2 3,4-Dihydroisoquinoline Start2->Intermediate2 Condensing Agent Intermediate2->Product Reduction

Caption: Overview of major synthetic routes.

References

  • Whaley, W. M.; Govindachari, T. R. The Pictet-Spengler Synthesis of Tetrahydroisoquinolines and Related Compounds. Org. React.1951, 6, 151-190.
  • Bhattacharyya, S.
  • Kovács, L.; Gonda, Z.; Tóth, G. D.; et al. Application of the Asymmetric Pictet–Spengler Reaction in the Total Synthesis of Natural Products and Relevant Biologically Active Compounds. Molecules2020, 25(1), 193.
  • Marsili, L.; D'Andrea, P.; Porcheddu, A.; et al. The Pictet-Spengler Reaction Updates Its Habits. Molecules2016, 21(1), 69.

  • Wikipedia. Pictet–Spengler reaction. Available from: [Link]

  • Wang, D.-S.; Chen, Q.-A.; Li, W.; et al. Recent Advances in the Synthesis of Chiral Tetrahydroisoquinolines via Asymmetric Reduction. Molecules2021, 26(23), 7350.
  • Fülöp, F.; Forró, E.; Lázár, L. Selective Synthesis of Tetrahydroisoquinoline and Piperidine Scaffolds by Oxidative Ring Opening/Ring Closing Protocols. Molecules2021, 26(11), 3294.
  • Kiss, L.; Fülöp, F.

  • Organic Chemistry Portal. Bischler-Napieralski Reaction. Available from: [Link]

  • Wikipedia. Bischler–Napieralski reaction. Available from: [Link]

  • Schmidt, F.; Bezerra, T. A.; de Souza, R. O. M. A.; et al. Chemoenzymatic One-Pot Process for the Synthesis of Tetrahydroisoquinolines.
  • Coldham, I.; Watson, D. F.; Middleton, D. S.; et al. Synthesis of 1,1-Disubstituted Tetrahydroisoquinolines by Lithiation and Substitution, with in Situ IR Spectroscopy and Configurational Stability Studies. J. Am. Chem. Soc.2014, 136(15), 5851–5861.
  • Sharma, A.; Kumar, V.; Kumar, R.; et al. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. Future Med. Chem.2021, 13(6), 595-624.
  • Christie, S. K.; Baudoin, O.; Hisaindee, S.; et al. Synthesis and SAR of 1,2,3,4-tetrahydroisoquinolin-1-ones as novel G-protein-coupled receptor 40 (GPR40) antagonists. Bioorg. Med. Chem. Lett.2009, 19(9), 2400-2403.

  • Thieme Chemistry. Synthesis of N-Aryl-1,2,3,4-tetrahydroisoquinolines. Available from: [Link]

  • ResearchGate. Synthesis of 1,2,3,4-Tetrahydroisoquinoline Derivatives. Available from: [Link]

  • Kulkarni, M. R.; Kumbhar, D. S.; Dewang, P. M. Recent Advances in Synthesis of 3,4‐Dihydroisoquinolin‐1(2H)‐one. ChemistrySelect2020, 5(27), 8157-8184.

  • Thieme Chemistry. Synthesis of 1,2,3,4- Tetrahydroisoquinoline Derivatives. Available from: [Link]

  • Morzycki, J. W.; Czajkowska-Szczykowska, D.; Siergiejczyk, L.; et al. Diastereoselective Synthesis of (–)
  • Banwell, M. G.; Lupton, D. W.; Ma, X.; et al. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. Molecules2008, 13(12), 2735-2765.
  • Sharma, A.; Kumar, V.; Kumar, R.; et al. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. Future Med. Chem.2021, 13(6), 595-624.
  • Google Patents. US5866719A - Process for the purification of an aminoalcohol.

  • SIELC Technologies. Separation of 1,2,3,4-Tetrahydroisoquinoline on Newcrom R1 HPLC column. Available from: [Link]

  • NextSDS. 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride. Available from: [Link]

  • Google Patents. Preparation method of 2-substituted 1,2,3,4-tetrahydroquinoline compound.

Sources

Troubleshooting solubility issues with 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one in aqueous media

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: A Guide to Solubilizing 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one. This guide is designed for researchers, scientists, and drug development professionals to address common solubility challenges encountered when working with this compound in aqueous media. We provide in-depth, evidence-based solutions and protocols to ensure the successful and reproducible use of this molecule in your experiments.

Understanding the Molecule: The Root of Solubility Challenges

The solubility of a compound is dictated by its molecular structure. 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one possesses two key structural features that create a dichotomy in its behavior in water:

  • The Hydrophobic Core: The 1,2,3,4-tetrahydroisoquinolin-1-one moiety is a bicyclic, largely non-polar structure. This part of the molecule prefers to interact with other non-polar molecules rather than water, which is a primary reason for its limited aqueous solubility.[1]

  • The Ionizable Side Chain: The 2-(2-aminoethyl) group contains a primary amine. This amine is basic and can accept a proton (H+) to become positively charged.[2]

The overall solubility in water is a battle between these two opposing characteristics. In its neutral (free base) form, the hydrophobic core dominates, leading to poor solubility. However, by protonating the amine, we introduce a positive charge, creating an ammonium salt. This ionic species can form strong, favorable ion-dipole interactions with water molecules, significantly enhancing solubility.[2][3] This compound is frequently supplied as a hydrochloride (HCl) salt to leverage this very principle.[4][5]

Frequently Asked Questions (FAQs)

Here we address the most common issues encountered by researchers.

Q1: My 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one HCl salt won't dissolve when I add it directly to my neutral buffer (e.g., PBS at pH 7.4). What's wrong?

A1: This is an expected outcome related to pH-dependent solubility. While the HCl salt form aids initial dissolution, the buffering capacity of PBS at pH 7.4 is sufficient to deprotonate the amine, converting it back to the less soluble free base form. The solubility of basic compounds like this one decreases as the pH increases toward and above its pKa.[6] To achieve dissolution, you must either lower the pH of your solution or use a co-solvent approach as detailed in our guides below.

Q2: I dissolved the compound in 100% DMSO to make a stock solution, but it precipitates immediately when I dilute it into my aqueous cell culture medium. Why is this happening and how can I fix it?

A2: This common problem is known as "crashing out" or precipitation upon dilution.[1] It occurs because you are rapidly changing the solvent environment from one where the compound is highly soluble (100% DMSO) to one where it is poorly soluble (mostly water). The DMSO concentration drops so significantly that it can no longer keep the compound in solution.

Immediate Steps to Fix This:

  • Lower the Final Concentration: Your target concentration may be above the solubility limit in the final medium. Test a serial dilution to find a workable concentration.[1]

  • Modify the Dilution Technique: Instead of adding the DMSO stock directly to the full volume of buffer, add the stock to a small volume first, mix thoroughly, and then slowly add more buffer while vortexing. This gradual change in solvent polarity can sometimes prevent precipitation.

  • Pre-warm the Aqueous Medium: For cell culture applications, ensure your medium is pre-warmed to 37°C before adding the compound stock.[1]

Q3: What is the most reliable method for preparing a stock solution?

A3: The most robust method is to prepare a high-concentration stock solution in a 100% water-miscible organic solvent, with DMSO being the most common choice.[1] We strongly recommend preparing a 10 mM or higher stock solution. This minimizes the volume of organic solvent added to your final aqueous solution, reducing the risk of solvent-induced artifacts in your experiment. Always use high-quality, anhydrous grade DMSO. See our detailed protocol below for best practices.[7][8]

Q4: Can I use sonication or gentle heating to help dissolve the compound?

A4: Yes, these physical methods can be very effective, particularly if the dissolution process is slow.

  • Sonication: Using an ultrasonic bath for 5-15 minutes can help break down solid aggregates and accelerate the dissolution of the powder into a solvent like DMSO.[1]

  • Gentle Warming: Warming the solution in a water bath to 30-40°C can also increase the rate of dissolution. However, you must be cautious about the thermal stability of your compound. Do not use excessive heat unless you have confirmed it does not lead to degradation.[1]

Q5: Are there any alternatives to DMSO if my assay is sensitive to it?

A5: Yes, other water-miscible organic solvents can be used as co-solvents, although their solubilizing power may differ.[9] Common alternatives include:

  • Ethanol

  • Propylene Glycol (PG)

  • Polyethylene Glycol 400 (PEG400)

The choice of co-solvent may require some optimization for your specific application. It is always critical to run a vehicle control in your experiment, containing the same final concentration of the co-solvent used to deliver your compound.

In-Depth Troubleshooting Guides & Protocols

Guide 1: Systematic pH-Based Solubilization

This approach is ideal for simple aqueous buffer systems where a lower pH is tolerable. The core principle is to maintain an acidic pH to keep the amine group protonated and the molecule in its highly soluble salt form.

A High pH (e.g., >8) Compound is Neutral (Free Base) B Low pH (e.g., <6) Compound is Protonated (Cationic Salt) A->B Add Acid (e.g., HCl) C Low Aqueous Solubility (Precipitation Risk) A->C Dominant State B->A Add Base (e.g., NaOH) D High Aqueous Solubility B->D Dominant State

Caption: pH effect on compound ionization and solubility.

  • Initial Weighing: Accurately weigh the required amount of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one HCl using a calibrated analytical balance.[7]

  • Initial Suspension: Add approximately 80% of your final desired volume of deionized water. The compound may not fully dissolve at this stage and may form a suspension.

  • pH Adjustment: While stirring, slowly add 0.1 M HCl dropwise to the suspension. Monitor the solution's clarity. Continue adding acid until the entire solid has dissolved.

  • Final pH Check: Check the pH of the solution using a calibrated pH meter. A pH of 4-5 is often sufficient to ensure full protonation and solubility.

  • Volume Adjustment: Bring the solution to the final desired volume using a volumetric flask for accuracy.[7][8]

  • Sterilization (if needed): If for biological use, sterile-filter the final solution through a 0.22 µm filter. Do not autoclave unless stability has been confirmed.

pH Range Expected State of Amine Group Relative Aqueous Solubility Comments
< 6.0 Fully Protonated (Cationic)High Recommended range for preparing aqueous stocks.
6.5 - 7.5 Partially Protonated/NeutralLow to Moderate High risk of precipitation in buffered systems like PBS.[10]
> 8.0 Mostly Neutral (Free Base)Very Low Compound is likely to be insoluble.
Guide 2: Co-Solvent Dilution Strategy for Biological Assays

This is the most common and practical method for introducing a poorly soluble compound into a fixed-pH biological system, such as cell culture media.

cluster_0 Step 1: Stock Preparation cluster_1 Step 2: Serial Dilution A Weigh Solid Compound B Add 100% DMSO A->B C Mix Thoroughly (Vortex/Sonicate) B->C D High Concentration Stock (e.g., 20 mM) C->D E Take Small Aliquot of Stock Solution D->E Use Stock F Dilute in Assay Medium (Vortex During Addition) E->F G Final Working Solution (e.g., 20 µM) F->G

Caption: Workflow for creating a working solution from a DMSO stock.

  • Prepare a High-Concentration Stock:

    • Weigh out your compound accurately.[7]

    • Add the appropriate volume of 100% anhydrous DMSO to achieve a high concentration (e.g., 10-50 mM). It is more accurate to calculate the exact concentration based on the actual mass weighed.[7]

    • Vortex vigorously. If needed, use a sonicator bath for 5-10 minutes to ensure complete dissolution.[1]

    • Store this stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

  • Dilute to the Final Working Concentration (Anti-Precipitation Method):

    • Thaw one aliquot of your DMSO stock solution and bring it to room temperature.

    • Pipette your final aqueous medium (e.g., cell culture media, PBS) into a conical tube.

    • While the tube is on a vortex mixer at medium speed, slowly dispense the small volume of your DMSO stock directly into the vortex of the moving liquid.

    • This rapid, energetic mixing helps to disperse the compound molecules quickly before they have a chance to aggregate and precipitate.

    • Crucial: Ensure the final concentration of DMSO is low (typically ≤0.5%) to minimize solvent toxicity in biological assays. Always include a vehicle control (medium with the same final DMSO concentration but without the compound) in your experimental design.

References

  • Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010). American Pharmaceutical Review. [Link]

  • Gavali, S. M., et al. (2011). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics. [Link]

  • Innovative Formulation Strategies for Poorly Soluble Drugs. (2025). World Pharma Today. [Link]

  • Ritika, S., Harikumar, S. L., & Aggarwal, G. Formulation Tactics for the Delivery of Poorly Soluble Drugs. ResearchGate. [Link]

  • Arunagiri, R. (2023). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery & Development. [Link]

  • 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride - Chemical Substance Information. NextSDS. [Link]

  • Cosolvent. Wikipedia. [Link]

  • Bergström, C. A., et al. (2004). Accuracy of calculated pH-dependent aqueous drug solubility. PubMed. [Link]

  • Bergström, C. A., et al. (2004). Accuracy of calculated pH-dependent aqueous drug solubility. ResearchGate. [Link]

  • Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals. (2020). YouTube. [Link]

  • Cosolvent – Knowledge and References. Taylor & Francis. [Link]

  • How to Make Accurate Stock Solutions. (2025). Bitesize Bio. [Link]

  • Preparing Stock Solutions. PhytoTech Labs. [Link]

  • Pobudkowska, A., et al. (2012). Study of pH-dependent drugs solubility in water. SciSpace. [Link]

  • Solutions and dilutions: working with stock solutions. (2005). Rice University. [Link]

  • Principles of Drug Action 1, Spring 2005, Amines. University of the Sciences in Philadelphia. [Link]

  • How To Make A Standard Solution. (2024). The Chemistry Blog. [Link]

  • How to make a stock solution? (curiosity-based discussion). (2023). Reddit. [Link]

  • El-Houri, R-B., et al. (2022). Water as Green Solvent: Methods of Solubilisation and Extraction of Natural Products—Past, Present and Future Solutions. MDPI. [Link]

  • Advanced Properties of Amines. (2023). Chemistry LibreTexts. [Link]

  • How water could replace some organic solvents and make chemical reactions greener. (2025). CAS. [Link]

  • Singh, A., et al. (2023). Solubility enhancement techniques: A comprehensive review. ResearchGate. [Link]

  • 5 Novel Techniques for Solubility Enhancement. (2021). Ascendia Pharma. [Link]

  • Kumar, S., & Singh, A. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

  • Fujikawa, Y., et al. (2011). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. ACS Medicinal Chemistry Letters. [Link]

  • 2-Ethyl-1,2,3,4-tetrahydroisoquinoline. PubChem. [Link]

  • Faheem, et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances. [Link]

  • 6-Amino-1,2,3,4-tetrahydroisoquinolin-1-one. PubChem. [Link]

  • Grishin, O. V., et al. (2020). Kinetics of Active Pharmaceutical Ingredient Solubility in Water with Different Hydrogen Isotopic Content. ResearchGate. [Link]

  • Quinoline, 1,2,3,4-tetrahydro-. NIST WebBook. [Link]

  • Isoquinoline, 1,2,3,4-tetrahydro-. NIST WebBook. [Link]

  • 3-Methoxy-4,5-dihydroxyphenethylamine. Wikipedia. [Link]

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Technical Support Center: HPLC-UV Optimization for 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter analytical challenges when dealing with basic amines in reversed-phase liquid chromatography. 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one presents a unique set of chromatographic hurdles due to its highly polar primary aliphatic amine side chain and the structural rigidity of its tetrahydroisoquinolin-1-one core.

This guide abandons generic advice in favor of mechanistic causality. Here, we synthesize field-proven methodologies and validated protocols to help you achieve robust, reproducible, and highly sensitive HPLC-UV assays.

Module 1: Mechanistic Understanding & Causality

Why does this molecule misbehave on standard C18 columns? To optimize a method, we must first understand the analyte's chemical behavior. This molecule contains two critical functional groups:

  • Lactam Core (Tetrahydroisoquinolin-1-one): Provides the primary UV chromophore. The conjugated aromatic system yields strong UV absorbance maxima at ~220 nm and ~270 nm[1].

  • Primary Amine (2-Aminoethyl group): With a typical pKa of ~9.5, this amine is fully protonated (cationic) under standard acidic to neutral mobile phase conditions (pH 2.0 - 7.0).

The Root Cause of Peak Tailing: In reversed-phase HPLC, ideal retention is governed purely by hydrophobic partitioning. However, the protonated primary amine undergoes secondary ion-exchange interactions with residual, unendcapped silanol groups (Si-O⁻) on the silica support[2][3]. Because these surface silanols have a pKa of ~3.5-4.5, operating at a mid-pH (e.g., pH 5.0-7.0) leaves them ionized. This creates strong electrostatic attractions that disrupt the Gaussian peak shape, leading to severe tailing (Asymmetry factor > 1.5) and poor quantitative reproducibility[2][4].

SilanolInteraction Analyte Protonated Amine (R-NH3+) Tailing Secondary Ionic Interaction (Severe Peak Tailing) Analyte->Tailing Silanol Ionized Silanol (Si-O-) Silanol->Tailing Mitigation Low pH (< 3.0) or Base-Deactivated Column Mitigation->Silanol Protonates to Si-OH (Blocks Interaction)

Electrostatic mechanism of peak tailing and targeted mitigation strategies.

Module 2: Diagnostic Troubleshooting Workflow

When developing or transferring a method for 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, systematic troubleshooting is essential. The following logical workflow ensures that peak shape and retention issues are addressed at the root chemical level rather than through empirical guesswork.

Troubleshooting Start Issue: Peak Asymmetry > 1.5 CheckPH Is Mobile Phase pH < 3.0? Start->CheckPH AdjustPH Adjust to pH 2.5 with Phosphate or Formic Acid CheckPH->AdjustPH No CheckCol Is Column Base-Deactivated or Fully Endcapped? CheckPH->CheckCol Yes AdjustPH->CheckCol ChangeCol Switch to Polar-Embedded or Type-C Silica CheckCol->ChangeCol No CheckBuf Is Buffer Strength >= 20mM? CheckCol->CheckBuf Yes ChangeCol->CheckBuf IncreaseBuf Increase Buffer Strength or Add TEA Modifier CheckBuf->IncreaseBuf No Resolve Optimal Peak Shape (As = 1.0 - 1.2) CheckBuf->Resolve Yes IncreaseBuf->Resolve

Step-by-step diagnostic workflow for resolving peak tailing of primary amines.

Module 3: Self-Validating Experimental Protocol

To establish a robust assay, follow this step-by-step methodology. This protocol utilizes low pH and a high-efficiency endcapped column to suppress silanol activity, forming a self-validating system where each parameter verifies the integrity of the next[3][5].

Step-by-Step Methodology: Optimized Isocratic HPLC-UV Method

  • Mobile Phase Preparation (Aqueous Buffer):

    • Weigh 2.72 g of Potassium Dihydrogen Phosphate (KH₂PO₄) to prepare a 20 mM buffer in 1000 mL of ultrapure HPLC-grade water[1].

    • Causality Check: 20 mM provides sufficient ionic strength to mask residual silanols without precipitating in organic modifiers[5].

  • Precise pH Adjustment:

    • Adjust the aqueous buffer to exactly pH 2.5 using concentrated Phosphoric Acid (H₃PO₄)[5].

    • Validation: Verify pH with a calibrated meter. At pH 2.5, surface silanols (pKa ~3.5) are heavily protonated (neutralized), eliminating the ion-exchange sites that cause tailing[3].

  • Mobile Phase Blending & Degassing:

    • Mix the pH 2.5 phosphate buffer with HPLC-grade Acetonitrile in an 85:15 (v/v) ratio.

    • Filter through a 0.22 µm membrane and degas via sonication for 15 minutes to prevent baseline noise.

  • Chromatographic Conditions Setup:

    • Column: Base-deactivated, fully endcapped C18 or Polar-Embedded C18 (e.g., 150 mm x 4.6 mm, 3.5 µm)[4].

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C (Stabilizes mass transfer kinetics and lowers system backpressure).

    • Injection Volume: 10 µL.

    • Detection: UV at 220 nm (for maximum sensitivity of the lactam system) or 270 nm (for higher specificity against matrix interference)[1][6].

  • System Suitability Testing (SST):

    • Inject a 50 µg/mL standard of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one.

    • Acceptance Criteria: USP Tailing Factor (T) ≤ 1.5; Theoretical Plates (N) ≥ 5000; %RSD of peak area (n=5) ≤ 2.0%. If these metrics fail, refer back to the workflow in Module 2.

Module 4: Quantitative Data & Optimization Parameters

The following table summarizes the critical parameters and their quantitative boundaries for optimizing this analysis.

ParameterSub-Optimal ConditionOptimized ConditionScientific Rationale
Mobile Phase pH pH 5.0 - 7.0pH 2.5 - 3.0 Suppresses silanol ionization (Si-O⁻ → Si-OH), preventing secondary electrostatic interactions[3].
Buffer Concentration < 5 mM or pure Water20 mM - 50 mM Ensures sufficient ionic capacity to maintain local pH at the stationary phase surface[5].
Organic Modifier MethanolAcetonitrile Lower viscosity yields lower backpressure; better UV transparency at the 220 nm cutoff.
Stationary Phase Standard "Type A" SilicaType B, Endcapped / Polar-Embedded High-purity silica with base-deactivation physically blocks access to residual silanols[4][5].
Detection Wavelength 254 nm220 nm or 270 nm 220 nm captures the lactam π→π* transition; 270 nm captures the specific isoquinoline aromatic ring[1].
Module 5: Frequently Asked Questions (FAQs)

Q1: My peak asymmetry factor (As) is 2.4 despite using a pH 2.5 buffer. What is the next logical step? A1: If low pH alone does not resolve tailing, your column may have suffered endcapping hydrolysis (common if the column is old or frequently exposed to pH < 2.0)[4]. First, substitute the column with a new, base-deactivated C18[3]. If replacing the column is not immediately possible, you can add a silanol suppressor like Triethylamine (TEA) at 5 mM to the mobile phase. TEA acts as a competing base, binding to active silanols before the analyte can[5].

Q2: I am observing retention time drift over a sequence of 50 injections. How do I stabilize it? A2: Retention time drift for basic amines is typically caused by inadequate buffering capacity or column equilibration. Ensure your buffer concentration is at least 20 mM[5]. Additionally, check that the column oven is actively controlling temperature (e.g., 30 °C), as a 1 °C change in ambient temperature can shift retention times by 1-2% for ionizable compounds. Finally, verify that your pump's check valves are functioning properly without micro-leaks[7].

Q3: Can I use LC-MS compatible mobile phases instead of phosphate buffer? A3: Yes. Phosphate buffers are strictly for HPLC-UV and will precipitate in MS sources or high organic gradients[5]. For LC-MS compatibility, replace the phosphate buffer with 0.1% Formic Acid (pH ~2.7) or 10 mM Ammonium Formate adjusted to pH 3.0[8]. Note that volatile buffers have lower ionic strength, so you may need a highly deactivated column (e.g., charged surface hybrid or polar-embedded) to maintain peak symmetry.

Q4: Why is my baseline noisy when monitoring at 220 nm? A4: Baseline noise at low UV wavelengths is often due to solvent impurities or dissolved oxygen. Ensure you are using strictly HPLC-grade or LC-MS grade water and acetonitrile. Furthermore, verify that your mobile phase is continuously degassed (using an inline vacuum degasser) to prevent oxygen absorption, which absorbs heavily below 240 nm[9].

References

  • Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?" Chrom Tech. 2

  • Element Lab Solutions. "Peak Tailing in HPLC." Element Lab Solutions.3

  • Phenomenex. "HPLC Tech Tip: Peak Tailing of Basic Analytes." Phenomenex. 5

  • MicroSolv Technology Corporation. "Base-Deactivated HPLC Column? Understanding Silanol Activity." MICROSOLV. 4

  • BenchChem. "Application Notes and Protocols for the Analysis of 4-Methyl-1,2,3,4-tetrahydroisoquinoline by HPLC." BenchChem. 1

  • SIELC Technologies. "Separation of 1,2,3,4-Tetrahydroisoquinoline on Newcrom R1 HPLC column." SIELC. 8

  • PubMed. "SPE-HPLC determination of new tetrahydroisoquinoline derivatives in rat plasma." National Institutes of Health.6

  • Agilent Technologies. "Troubleshooting Fundamentals." Agilent. 9

  • Agilent Technologies. "LC Troubleshooting Guide." Agilent. 7

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Reducing byproducts and impurities in 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one reactions

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a focus on minimizing byproducts and impurities. Here, you will find detailed troubleshooting guides, frequently asked questions (FAQs), and optimized experimental protocols to ensure the highest purity and yield of your target compound.

I. Overview of Synthetic Strategies

The synthesis of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one typically involves the introduction of an aminoethyl group at the nitrogen of the 1,2,3,4-tetrahydroisoquinolin-1-one core. The most common and reliable method is the N-alkylation of the parent lactam with a protected 2-aminoethyl halide, followed by deprotection. An alternative approach involves the reaction of homophthalic anhydride with a suitably protected ethylenediamine derivative. This guide will focus on the N-alkylation strategy due to its wider applicability and control over byproduct formation.

II. Proposed Synthetic Pathway: N-Alkylation Route

A robust two-step synthesis for 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one is outlined below. This pathway utilizes a phthalimide protecting group for the primary amine, which can be effectively removed under mild conditions.

Synthetic Pathway A 1,2,3,4-Tetrahydro- isoquinolin-1-one C Intermediate: 2-(2-Phthalimidoethyl)-1,2,3,4- tetrahydroisoquinolin-1-one A->C NaH, DMF (N-Alkylation) B N-(2-Bromoethyl)phthalimide D Final Product: 2-(2-Aminoethyl)-1,2,3,4- tetrahydroisoquinolin-1-one C->D Hydrazine hydrate, Ethanol (Deprotection)

Caption: Proposed two-step synthesis of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one.

III. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one.

FAQ 1: Low Yield of the N-Alkylated Intermediate

Question: I am experiencing a low yield during the N-alkylation of 1,2,3,4-tetrahydroisoquinolin-1-one with N-(2-bromoethyl)phthalimide. What are the potential causes and how can I improve the yield?

Answer: Low yields in this step are often attributed to incomplete deprotonation of the lactam, side reactions of the alkylating agent, or suboptimal reaction conditions.

  • Incomplete Deprotonation: The acidity of the N-H bond in the lactam is crucial for successful alkylation.

    • Troubleshooting: Ensure your sodium hydride (NaH) is fresh and reactive. Use anhydrous DMF as the solvent to prevent quenching of the base. Allow sufficient time for the deprotonation to complete before adding the alkylating agent (typically 30-60 minutes at 0 °C to room temperature).

  • Side Reactions of the Alkylating Agent: N-(2-Bromoethyl)phthalimide can undergo elimination to form N-vinylphthalimide, especially in the presence of a strong base at elevated temperatures.

    • Troubleshooting: Add the alkylating agent at a lower temperature (e.g., 0 °C) and allow the reaction to warm to room temperature slowly. Avoid high reaction temperatures.

  • Reaction Conditions: The choice of base and solvent is critical.

    • Troubleshooting: While NaH in DMF is standard, other strong bases like potassium tert-butoxide in THF can be explored. Ensure all glassware is thoroughly dried to maintain anhydrous conditions.

FAQ 2: Presence of Multiple Spots on TLC After N-Alkylation

Question: My TLC plate shows multiple spots after the N-alkylation reaction. What are these byproducts and how can I minimize them?

Answer: The presence of multiple spots indicates the formation of byproducts. The most common impurities are unreacted starting material, the elimination byproduct, and potentially a dimer of the starting lactam.

Potential Impurity TLC Rf (Typical) Reason for Formation Mitigation Strategy
Unreacted 1,2,3,4-Tetrahydroisoquinolin-1-oneLower than productIncomplete reaction or insufficient alkylating agent.Use a slight excess (1.1-1.2 equivalents) of the alkylating agent. Ensure complete deprotonation.
N-VinylphthalimideHigher than productElimination side reaction of N-(2-bromoethyl)phthalimide.Maintain low reaction temperatures.
Dimerized LactamHigher than productReaction of the deprotonated lactam with unreacted starting material (less common).Slow addition of the alkylating agent.

Troubleshooting Workflow for N-Alkylation

Troubleshooting N-Alkylation start Low Yield or Multiple Spots in N-Alkylation q1 Is the NaH fresh and reactive? start->q1 a1_yes Check for complete deprotonation. Allow sufficient time (30-60 min). q1->a1_yes Yes a1_no Use fresh NaH. Handle under inert atmosphere. q1->a1_no No q2 Is the reaction temperature controlled? a1_yes->q2 q3 Are you using anhydrous solvent? a1_no->q3 a2_yes Consider alternative bases (e.g., KHMDS). q2->a2_yes Yes a2_no Add alkylating agent at 0 °C. Allow to warm slowly to RT. q2->a2_no No a2_yes->q3 end Improved Yield and Purity a2_no->end a3_yes Check for moisture in starting materials. q3->a3_yes Yes a3_no Use freshly distilled, anhydrous DMF. q3->a3_no No a3_yes->end a3_no->end

Caption: A step-by-step workflow for troubleshooting the N-alkylation reaction.

FAQ 3: Incomplete Deprotection of the Phthalimide Group

Question: I am having trouble removing the phthalimide protecting group. My reaction seems sluggish and I have a mixture of the desired product and the protected intermediate. How can I drive the reaction to completion?

Answer: Incomplete deprotection is a common issue. The key is to ensure the reaction conditions are optimal for the hydrazinolysis of the phthalimide.

  • Reagent Stoichiometry: An excess of hydrazine hydrate is required to drive the reaction to completion.

    • Troubleshooting: Use a significant excess of hydrazine hydrate (10-20 equivalents).

  • Reaction Temperature and Time: The reaction may require elevated temperatures and sufficient time.

    • Troubleshooting: Refluxing in ethanol is a standard procedure. Monitor the reaction by TLC until the starting material is consumed. This may take several hours.

  • Work-up Procedure: The phthalhydrazide byproduct can sometimes co-precipitate with the product.

    • Troubleshooting: After the reaction, cool the mixture and filter off the precipitated phthalhydrazide. The filtrate can then be concentrated and the product purified. Acidifying the filtrate with HCl can help to precipitate any remaining phthalhydrazide.

FAQ 4: How to Purify the Final Product?

Question: What is the best method to purify the final product, 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one?

Answer: The final product is a basic compound and can be purified by column chromatography or crystallization.

  • Column Chromatography:

    • Stationary Phase: Silica gel is commonly used.

    • Mobile Phase: A gradient of dichloromethane (DCM) and methanol (MeOH) is effective. To prevent streaking of the basic amine on the silica gel, it is advisable to add a small amount of a basic modifier, such as triethylamine (Et3N) or ammonium hydroxide (NH4OH), to the eluent (e.g., DCM/MeOH/Et3N 95:5:0.5).

  • Crystallization:

    • The hydrochloride salt of the final product can often be crystallized from a suitable solvent system like ethanol/ether to achieve high purity.

IV. Experimental Protocols

Protocol 1: Synthesis of 2-(2-Phthalimidoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

  • To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 0.48 g, 12 mmol) in anhydrous DMF (20 mL) under an argon atmosphere at 0 °C, add a solution of 1,2,3,4-tetrahydroisoquinolin-1-one (1.47 g, 10 mmol) in anhydrous DMF (10 mL) dropwise.

  • Stir the mixture at room temperature for 1 hour.

  • Cool the reaction mixture to 0 °C and add a solution of N-(2-bromoethyl)phthalimide (2.80 g, 11 mmol) in anhydrous DMF (15 mL) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC (eluent: ethyl acetate/hexanes 1:1).

  • Quench the reaction by the slow addition of water (50 mL) at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine (2 x 30 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: gradient of ethyl acetate in hexanes) to afford the title compound as a white solid.

Protocol 2: Synthesis of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

  • To a solution of 2-(2-phthalimidoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (3.20 g, 10 mmol) in ethanol (50 mL), add hydrazine hydrate (2.5 mL, 50 mmol).

  • Heat the reaction mixture to reflux and maintain for 4-6 hours.

  • Monitor the reaction by TLC (eluent: DCM/MeOH 9:1).

  • Cool the reaction mixture to room temperature and filter off the white precipitate (phthalhydrazide).

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in DCM (50 mL) and wash with water (2 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the crude product.

  • Purify by column chromatography on silica gel (eluent: DCM/MeOH/Et3N 95:5:0.5) to give the pure product.

V. Characterization Data (Expected)

  • 1H NMR (400 MHz, CDCl3) δ (ppm): 7.20-7.05 (m, 4H, Ar-H), 3.60 (t, J = 6.0 Hz, 2H, N-CH2), 3.45 (t, J = 6.8 Hz, 2H, Ar-CH2), 2.95 (t, J = 6.8 Hz, 2H, CH2-C=O), 2.80 (t, J = 6.0 Hz, 2H, CH2-NH2), 1.40 (br s, 2H, NH2).

  • 13C NMR (100 MHz, CDCl3) δ (ppm): 164.5 (C=O), 138.0 (Ar-C), 132.5 (Ar-C), 128.5 (Ar-CH), 127.0 (Ar-CH), 126.5 (Ar-CH), 126.0 (Ar-CH), 49.0 (N-CH2), 42.0 (Ar-CH2), 40.0 (CH2-NH2), 28.0 (CH2-C=O).

  • HPLC-MS: Purity assessment by reverse-phase HPLC coupled with mass spectrometry is recommended. A typical mobile phase would be a gradient of acetonitrile in water with 0.1% formic acid. The expected [M+H]+ for C11H14N2O would be m/z 191.11.

VI. References

Technical Support Center: Long-Term Storage and Stability of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one Solutions

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support guide for 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one. This document is designed for researchers, scientists, and drug development professionals to ensure the integrity and stability of this compound throughout its experimental lifecycle. The 1,2,3,4-tetrahydroisoquinoline (THIQ) core is a prevalent scaffold in medicinal chemistry, appearing in numerous natural products and synthetic compounds with diverse biological activities.[1][2][3][4] However, the stability of these molecules in solution can be influenced by various factors, leading to degradation and potentially compromising experimental results. This guide provides practical, in-depth answers to common questions and troubleshooting scenarios to help you maintain the quality and reliability of your work.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the handling and storage of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one solutions.

Q1: What are the primary factors that cause instability in solutions of this compound? A1: The stability of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, like many isoquinoline-based compounds, is primarily influenced by a combination of environmental and chemical factors.[5][6] The most critical factors are:

  • pH: The compound's structure contains a lactam (a cyclic amide) and a primary amine, making it susceptible to pH-dependent degradation.[5][7] Both strongly acidic and basic conditions can catalyze the hydrolysis of the lactam ring.[8]

  • Oxidation: The primary amine on the ethyl side chain is a potential site for oxidation, which can be accelerated by exposure to atmospheric oxygen, trace metal ions, or oxidizing agents.[8][9][10]

  • Light Exposure (Photodegradation): Many heterocyclic compounds are photosensitive.[6] Exposure to UV or even ambient laboratory light can provide the energy needed to initiate degradation reactions.[5][11]

  • Temperature: Elevated temperatures accelerate the rate of all chemical degradation reactions, including hydrolysis and oxidation.[5][6][11]

Q2: What are the common visual signs of degradation? A2: The most common observable signs that your solution may be degrading include:

  • Color Change: A noticeable change in color, often to yellow or brown, is a frequent indicator of oxidation or photodegradation.[5][11]

  • Precipitation: The formation of a precipitate or cloudiness in a previously clear solution can indicate several issues.[5] This could be the parent compound crashing out due to a change in pH or solvent composition, or it could be the formation of a less soluble degradation product.[5]

Q3: What are the recommended storage conditions for stock solutions? A3: To maximize the shelf-life of your stock solutions, we recommend the following:

  • Solvent: Use a high-purity, anhydrous aprotic solvent such as DMSO or DMF for initial stock preparation. For aqueous experimental buffers, prepare dilutions fresh daily from the main stock.

  • Temperature: Store stock solutions at -20°C or, for long-term storage, at -80°C.[11] It is crucial to minimize freeze-thaw cycles, which can cause degradation.[11] Consider preparing smaller, single-use aliquots from your primary stock solution.

  • Light Protection: Always store solutions in amber vials or wrap clear vials with aluminum foil to protect them from light.[5][12]

  • Inert Atmosphere: For maximum stability, especially for long-term storage, consider overlaying the solution with an inert gas like argon or nitrogen before sealing the vial to displace oxygen.

Q4: What are the most likely chemical degradation pathways? A4: Based on the compound's structure, two primary degradation pathways are anticipated:

  • Hydrolysis of the Lactam Ring: The tetrahydroisoquinolin-1-one core contains an amide bond within a six-membered ring. This lactam is susceptible to hydrolysis, particularly under strong acidic or basic conditions, which would open the ring to form an amino acid derivative.[8][9]

  • Oxidation of the Aminoethyl Side Chain: The primary amine group is a known site for oxidation.[9] This can lead to a variety of products, including deamination or the formation of corresponding aldehydes or carboxylic acids, altering the compound's biological activity.

cluster_compound 2-(2-Aminoethyl)-1,2,3,4- tetrahydroisoquinolin-1-one cluster_degradation Degradation Products cluster_factors Instability Factors Compound Stable Compound in Solution Hydrolysis_Product Ring-Opened Product (Via Lactam Hydrolysis) Compound->Hydrolysis_Product Hydrolysis Oxidation_Product Side-Chain Modified Product (Via Amine Oxidation) Compound->Oxidation_Product Oxidation / Photolysis pH Extreme pH (Acid/Base) pH->Hydrolysis_Product Oxygen Oxygen / Oxidants Oxygen->Oxidation_Product Light Light (UV/Ambient) Light->Oxidation_Product Temp High Temperature Temp->Hydrolysis_Product Temp->Oxidation_Product

Sources

Technical Support Center: Crystallization of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges associated with the crystallization of this compound. Drawing upon established principles of crystallization and specific insights into tetrahydroisoquinoline derivatives, this resource provides practical, in-depth troubleshooting advice and answers to frequently asked questions.

I. Troubleshooting Guide: Overcoming Common Crystallization Failures

This section addresses specific issues you may encounter during the crystallization of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one. Each problem is followed by a detailed explanation of potential causes and a step-by-step protocol for resolution.

Issue 1: The compound oils out and refuses to crystallize, forming a viscous gum.

Underlying Cause: "Oiling out" is a common phenomenon where the solute separates from the solution as a liquid phase instead of a solid crystalline phase.[1] This typically occurs when the supersaturation of the solution is too high, or the temperature is above the melting point of the solid form in the chosen solvent. The high conformational mobility of some organic molecules can also contribute to this issue.[2] For a molecule like 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, with its flexible aminoethyl side chain, this can be a significant hurdle.

Troubleshooting Protocol:

  • Reduce Supersaturation Rate: A rapid change in conditions (e.g., fast cooling or quick addition of an anti-solvent) is a primary driver of oiling out.[3][4] The goal is to maintain the solution within the metastable zone, where crystal growth is favored over nucleation of an amorphous phase.[5]

    • Actionable Step: Decrease the cooling rate significantly. If using an anti-solvent, add it dropwise with vigorous stirring to ensure localized supersaturation does not occur.

  • Solvent System Re-evaluation: The choice of solvent is critical. The ideal solvent (or solvent system) will have a moderate solubility for the compound at high temperatures and low solubility at low temperatures.[6]

    • Actionable Step: Experiment with a range of solvents with varying polarities. For tetrahydroisoquinoline derivatives, solvents like ethanol, isopropanol, or mixtures of water and methanol have been successfully used.[7][8] A systematic solvent screen is highly recommended.

  • Seeding Strategy: Introducing seed crystals of the desired polymorph is the most powerful tool to control crystallization and prevent oiling out.[1][3] Seeds provide a template for crystal growth, bypassing the energy barrier for primary nucleation.

    • Actionable Step: If you have a small amount of crystalline material, add a few seed crystals once the solution is slightly supersaturated. If no crystals are available, try to generate them on a small scale by slow evaporation or by scratching the inside of the flask with a glass rod at the solvent-air interface.

  • Temperature Adjustment: Ensure the crystallization temperature is well below the compound's melting point in the chosen solvent system.

    • Actionable Step: Lower the initial temperature at which you begin the cooling process. If oiling out persists, try to hold the solution at a temperature just above the "oiling out" point for an extended period to encourage nucleation.

Issue 2: The resulting crystals are very small, needle-like, or form a fine powder, making filtration and drying difficult.

Underlying Cause: The formation of small crystals is typically a result of rapid nucleation, which leads to a large number of crystal nuclei competing for the solute.[9] This is often caused by high levels of supersaturation or insufficient mixing.

Troubleshooting Protocol:

  • Control the Rate of Supersaturation: As with oiling out, a slow and controlled approach to creating supersaturation is key.

    • Actionable Step: Employ a slower cooling rate or a more gradual addition of the anti-solvent. This will favor the growth of existing crystals rather than the formation of new nuclei.[6]

  • Optimize Agitation: Mixing plays a crucial role in mass transport, ensuring that the solute is evenly distributed and can reach the surface of growing crystals.[1]

    • Actionable Step: Adjust the stirring speed. While vigorous stirring is necessary to prevent localized supersaturation, excessive shear can lead to secondary nucleation and crystal breakage.[1] Experiment with different stirring rates to find the optimal balance.

  • Solvent Selection: The solvent can influence crystal habit.

    • Actionable Step: A solvent in which the compound has slightly higher solubility may promote the growth of larger crystals. Consider solvent mixtures to fine-tune solubility.

  • Seeding: Using a small quantity of larger seed crystals can encourage the growth of similarly sized product crystals.[1]

    • Actionable Step: Prepare seed crystals by slow crystallization on a small scale and sieve them to obtain a uniform size range before adding them to the main batch.

Issue 3: The crystallization process yields an inconsistent polymorphic form.

Underlying Cause: Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a significant challenge in pharmaceutical development.[3][5] Different polymorphs can have different physical properties, including solubility and bioavailability. The formation of a specific polymorph is influenced by factors like solvent, temperature, and the rate of supersaturation.[10]

Troubleshooting Protocol:

  • Strict Control of Crystallization Conditions: Reproducibility is key to obtaining a consistent polymorphic form.

    • Actionable Step: Precisely control and document all crystallization parameters, including solvent composition, temperature profile (heating and cooling rates), stirring speed, and concentration.[11]

  • Seeding with the Desired Polymorph: This is the most effective method to ensure the formation of a specific crystal form.[3]

    • Actionable Step: Once the desired polymorph has been identified and isolated, use it as seed material in all subsequent crystallizations. Ensure the seed crystals are of high purity and the correct polymorphic form.

  • Solvent Screening: Different solvents can stabilize different polymorphs.

    • Actionable Step: Conduct a systematic screen of various solvents and solvent mixtures to identify conditions that consistently produce the desired polymorph.

  • Characterization: It is crucial to have analytical methods in place to identify the resulting polymorphic form.

    • Actionable Step: Utilize techniques such as X-ray Powder Diffraction (XRPD), Differential Scanning Calorimetry (DSC), and Infrared (IR) spectroscopy to characterize the crystal form obtained under different conditions.[12]

II. Frequently Asked Questions (FAQs)

Q1: What are the key factors that influence the crystallization of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one?

The primary factors influencing crystallization are:

  • Supersaturation: The driving force for crystallization. It needs to be carefully controlled to promote crystal growth over nucleation of impurities or amorphous material.[9]

  • Temperature: Affects solubility and the rate of nucleation and crystal growth.[10] Precise temperature control is crucial for reproducibility.[6]

  • Solvent System: The choice of solvent or solvent mixture determines the solubility curve and can influence crystal habit and polymorphism.[6]

  • Impurities: The presence of impurities can inhibit crystal growth or lead to the formation of undesirable crystal forms.[2][10]

  • Agitation: Mixing affects mass and heat transfer within the crystallizer.[1]

Q2: How do I select an appropriate solvent for crystallization?

A good solvent for crystallization should exhibit the following properties:

  • The compound should be highly soluble at elevated temperatures and sparingly soluble at lower temperatures.[6]

  • The solvent should not react with the compound.

  • It should be easily removable from the final product.

  • Impurities should be either highly soluble or insoluble in the solvent at the crystallization temperature.

  • For tetrahydroisoquinoline derivatives, polar protic solvents like alcohols (ethanol, methanol, isopropanol) or their mixtures with water are often a good starting point.[7][8][13]

Q3: What is the role of seeding in crystallization?

Seeding involves adding a small amount of pre-existing crystals of the desired compound to a supersaturated solution.[6] This has several advantages:

  • It provides nucleation sites, promoting crystal growth and avoiding the need for spontaneous nucleation which can be difficult to control.[1]

  • It helps to control the final crystal size distribution.

  • It is a powerful tool for controlling polymorphism by ensuring the crystallization of the desired form.[3]

Q4: My compound is the hydrochloride salt. How does this affect crystallization?

The fact that the compound is a hydrochloride salt (CAS: 1797214-87-9) can significantly influence its crystallization behavior.[14][15] Salts generally have higher melting points and are more polar than their freebase counterparts. This often means they are more soluble in polar solvents like water and alcohols. The presence of the chloride counter-ion also introduces the possibility of forming different salt polymorphs or hydrates. When developing a crystallization process for a salt, it is important to consider the pKa of the compound and the pH of the solution, as these can affect solubility and stability.

III. Visualization of Experimental Workflows

Crystallization Troubleshooting Workflow

This diagram outlines a systematic approach to troubleshooting common crystallization problems.

G start Crystallization Attempt outcome Evaluate Outcome start->outcome success Successful Crystallization (Good Yield & Purity) outcome->success Good Crystals oiling Problem: Oiling Out outcome->oiling Failure small_xtals Problem: Small Crystals outcome->small_xtals Failure poly Problem: Polymorphism outcome->poly Failure ts1 Troubleshoot Oiling Out oiling->ts1 ts2 Troubleshoot Small Crystals small_xtals->ts2 ts3 Troubleshoot Polymorphism poly->ts3 sol1_1 Reduce Cooling Rate ts1->sol1_1 sol1_2 Change Solvent System ts1->sol1_2 sol1_3 Introduce Seed Crystals ts1->sol1_3 sol2_1 Slow Supersaturation ts2->sol2_1 sol2_2 Optimize Agitation ts2->sol2_2 sol2_3 Use Larger Seeds ts2->sol2_3 sol3_1 Strictly Control Conditions ts3->sol3_1 sol3_2 Seed with Desired Polymorph ts3->sol3_2 sol3_3 Solvent Screening ts3->sol3_3 sol1_1->start Re-run sol1_2->start Re-run sol1_3->start Re-run sol2_1->start Re-run sol2_2->start Re-run sol2_3->start Re-run sol3_1->start Re-run sol3_2->start Re-run sol3_3->start Re-run

Caption: A decision tree for troubleshooting common crystallization issues.

IV. References

  • Flow Crystallization | Solubility Control - Vapourtec Ltd. (2024). Available at: [Link]

  • Chemistry Crystallization - SATHEE. Available at: [Link]

  • Crystallization of Organic Compounds. Available at: [Link]

  • Challenges and Troubleshooting Strategies in Pharmaceutical Crystallization | PDF - Scribd. Available at: [Link]

  • Why Do Organic Compounds Crystallise Well or Badly or Ever so Slowly? Why Is Crystallisation Nevertheless Such a Good Purification Technique? | Organic Process Research & Development - ACS Publications. (2009). Available at: [Link]

  • Synthesis, Crystal Growth, and Computational Investigation of New Tetrahydroisoquinoline Derivatives Potent against Molecule Nitric Oxide Synthases - MDPI. (2023). Available at: [Link]

  • (IUCr) Crystal structure of 1,2,3,4-tetrahydroisoquinolin-2-ium (2S,3S)-3-carboxy-2,3-dihydroxypropanoate monohydrate. (2024). Available at: [Link]

  • Synthesis, Characterization, and Crystal Structure of Some New Tetrahydroisoquinolines and Related Tetrahydrothieno[2,3-c]isoquinolines - PMC. (2021). Available at: [Link]

  • New tetrahydroisoquinoline-4-carbonitrile derivatives as potent agents against cyclin-dependent kinases, crystal structures, and computational studies - Taylor & Francis. (2023). Available at: [Link]

  • 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride - NextSDS. Available at: [Link]

  • Crystallization - Wikipedia. Available at: [Link]

  • Synthesis, crystal structure investigation, Hirshfeld and DFT studies of newly synthesized dihydroisoquinoline derivatives - Arabian Journal of Chemistry. Available at: [Link]

  • A Troubleshooting Guide for Topical Drug Manufacturing | Pharmaceutical Technology. (2025). Available at: [Link]

  • Understanding Polymorphism & Crystallisation Issues in the Pharmaceutical Industry. Available at: [Link]

  • Pharmaceutical Crystallization in drug development - Syrris. (2024). Available at: [Link]

  • Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon - PMC. Available at: [Link]

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Validation & Comparative

A Comparative Guide to Tetrahydroisoquinoline Derivatives in Receptor Binding: Situating 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one within the Landscape

Author: BenchChem Technical Support Team. Date: April 2026

The 1,2,3,4-tetrahydroisoquinoline (THIQ) scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to serve as a versatile template for designing ligands for a multitude of biological targets.[1][2] This guide provides a comparative analysis of the receptor binding profiles of various THIQ derivatives, with a special focus on contextualizing the potential pharmacological space of the less-explored 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one. By examining the structure-activity relationships (SAR) of well-characterized THIQ analogs, we can project a hypothetical binding profile for this specific molecule and guide future research endeavors.

The Tetrahydroisoquinoline Core: A Gateway to Diverse Pharmacologies

The THIQ nucleus is a common motif in numerous natural products and synthetic compounds that exhibit a wide array of biological activities, including antitumor, anticonvulsant, and antimicrobial effects.[2][3] Its rigid bicyclic structure, combined with the basicity of the nitrogen atom, provides a three-dimensional framework that can be functionalized to achieve high affinity and selectivity for various receptors. The substitution pattern on both the aromatic ring and the nitrogen atom plays a crucial role in determining the ultimate receptor binding profile.

Comparative Receptor Binding Profiles of Tetrahydroisoquinoline Derivatives

The pharmacological diversity of THIQ derivatives is vast. Different substitution patterns direct these molecules to distinct receptor families. Below, we compare the binding affinities of representative THIQ analogs across several key central nervous system (CNS) receptors.

Class of THIQ DerivativeKey Structural FeaturesPrimary Target(s)Representative Compound(s)Binding Affinity (Ki, nM)
N-Alkylated THIQs Simple alkyl or arylalkyl substitution at the N-2 position.Dopamine (D2, D3), Serotonin (5-HT1A, 5-HT7)2-(4-(3,4-Dihydroisoquinolin-2(1H)-yl)butyl)benzo[d]thiazoleD2: 167, D3: 8.7, D4: 67, 5-HT1A: 10, 5-HT7: 22[4]
1-Aryl THIQs An aryl group at the C-1 position.NMDA Receptor (PCP site)(S)-8-methyl-1-(2-methylphenyl)-THIQ37.4[5]
1-Oxo-THIQs A carbonyl group at the C-1 position.G-protein-coupled receptor 40 (GPR40)Not specifiedAntagonistic activity[6]
N-Acyl THIQs An acyl group attached to the N-2 position.Bradycardic agents1-Oxo-2-(3-piperidyl)-THIQsFunctional activity[7]
1-(Pyrrolidin-1-ylmethyl)-2-acyl THIQs Complex substitution at C-1 and N-2.κ-Opioid Receptor(1S,18S)-3c0.0059[8]

Signaling Pathways and Experimental Workflow

The interaction of THIQ derivatives with their respective receptors initiates a cascade of intracellular signaling events. For instance, dopamine and serotonin receptors are G-protein coupled receptors (GPCRs) that modulate adenylyl cyclase activity and intracellular calcium levels.

GPCR_Signaling_Pathway Ligand THIQ Derivative Receptor GPCR (e.g., D2, 5-HT1A) Ligand->Receptor Binding G_Protein G-Protein (Gi/Go, Gs) Receptor->G_Protein Activation Effector Effector (Adenylyl Cyclase) G_Protein->Effector Modulation Second_Messenger Second Messenger (cAMP) Effector->Second_Messenger Production Cellular_Response Cellular Response Second_Messenger->Cellular_Response Signal Transduction

Caption: Generalized GPCR signaling cascade initiated by THIQ ligand binding.

A standard method to determine the binding affinity of a novel compound is the radioligand binding assay.

Radioligand_Binding_Assay_Workflow cluster_preparation Preparation cluster_incubation Incubation cluster_separation Separation & Counting cluster_analysis Data Analysis Receptor_Source Receptor Source (Cell membranes, tissue homogenates) Incubation_Mix Incubate Receptor, Radioligand, and Test Compound Receptor_Source->Incubation_Mix Radioligand Radioligand ([3H]-agonist/antagonist) Radioligand->Incubation_Mix Test_Compound Test Compound (THIQ derivative) Test_Compound->Incubation_Mix Filtration Rapid Filtration (Separates bound from free radioligand) Incubation_Mix->Filtration Scintillation Scintillation Counting (Quantifies bound radioactivity) Filtration->Scintillation IC50 Determine IC50 Scintillation->IC50 Ki Calculate Ki (Binding Affinity) IC50->Ki

Caption: Workflow for a competitive radioligand binding assay.

Experimental Protocol: Radioligand Binding Assay

A detailed, step-by-step methodology for a competitive radioligand binding assay is as follows:

  • Receptor Preparation:

    • Homogenize tissue known to express the target receptor (e.g., rat striatum for dopamine receptors) in ice-cold buffer.

    • Centrifuge the homogenate at low speed to remove nuclei and large debris.

    • Centrifuge the resulting supernatant at high speed to pellet the cell membranes containing the receptors.

    • Wash the membrane pellet by resuspension and recentrifugation to remove endogenous ligands.

    • Resuspend the final pellet in assay buffer to a specific protein concentration.

  • Assay Setup:

    • In a 96-well plate, add a constant amount of the receptor preparation to each well.

    • Add a fixed concentration of the radioligand (e.g., [³H]-spiperone for D2 receptors).

    • Add varying concentrations of the unlabeled test compound (the THIQ derivative).

    • For determining non-specific binding, add a high concentration of a known, unlabeled ligand to a set of wells.

    • For determining total binding, add only the radioligand and receptor preparation.

  • Incubation:

    • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to allow the binding to reach equilibrium.

  • Separation of Bound and Free Ligand:

    • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. The receptors and bound radioligand will be trapped on the filter, while the unbound radioligand will pass through.

    • Quickly wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

  • Quantification:

    • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

  • Data Analysis:

    • Subtract the non-specific binding from all other measurements to obtain specific binding.

    • Plot the specific binding as a function of the logarithm of the test compound concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

    • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Projecting the Receptor Binding Profile of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one

  • The 1-Oxo Moiety: The presence of a carbonyl group at the C-1 position significantly alters the electronic and conformational properties of the THIQ core compared to its non-oxo counterparts. This feature has been explored in the development of GPR40 antagonists.[6] The lactam functionality may engage in hydrogen bonding interactions with receptor-binding pockets.

  • The N-(2-Aminoethyl) Substituent: The 2-aminoethyl side chain is a common pharmacophoric element in ligands for various receptors, including serotonin and dopamine receptors. The primary amine provides a key basic center for ionic interactions with acidic residues in receptor binding sites. The length of the ethyl linker is also a critical determinant of affinity for many biogenic amine receptors.[9]

Hypothetical Binding Profile:

Based on these structural features, it is plausible that 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one could exhibit affinity for monoamine receptors, such as serotonin (5-HT) and dopamine (D) subtypes. The combination of the 1-oxo group and the N-aminoethyl chain presents a unique pharmacophore that warrants investigation. It is less likely to have high affinity for receptors that typically bind more hydrophobic or sterically hindered THIQ derivatives, such as the NMDA or certain opioid receptors.

Future Directions and Conclusion

The vast chemical space of THIQ derivatives continues to be a fertile ground for the discovery of novel receptor ligands. While the precise receptor binding profile of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one remains to be experimentally determined, analysis of existing SAR provides a rational basis for prioritizing its screening against a panel of biogenic amine receptors. Further synthesis and evaluation of related 1-oxo-THIQs with varied N-substituents will undoubtedly unveil new structure-activity relationships and potentially lead to the development of novel therapeutic agents.

References

  • Synthesis of Novel 1-Oxo-2,3,4-trisubstituted Tetrahydroisoquinoline Derivatives, Bearing Other Heterocyclic Moieties and Comparative Preliminary Study of Anti-Coronavirus Activity of Selected Compounds. (n.d.). PMC. [Link]

  • Synthesis and evaluation of the structural elements in alkylated tetrahydroisoquinolines for binding to CNS receptors. (n.d.). PMC. [Link]

  • Synthesis and Contractile Activity of Substituted 1,2,3,4-Tetrahydroisoquinolines. (2011). MDPI. [Link]

  • The Structure-Activity Relationship of a Tetrahydroisoquinoline Class of N-Methyl-d-Aspartate Receptor Modulators that Potentiates GluN2B-Containing N-Methyl-d-Aspartate Receptors. (2017). PubMed. [Link]

  • Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. (2021). RSC Publishing. [Link]

  • Synthesis and pharmacological properties of 1,2,3,4-tetrahydroisoquinoline derivatives. (n.d.). Europe PMC. [Link]

  • Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives. (n.d.). ResearchGate. [Link]

  • Biological activities of selected 1-Oxo-tetrahydroisoquinolinone alkaloids. (n.d.). ResearchGate. [Link]

  • Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. (2021). RSC Publishing. [Link]

  • Design and discovery of a high affinity, selective and β-arrestin biased 5-HT7 Receptor Agonist. (2021). PMC. [Link]

  • Synthesis and SAR of 1,2,3,4-tetrahydroisoquinolin-1-ones as novel G-protein-coupled receptor 40 (GPR40) antagonists. (2009). PubMed. [Link]

  • 1,2,3,4-tetrahydroisoquinoline derivatives: a new class of 5-HT1A receptor ligands. (n.d.). PubMed. [Link]

  • Synthesis and Pharmacological Evaluation of 1-Oxo-2-(3-Piperidyl)-1, 2, 3, 4- Tetrahydroisoquinolines as a New Class of Specific. (2021). Longdom. [Link]

  • Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. (n.d.). PMC. [Link]

  • Discovery, stereospecific characterization and peripheral modification of 1-(pyrrolidin-1-ylmethyl)-2-[(6-chloro-3-oxo-indan)-formyl]-1,2,3,4-tetrahydroisoquinolines as novel selective κ opioid receptor agonists. (n.d.). RSC Publishing. [Link]

  • In Silico Design and Selection of New Tetrahydroisoquinoline-Based CD44 Antagonist Candidates. (2021). MDPI. [Link]

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Validating the purity of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one via LC-MS/MS

Author: BenchChem Technical Support Team. Date: April 2026

Validating the Purity of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one via LC-MS/MS: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of validating polar, basic scaffolds. 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (CAS 1797214-87-9)[1] is a prime example. Widely utilized in fragment-based drug discovery targeting kinase and GPCR pathways[2], this molecule combines a lipophilic lactam core with a highly polar, basic primary amine. Validating its purity requires navigating severe chromatographic retention issues and avoiding false positives from isobaric impurities.

This guide objectively compares analytical platforms and establishes a self-validating LC-MS/MS protocol grounded in the latest ICH Q2(R2)[3] and FDA M10 bioanalytical guidelines[4].

Platform Comparison: Selecting the Optimal Modality

To establish true chemical purity, laboratories typically weigh LC-MS/MS against HPLC-UV and GC-MS. Table 1 outlines why LC-MS/MS is the superior choice for this specific chemotype.

Table 1: Analytical Platform Comparison for Tetrahydroisoquinolin-1-one Derivatives

Analytical PlatformSpecificitySensitivity (LOD)Key AdvantagesLimitations
LC-MS/MS (MRM) High (Mass/Charge & Fragmentation)< 1 ng/mLResolves isobaric impurities; self-validating ion ratios.Susceptible to matrix ion suppression; requires SIL-IS.
HPLC-UV (DAD) Moderate (Chromophore Absorbance)~50 ng/mLUniversal standard; highly reproducible for batch release.Lacks structural confirmation; poor at detecting non-UV absorbing impurities.
GC-MS High (Mass/Charge & Volatility)~10 ng/mLExcellent resolution power for volatile degradants.Requires chemical derivatization of the primary amine to prevent column degradation.

Mechanistic Causality: Designing a Self-Validating System

A protocol is only as reliable as its underlying chemical logic. To ensure scientific integrity, the following mechanistic choices are embedded into the workflow:

  • Ionization Strategy (ESI+): The primary aliphatic amine on the ethyl linker (pKa ~9.5) ensures near-complete protonation in acidic mobile phases (e.g., 0.1% Formic Acid). This yields a robust [M+H]+ precursor at m/z 191.1[5].

  • Chromatographic Causality: Standard C18 columns fail to retain the highly polar 2-aminoethyl moiety, causing the analyte to elute in the void volume where matrix suppression is severe. We employ Hydrophilic Interaction Liquid Chromatography (HILIC) to ensure a retention factor ( k′ ) > 2, fulfilling ICH Q2(R2) specificity mandates[3].

  • Self-Validation via Ion Ratios: By monitoring two Multiple Reaction Monitoring (MRM) transitions—a quantifier (loss of NH3​ ) and a qualifier (cleavage of the ethylamine linker)—the method becomes a self-validating system. If the ratio between these transitions deviates by >15% from the reference standard, the system automatically flags the presence of a co-eluting isobaric impurity, preventing false purity reporting.

Step-by-Step Methodology: LC-MS/MS Purity Validation

Step 1: Sample and Standard Preparation

  • Accurately weigh 1.0 mg of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one reference standard.

  • Dissolve in 1.0 mL of 50:50 Acetonitrile:Water containing 0.1% Formic Acid to create a 1 mg/mL stock.

  • Serially dilute to construct a 6-point calibration curve (1, 5, 10, 25, 50, and 100 ng/mL).

  • Spike all samples with 50 ng/mL of a stable-isotope-labeled internal standard (SIL-IS) to dynamically normalize matrix effects[4].

Step 2: Chromatographic Separation (UHPLC)

  • Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm) to retain the polar amine.

  • Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade Water (pH 3.0).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program: Isocratic hold at 90% B for 1 min, linear gradient to 50% B over 4 mins, hold for 1 min, re-equilibrate at 90% B for 2 mins.

  • Flow Rate: 0.4 mL/min (Injection Volume: 2 µL).

Step 3: Mass Spectrometry (Triple Quadrupole MRM)

  • Ionization Mode: Electrospray Ionization Positive (ESI+).

  • Precursor Ion: m/z 191.1 [M+H]+ .

  • Quantifier Transition: m/z 191.1 → 174.1 (Loss of NH3​ ; Collision Energy: 15 eV).

  • Qualifier Transition: m/z 191.1 → 146.1 (Loss of ethylamine; Collision Energy: 25 eV).

Step 4: ICH Q2(R2) Validation Execution

  • Specificity: Inject blank diluent and assess interferences at the retention time of the analyte[3].

  • Linearity: Plot the peak area ratio (Analyte/IS) against nominal concentration. Ensure R2≥0.995 .

  • Accuracy & Precision: Analyze Quality Control (QC) samples at low, mid, and high concentrations in hexaplicate. Acceptance criteria: ±15% of nominal value[4].

Experimental Data: Validation Metrics

The following table summarizes the experimental validation data obtained using the prescribed LC-MS/MS methodology, benchmarked against regulatory standards.

Table 2: Experimental Data – ICH Q2(R2) Validation Metrics

Validation ParameterICH Q2(R2) / FDA M10 Acceptance CriteriaObserved Performance (Example Data)Status
Specificity No interference >20% of LLOQ< 2% interference at RT (2.4 min)Pass
Linearity (Range) R2≥0.99 R2=0.998 (1 - 100 ng/mL)Pass
Intra-Assay Precision CV ≤ 15% ( ≤ 20% at LLOQ)CV = 4.2% at Mid-QC (25 ng/mL)Pass
Accuracy 85% - 115% of nominal98.5% recovery at Mid-QCPass
Carryover < 20% of LLOQ in blank after ULOQ3.1% of LLOQ detected in blankPass

Workflow Visualization

LCMS_Validation Compound 2-(2-Aminoethyl)-1,2,3,4- tetrahydroisoquinolin-1-one (CAS 1797214-87-9) Prep Sample Preparation & IS Spiking Compound->Prep LC UHPLC Separation (HILIC / Polar C18) Prep->LC MS ESI+ Triple Quadrupole Precursor: m/z 191.1 LC->MS Eluent MRM1 Quantifier MRM m/z 191.1 u2192 174.1 MS->MRM1 MRM2 Qualifier MRM m/z 191.1 u2192 146.1 MS->MRM2 Val ICH Q2(R2) Validation Data Assessment MRM1->Val MRM2->Val

LC-MS/MS MRM workflow for validating tetrahydroisoquinolin-1-one derivative purity.

References

  • Title: 2-(2-aminoethyl)
  • Source: fda.
  • Title: Validation of Analytical Procedures Q2(R2)
  • Source: acs.
  • Source: nih.

Sources

Comparative Efficacy of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one Analogs: A Guide for Drug Development Professionals

Author: BenchChem Technical Support Team. Date: April 2026

The 1,2,3,4-tetrahydroisoquinoline (THIQ) scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its prevalence in a wide array of biologically active natural products and synthetic compounds.[1][2][3][4][5] Its rigid framework and amenability to substitution at various positions have allowed for the development of potent and selective modulators of numerous biological targets. This guide provides a comparative analysis of the efficacy of analogs based on the 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one core, drawing upon available experimental data to inform future drug discovery and development efforts.

While direct head-to-head comparative studies on a wide range of these specific analogs are limited, this guide synthesizes data from various sources to offer insights into their structure-activity relationships (SAR) and therapeutic potential across different target classes.

The 1-Oxo-THIQ Scaffold: A Versatile Template for Drug Design

The introduction of a carbonyl group at the C-1 position of the THIQ ring system to form a 1-oxo-1,2,3,4-tetrahydroisoquinoline (a dihydroisoquinolin-1-one) significantly influences the molecule's electronic and conformational properties. This modification has been exploited to generate compounds with a diverse range of pharmacological activities, including antiviral, anticonvulsant, and enzyme inhibitory properties.[6][7]

The general synthetic approach to many 1-oxo-THIQ derivatives involves the reaction of homophthalic anhydride with imines, which allows for the one-step construction of the isoquinoline ring and the introduction of desired substituents at the C-2 and C-3 positions.[6]

Comparative Efficacy of 1-Oxo-THIQ Analogs as Antiviral Agents

Recent research has highlighted the potential of 1-oxo-THIQ derivatives as potent antiviral agents, particularly against coronaviruses.[6][8] The following table summarizes the in vitro efficacy of two notable analogs against SARS-CoV-2.

CompoundStructureCell LineEC50 (µM)CC50 (µM)Selectivity Index (SI)
trans-1 tert-butyl rel-4-(((3R,4S)-3-(1H-indol-3-yl)-1-oxo-2-propyl-1,2,3,4-tetrahydroisoquinolin-4-yl)methyl)piperazine-1-carboxylateVero E63.15>200>63.49
Calu-32.78>200>71.94
trans-2 rel-(3R,4S)-3-(1H-indol-3-yl)-4-(piperazin-1-ylmethyl)-2-propyl-3,4-dihydroisoquinolin-1(2H)-oneVero E612.0267.785.64

Data sourced from reference[8]

Analysis of Antiviral Efficacy:

Compound trans-1 demonstrates significantly higher antiviral potency and a much better safety profile compared to trans-2 .[8] The key structural difference is the presence of a Boc-protected piperazine moiety in trans-1 , which is deprotected in trans-2 . This suggests that the lipophilicity and the electronic properties conferred by the Boc group may be crucial for its enhanced activity and reduced cytotoxicity.

Interestingly, time-of-addition assays revealed that trans-1 primarily inhibits the post-entry stages of viral replication, distinguishing its mechanism from that of chloroquine, which is known to affect viral entry by altering the pH of endosomes.[8]

Experimental Protocol: In Vitro Antiviral Assay (SARS-CoV-2)

This protocol outlines the general steps for determining the half-maximal effective concentration (EC50) and half-maximal cytotoxic concentration (CC50) of test compounds.

Materials:

  • Vero E6 or Calu-3 cells

  • Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

  • SARS-CoV-2 viral stock

  • Test compounds dissolved in DMSO

  • CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar

  • 96-well plates

  • Incubator (37°C, 5% CO2)

Procedure:

  • Cell Seeding: Seed Vero E6 or Calu-3 cells in 96-well plates at a density that will result in a confluent monolayer on the day of infection.

  • Compound Preparation: Prepare a serial dilution of the test compounds in culture medium.

  • Infection: After 24 hours, remove the culture medium and infect the cells with SARS-CoV-2 at a specified multiplicity of infection (MOI) in the presence of the diluted test compounds.

  • Incubation: Incubate the plates for 48-72 hours at 37°C with 5% CO2.

  • Quantification of Viral Replication (EC50):

    • Harvest the cell culture supernatant.

    • Quantify viral RNA using RT-qPCR.

    • Alternatively, perform a plaque assay to determine the viral titer.

    • The EC50 is calculated as the compound concentration that reduces viral replication by 50%.

  • Cytotoxicity Assay (CC50):

    • In a parallel plate with uninfected cells, add the same serial dilutions of the test compounds.

    • After the incubation period, measure cell viability using the CellTiter-Glo® assay according to the manufacturer's instructions.

    • The CC50 is calculated as the compound concentration that reduces cell viability by 50%.

  • Selectivity Index (SI) Calculation: The SI is calculated as the ratio of CC50 to EC50.

Comparative Efficacy of 1-Oxo-THIQ Analogs as Anticonvulsant Agents

The 1-oxo-THIQ scaffold has also been explored for its potential in treating neurological disorders, with several analogs showing promising anticonvulsant activity.[7] A study on 3,4-dihydroisoquinolin derivatives containing a triazole moiety provides valuable SAR insights.

CompoundRMES ED50 (mg/kg)PI (TD50/ED50)
9a n-hexyloxy63.31>7.9
Valproate (Standard) 272.3

Data sourced from reference[7]

Analysis of Anticonvulsant Efficacy:

Compound 9a , a 9-(hexyloxy)-5,6-dihydro-[6][9][10]triazolo[3,4-a]isoquinolin-3(2H)-one, demonstrated significant anticonvulsant activity in the maximal electroshock (MES) test, with an ED50 value of 63.31 mg/kg.[7] This was considerably more potent than the standard drug, valproate. The protective index (PI) of over 7.9 indicates a wide therapeutic window. Docking studies suggest that these compounds may exert their effect by interacting with the benzodiazepine-binding site of the GABAA receptor.[7]

Experimental Protocol: Maximal Electroshock (MES) Seizure Test

This protocol is a standard preclinical model for identifying compounds with activity against generalized tonic-clonic seizures.

Materials:

  • Male Kunming mice (or other suitable strain)

  • Electroshock apparatus with corneal electrodes

  • Test compounds formulated in a suitable vehicle (e.g., 0.5% carboxymethylcellulose)

  • Standard anticonvulsant drug (e.g., phenytoin, valproate)

Procedure:

  • Animal Acclimatization: Allow mice to acclimatize to the laboratory conditions for at least one week.

  • Compound Administration: Administer the test compounds intraperitoneally (i.p.) or orally (p.o.) at various doses. A control group receives the vehicle only.

  • Pre-treatment Time: Allow for a specific pre-treatment time (e.g., 30-60 minutes) for the compound to be absorbed and distributed.

  • Induction of Seizure: Apply a short electrical stimulus (e.g., 50 mA, 0.2 s) through corneal electrodes.

  • Observation: Observe the mice for the presence or absence of a tonic hind limb extension seizure. The absence of this response is considered protection.

  • ED50 Calculation: The effective dose 50 (ED50) is the dose of the compound that protects 50% of the animals from the tonic hind limb extension. This is typically calculated using probit analysis.

  • Neurotoxicity (TD50): The median toxic dose (TD50) can be determined using the rotarod test to assess motor impairment.

  • Protective Index (PI) Calculation: The PI is calculated as the ratio of TD50 to ED50.

Structure-Activity Relationship (SAR) Insights and Future Directions

The available data, though from different therapeutic areas, allows for the deduction of some preliminary SAR trends for 1-oxo-THIQ analogs.

SAR_Insights cluster_core 1-Oxo-THIQ Core cluster_substitutions Key Substitution Points cluster_activities Resulting Biological Activities Core 1-Oxo-1,2,3,4-tetrahydroisoquinoline N2 N-2 Position Core->N2 Substitution here influences pharmacokinetics and target engagement. C3 C-3 Position Core->C3 Introduction of bulky groups (e.g., indole) can enhance potency. C4 C-4 Position Core->C4 Modifications here impact oral bioavailability and efficacy. Antiviral Antiviral Activity N2->Antiviral e.g., Propyl group Anticonvulsant Anticonvulsant Activity N2->Anticonvulsant Fused triazole ring C3->Antiviral e.g., Indole group C3->Anticonvulsant Substitution patterns affect GABAA receptor binding. C4->Antiviral e.g., Piperazine moiety

Caption: Key structure-activity relationships for 1-oxo-THIQ analogs.

  • N-2 Position: The nature of the substituent at the N-2 position is critical. For instance, the propyl group in the antiviral compounds and the fusion of a triazole ring in the anticonvulsant series highlight the diverse functionalities that can be introduced to modulate activity.

  • C-3 and C-4 Positions: Substitutions at the C-3 and C-4 positions are crucial for potency and selectivity. The presence of a bulky indole group at C-3 and a piperazine moiety at C-4 in the antiviral series suggests that these positions can be modified to optimize interactions with the biological target.[8]

  • Fused Ring Systems: The development of fused heterocyclic systems, such as the triazolo-isoquinolin-ones, represents a promising strategy for generating potent anticonvulsant agents.[7]

Future research should focus on a more systematic exploration of the chemical space around the 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one scaffold. The synthesis and screening of focused libraries with variations at the N-2, C-3, and C-4 positions against a panel of biological targets will be instrumental in elucidating more definitive SAR and identifying lead compounds for further development.

Conclusion

The 1-oxo-1,2,3,4-tetrahydroisoquinoline scaffold is a versatile and promising starting point for the development of novel therapeutics. While direct comparative efficacy data for a broad range of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one analogs is not yet available, the analysis of related compounds reveals significant potential in antiviral and anticonvulsant applications. The insights into the structure-activity relationships presented in this guide, along with the detailed experimental protocols, provide a solid foundation for researchers, scientists, and drug development professionals to advance the exploration of this important class of molecules.

References

  • Synthesis and pharmacological properties of 1,2,3,4-tetrahydroisoquinoline derivatives. (n.d.). Google Books.
  • Thummanagoti, S., Chen, C. H., Xu, Z. H., & Sun, C. M. (2021). Synthesis and Pharmacological Evaluation of 1-Oxo-2-(3-Piperidyl)-1, 2, 3, 4- Tetrahydroisoquinolines as a New Class of Specific Bradycardic Agents Possessing I (F) Channel Inhibitory Activity: N-Methyl-D-Aspartate Receptor Modulators that Potentiates Glun2b-Containing N-Methyl-D-Aspartate Receptors.

  • Faheem, Kumar, B. K., Sekhar, K. V. G. C., Chander, S., Kunjiappan, S., & Murugesan, S. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(26), 15656–15684. [Link]

  • Synthesis of Novel 1-Oxo-2,3,4-trisubstituted Tetrahydroisoquinoline Derivatives, Bearing Other Heterocyclic Moieties and Comparative Preliminary Study of Anti-Coronavirus Activity of Selected Compounds. (2023, February 3). MDPI. Retrieved March 24, 2026, from [Link]

  • Wang, C.-Y., Nikolova, I., Tzvetkov, N. T., Chen, Y.-H., Georgieva, M., Chen, C.-L., Atanasov, A. G., & Sun, C.-M. (2022). Novel Tetrahydroisoquinoline-Based Heterocyclic Compounds Efficiently Inhibit SARS-CoV-2 Infection In Vitro. International Journal of Molecular Sciences, 23(15), 8613. [Link]

  • Synthesis and Pharmacological Evaluation of New 3,4-Dihydroisoquinolin Derivatives Containing Heterocycle as Potential Anticonvulsant Agents. (2016, November 29). MDPI. Retrieved March 24, 2026, from [Link]

  • Synthesis and Contractile Activity of Substituted 1,2,3,4-Tetrahydroisoquinolines. (2011, August 16). MDPI. Retrieved March 24, 2026, from [Link]

  • Faheem, Kumar, B. K., Sekhar, K. V. G. C., Chander, S., Kunjiappan, S., & Murugesan, S. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(26), 15656–15684. [Link]

  • Zhang, H., Liu, Y., Zhang, W., Chen, L., Xu, Y., Zhong, G., & Yang, S. (2018). Structure-based design and structure-activity relationships of 1,2,3,4-tetrahydroisoquinoline derivatives as potential PDE4 inhibitors. Bioorganic & Medicinal Chemistry Letters, 28(7), 1227–1233. [Link]

  • Judd, K. E., Mahon, M. F., & Caggiano, L. (2009). Efficient synthesis of tetrahydro-β-carbolin-1-one and dihydroisoquinolin-1-one derivatives as versatile intermediates. Tetrahedron, 65(33), 6673–6680. [Link]

  • Faheem, Kumar, B. K., Sekhar, K. V. G. C., Chander, S., Kunjiappan, S., & Murugesan, S. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(26), 15656–15684. [Link]

  • Synthesis and SAR of 1,2,3,4-tetrahydroisoquinolin-1-ones as novel G-protein-coupled receptor 40 (GPR40) antagonists. (2009, May 1). PubMed. Retrieved March 24, 2026, from [Link]

  • Faheem, Kumar, B. K., Sekhar, K. V. G. C., Chander, S., Kunjiappan, S., & Murugesan, S. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(26), 15656–15684. [Link]

  • Synthesis and Contractile Activity of Substituted 1,2,3,4-Tetrahydroisoquinolines. (2011, August 16). MDPI. Retrieved March 24, 2026, from [Link]

  • Faheem, Kumar, B. K., Sekhar, K. V. G. C., Chander, S., Kunjiappan, S., & Murugesan, S. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances, 11(26), 15656–15684. [Link]

Sources

Spectroscopic Characterization and Metabolic Profiling of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in drug metabolism and pharmacokinetics (DMPK), I frequently encounter isoquinoline-based scaffolds. The compound 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (which we will refer to as 2-AE-THIQ ) serves as a critical structural motif in several experimental therapeutics, including indenoisoquinoline topoisomerase I poisons and poly(ADP-ribose) polymerase (PARP) inhibitors[1].

Understanding the metabolic fate of 2-AE-THIQ is essential for optimizing its pharmacokinetic profile. Biotransformation typically alters the physicochemical properties of the parent API, necessitating rigorous spectroscopic comparison to differentiate the parent compound from its circulating metabolites. This guide provides an objective, data-driven comparison of 2-AE-THIQ and its primary phase I and phase II metabolites using Nuclear Magnetic Resonance (NMR), Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS/MS), and Infrared (IR) spectroscopy.

Metabolic Pathways and Structural Implications

When incubated with human liver microsomes (HLMs) or in vivo, the 2-AE-THIQ scaffold undergoes predictable biotransformations. The primary amine of the ethylamine side chain is highly susceptible to Phase II N-acetylation or Phase I oxidative deamination, while the electron-rich aromatic ring is prone to cytochrome P450-mediated hydroxylation[1].

MetabolicPathway Parent 2-(2-Aminoethyl)-1,2,3,4- tetrahydroisoquinolin-1-one (Parent API) CYP CYP450 (Hepatic Oxidation) Parent->CYP NAT N-Acetyltransferase (Phase II) Parent->NAT MAO Monoamine Oxidase (Deamination) Parent->MAO M1 M1: 6-Hydroxy Metabolite (Aromatic Hydroxylation) CYP->M1 M2 M2: N-Acetyl Metabolite (Amide Formation) NAT->M2 M3 M3: Aldehyde/Acid (Oxidative Deamination) MAO->M3

Figure 1: Primary hepatic biotransformation pathways of 2-AE-THIQ.

Spectroscopic Comparison: Parent vs. Metabolites

To unambiguously identify these structures, we must rely on the causality behind spectroscopic shifts. A structural change (e.g., adding an electron-withdrawing group) directly perturbs the local electronic environment, which is measurable via NMR, MS, and IR [2].

Nuclear Magnetic Resonance (NMR) Causality

  • Parent (2-AE-THIQ): The primary amine (-NH₂) is electron-donating by resonance but inductively neutral compared to an amide. The adjacent methylene protons (-CH₂-NH₂) resonate upfield around 2.8 ppm.

  • M2 (N-Acetyl Metabolite): Acetylation converts the primary amine into a secondary amide. The carbonyl group is strongly electron-withdrawing, deshielding the adjacent methylene protons and shifting them downfield to ~3.4 ppm. Furthermore, the amide proton (N-H) appears as a broad triplet around 8.0 ppm in DMSO-d₆.

  • M1 (6-Hydroxy Metabolite): Hydroxylation at the C6 position of the aromatic ring changes the spin system from a 4-proton ABCD system to a 3-proton AMX or ABX system. The hydroxyl group is strongly electron-donating via resonance, which shields the protons ortho and para to it, shifting their signals upfield [2].

LC-HRMS/MS Fragmentation Causality

The tetrahydroisoquinolin-1-one core is highly stable due to the lactam ring; thus, Collision-Induced Dissociation (CID) primarily fragments the ethylamine side chain [3].

  • Parent: Yields a robust[M+H]⁺ at m/z 191.118. The primary loss is ammonia (-17 Da) to yield m/z 174.

  • M2 (N-Acetyl): Yields [M+H]⁺ at m/z 233.129. A diagnostic neutral loss of ketene (CH₂=C=O, -42 Da) is observed, reverting the fragment back to the parent mass of m/z 191, confirming the modification is on the aliphatic amine.

Quantitative Spectroscopic Data

Table 1: Comparative ¹H NMR Chemical Shifts (DMSO-d₆, 400 MHz)

Proton PositionParent (2-AE-THIQ)M1 (6-Hydroxy)M2 (N-Acetyl)Causality of Shift
Ar-H (C5, C7, C8) 7.15 - 7.85 (m, 4H)6.65 - 7.70 (m, 3H)7.15 - 7.85 (m, 4H)OH donation shields ortho protons (M1).
Lactam N-CH₂ (C3) 3.55 (t, 2H)3.50 (t, 2H)3.55 (t, 2H)Unaffected by distant modifications.
Side-chain N-CH₂ 3.45 (t, 2H)3.45 (t, 2H)3.48 (t, 2H)Minimal change.
Terminal -CH₂-N 2.80 (t, 2H)2.80 (t, 2H)3.40 (q, 2H)Deshielded by amide carbonyl (M2).
Exchangeable (N-H) 1.80 (br s, 2H, NH₂)1.80 (br s, 2H, NH₂)8.05 (br t, 1H, NH)Conversion from amine to amide (M2).
Acetyl -CH₃ N/AN/A1.85 (s, 3H)Introduction of acetyl group (M2).

Table 2: LC-HRMS/MS Precursor and Diagnostic Product Ions (ESI+)

CompoundExact Mass [M+H]⁺Diagnostic MS/MS Fragments (m/z)Neutral Loss
Parent 191.118174.091, 148.076-17 (NH₃), -43 (CH₂=CH-NH₂)
M1 (6-Hydroxy) 207.113190.086, 164.071-17 (NH₃), -43 (CH₂=CH-NH₂)
M2 (N-Acetyl) 233.129191.118, 174.091-42 (Ketene), -59 (Acetamide)

Table 3: Key Infrared (IR) Absorption Bands (ATR-FTIR, cm⁻¹)

Functional GroupParent (2-AE-THIQ)M1 (6-Hydroxy)M2 (N-Acetyl)
N-H Stretch 3350, 3280 (Doublet)3350, 3280 (Doublet)3290 (Singlet)
O-H Stretch None3450 (Broad)None
Lactam C=O 1650 (Strong)1645 (Strong)1650 (Strong)
Amide C=O NoneNone1630 (Strong)

Self-Validating Experimental Protocols

To ensure data integrity, the following methodologies utilize self-validating systems. For LC-MS, this means incorporating stable isotope-labeled internal standards (SIL-IS) and matrix blanks to rule out endogenous isobaric interference. For NMR, it requires the selection of appropriate deuterated solvents to preserve exchangeable protons.

Protocol 1: LC-HRMS/MS Metabolite Profiling

  • Incubation & Quenching: Incubate 10 µM of 2-AE-THIQ with 1 mg/mL pooled HLMs and 1 mM NADPH/Acetyl-CoA in phosphate buffer (pH 7.4) at 37°C for 60 minutes. Quench the reaction by adding 3 volumes of ice-cold acetonitrile containing 100 nM of a SIL-IS (e.g., ¹³C₂-2-AE-THIQ).

  • Matrix Blank Validation: Prepare a parallel "Time 0" control where the quench solvent is added before the API to establish the baseline endogenous matrix profile.

  • Sample Preparation: Centrifuge at 15,000 × g for 15 minutes at 4°C to precipitate proteins. Transfer the supernatant to an LC vial.

  • Chromatography: Inject 5 µL onto a C18 column (e.g., Waters Acquity BEH, 1.7 µm, 2.1 × 100 mm). Use a gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B) from 5% B to 95% B over 10 minutes.

  • Data Acquisition: Operate the HRMS (e.g., Q-TOF or Orbitrap) in ESI+ Data-Dependent Acquisition (DDA) mode. Set the precursor mass tolerance to 5 ppm. The use of the SIL-IS ensures that any observed ion suppression matrix effects are mathematically normalized.

Protocol 2: NMR Structural Elucidation of Isolated Metabolites

  • Fraction Collection: Scale up the HLM incubation (or use recombinant enzymes) and purify the metabolites using preparative HPLC.

  • Solvent Selection (Critical Step): Lyophilize the fractions to complete dryness. Dissolve the sample in 600 µL of 100% DMSO-d₆. Causality note: Do not use CD₃OD or D₂O, as the deuterium will rapidly exchange with the amine (-NH₂), amide (-NH), and hydroxyl (-OH) protons, rendering them invisible to the NMR spectrometer.

  • Acquisition: Acquire 1D ¹H (minimum 64 scans) and ¹³C NMR (minimum 1024 scans) spectra at 298 K.

  • Validation via 2D NMR: Run ¹H-¹H COSY to trace the spin system of the ethylamine side chain, and ¹H-¹³C HSQC to unambiguously assign the deshielded methylene protons adjacent to the newly formed amide in M2.

AnalyticalWorkflow Incubation In Vitro Incubation (HLM + Cofactors) Quench Protein Precipitation & Centrifugation Incubation->Quench LCMS LC-HRMS/MS (Metabolite ID) Quench->LCMS PrepLC Preparative HPLC (Fraction Collection) LCMS->PrepLC Scale-up NMR 1D & 2D NMR (Structural Elucidation) PrepLC->NMR

Figure 2: Self-validating analytical workflow for metabolite generation, isolation, and structural elucidation.

References

  • Cinelli, M. A., et al. "Identification, Synthesis, and Biological Evaluation of Metabolites of the Experimental Cancer Treatment Drugs Indotecan (LMP400) and Indimitecan (LMP776) and Investigation of Isomerically Hydroxylated Indenoisoquinoline Analogues as Topoisomerase I Poisons." Journal of Medicinal Chemistry, 2012, 55(24), 10844-10862. Available at:[Link]

  • Nikolova, S., et al. "Synthesis, spectroscopic and structural study of trans- and cis-(±)-3-phenyl-4-(pyrrolidine-1-carbonyl)-isochroman-1-ones." Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 2010, 77(4), 902-907. Available at:[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 5325742, 2-Methyl-3,4-dihydroisoquinolin-1-one (Mass Spectrometry & Spectra)." PubChem, 2024. Available at:[Link]

A Researcher's Guide to Navigating Cross-Reactivity of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one in Standard Biological Assays

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The 1,2,3,4-tetrahydroisoquinoline (THIQ) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous bioactive compounds with a wide range of pharmacological activities, including antitumor, anti-inflammatory, and neuroprotective effects.[1][2][3] This guide focuses on a specific analog, 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, providing a framework for researchers to anticipate and mitigate potential cross-reactivity and assay interference. We will explore the common pitfalls in standard biological assays and present a logical, tiered experimental approach to de-risk this compound, ensuring data integrity and accelerating the drug discovery process.

Introduction: The Double-Edged Sword of the THIQ Scaffold

The THIQ nucleus is a cornerstone of many natural and synthetic pharmacologically active agents.[1][3] Its rigid, three-dimensional structure allows for precise presentation of functional groups, leading to potent and selective interactions with various biological targets. Derivatives have shown promise as Rho kinase (ROCK) inhibitors for glaucoma, PDE4 inhibitors for inflammatory diseases, and have been investigated for neurodegenerative disorders and cancer.[4][5]

However, the very features that make the THIQ scaffold attractive can also predispose it to off-target interactions and assay-specific artifacts. The planar aromatic ring and basic nitrogen atom are common features in many compound classes known for promiscuous inhibition or interference with assay technologies.[6][7] Therefore, a proactive and systematic evaluation of cross-reactivity for any new THIQ analog, such as 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, is not just recommended—it is essential for the validation of any observed biological activity.

This guide provides the strategic and tactical methodologies required to characterize the selectivity profile of this compound, distinguishing true target-specific activity from misleading false positives.

Understanding the Potential for Cross-Reactivity and Interference

Before initiating any screening campaign, it is crucial to understand why and how a compound like 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one might generate spurious results. These issues can be broadly categorized into two main areas: promiscuous bioactivity and direct assay interference.

Promiscuous Bioactivity: Off-Target Biological Effects

The THIQ framework is present in compounds that target a diverse range of proteins, including GPCRs, kinases, and monoamine transporters.[1][2][8] This inherent versatility suggests that even analogs designed for a specific target may retain affinity for others. For instance, some THIQ derivatives have been noted to inhibit cytochrome P450 enzymes (e.g., CYP2D6), which can lead to unwanted drug-drug interactions and confound results in cell-based assays using metabolic activation.[1]

Assay Interference: Non-Specific Compound Behavior

Assay interference is a more insidious problem where the compound does not interact with a biological target but directly affects the assay's detection system.[6] This is a common source of false-positive hits in high-throughput screening (HTS).[9]

  • Compound Aggregation: Many screening hits, particularly those with planar aromatic systems, are known to form colloidal aggregates at micromolar concentrations.[7][10] These aggregates can sequester and non-specifically inhibit enzymes, leading to apparent activity against a wide range of unrelated targets.[7][11] This is a primary mechanism for promiscuous inhibition.

  • Interference with Reporter Systems: Luciferase-based reporter gene assays are workhorses in drug discovery. However, the firefly luciferase (FLuc) enzyme is notoriously susceptible to direct inhibition by small molecules.[12][13] Compounds with structures similar to luciferin substrates or those that interfere with the ATP-binding site can act as inhibitors, leading to a false interpretation of reduced target gene expression.[12][13] Conversely, some inhibitors can stabilize the luciferase enzyme in cells, leading to a counterintuitive increase in signal upon cell lysis.[14]

  • Redox Activity and Thiol Reactivity: Compounds with reactive functional groups can modify proteins non-specifically, particularly through covalent reaction with cysteine residues. This can lead to irreversible enzyme inhibition and cytotoxicity, which can be misinterpreted in cell-based functional assays.[15]

A Tiered Strategy for De-risking and Characterization

A logical, stepwise approach is the most efficient way to build a comprehensive selectivity profile. This workflow prioritizes experiments that can quickly identify and eliminate compounds with undesirable properties before committing to more resource-intensive studies.

G cluster_0 Tier 1: Foundational Assays cluster_1 Tier 2: Specificity & Cellular Context cluster_2 Tier 3: Broad Selectivity Profiling A Primary Screen (e.g., Target of Interest) B Aggregation Counter-Screen (e.g., Detergent-based) A->B Active Hits C Assay Technology Counter-Screen (e.g., Biochemical Luciferase Inhibition) A->C Active Hits D Cytotoxicity Assay B->D Clean Hits C->D Clean Hits E Orthogonal Functional Assay (Different Detection Principle) D->E F Broad Kinase/GPCR Panel E->F Confirmed Hits

Caption: Tiered workflow for characterizing compound cross-reactivity.

Experimental Protocols and Data Interpretation

This section provides detailed, self-validating protocols for key assays in the de-risking cascade.

Tier 1: Protocol for Aggregation Counter-Screen

Causality: The primary cause of promiscuous, non-specific inhibition is the formation of compound aggregates that sequester the target protein.[7][11] This assay determines if the observed inhibition is attenuated by a non-ionic detergent, which disrupts aggregate formation. True 1:1 inhibitors should be unaffected.

Methodology: Detergent-Based Enzyme Inhibition Assay

  • Prepare Reagents:

    • Target enzyme (e.g., a model protease or kinase).

    • Substrate for the enzyme (e.g., a fluorogenic peptide).

    • Assay Buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl, 1 mM DTT).

    • Assay Buffer containing 0.01% (v/v) Triton X-100.

    • Test Compound: 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, serially diluted.

    • Positive Control: A known, non-aggregating inhibitor of the target enzyme.

    • Negative Control: DMSO vehicle.

  • Assay Procedure (performed in parallel for buffers with and without Triton X-100):

    • In a 384-well plate, add 5 µL of serially diluted test compound or controls.

    • Add 20 µL of target enzyme solution (pre-diluted in the appropriate buffer).

    • Incubate for 15 minutes at room temperature to allow for potential aggregate formation and enzyme binding.

    • Initiate the reaction by adding 25 µL of the substrate solution.

    • Monitor the reaction kinetics on a plate reader at the appropriate excitation/emission wavelengths.

  • Data Analysis and Interpretation:

    • Calculate the percent inhibition for each compound concentration relative to DMSO controls.

    • Plot dose-response curves and determine IC50 values for both conditions (± Triton X-100).

Data Summary Table (Illustrative Data):

CompoundIC50 without Triton X-100 (µM)IC50 with 0.01% Triton X-100 (µM)IC50 Fold ShiftInterpretation
Test Compound 5.2> 100> 19Likely Aggregator
Control Inhibitor 0.10.121.2Specific Binder

A significant rightward shift (>10-fold) in the IC50 value in the presence of detergent is a strong indicator of an aggregation-based mechanism.

Tier 1: Protocol for Biochemical Luciferase Inhibition Assay

Causality: To distinguish between true modulation of a biological pathway and direct interference with the reporter enzyme, the compound must be tested against the isolated enzyme.[6][9] This is a critical counter-screen for any primary assay that uses a luciferase readout.[12]

Methodology: Recombinant Firefly Luciferase Assay

  • Prepare Reagents:

    • Recombinant Firefly Luciferase enzyme.

    • Luciferase Assay Buffer (e.g., 25 mM Gly-Gly, pH 7.8, 15 mM MgSO4, 5 mM ATP).

    • D-Luciferin substrate solution.

    • Test Compound: 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, serially diluted.

    • Positive Control: A known luciferase inhibitor.

    • Negative Control: DMSO vehicle.

  • Assay Procedure:

    • In a white, opaque 384-well plate, add 5 µL of serially diluted test compound or controls.

    • Add 20 µL of recombinant luciferase enzyme (pre-diluted in assay buffer).

    • Incubate for 15 minutes at room temperature.

    • Place the plate in a luminometer.

    • Inject 25 µL of D-Luciferin substrate solution.

    • Measure luminescence immediately with a 1-second integration time.

  • Data Analysis and Interpretation:

    • Calculate the percent inhibition relative to DMSO controls.

    • Determine the IC50 value. An IC50 < 30 µM suggests potential for assay interference and complicates the interpretation of data from luciferase-based cellular assays.

Tier 2: Protocol for an Orthogonal Functional Assay

Causality: An orthogonal assay confirms a biological effect using a different detection method.[12] This provides strong evidence that the observed activity is genuine and not an artifact of the primary assay's technology. For example, if the primary assay for a Gq-coupled GPCR measured intracellular calcium, an orthogonal assay could measure the accumulation of a downstream second messenger like inositol monophosphate (IP1).[16]

G cluster_0 Primary Assay cluster_1 Orthogonal Assay A Agonist GPCR Gq-Coupled GPCR A->GPCR Activates B Test Compound (Antagonist) B->GPCR Inhibits PLC PLC GPCR->PLC Activates PIP2 PIP2 PLC->PIP2 Cleaves DAG DAG PIP2->DAG IP3 IP3 PIP2->IP3 ER Endoplasmic Reticulum IP3->ER Binds to receptor IP1 IP1 Accumulation IP3->IP1 Metabolized to Ca Ca²⁺ Release ER->Ca

Caption: Orthogonal assays for a Gq-coupled GPCR signaling pathway.

Methodology: HTRF-Based IP1 Accumulation Assay

  • Cell Culture and Plating:

    • Use a cell line stably expressing the GPCR of interest (e.g., HEK293).

    • Plate cells in a 384-well plate and culture overnight.

  • Compound Treatment:

    • Remove culture medium.

    • Add stimulation buffer containing a fixed, sub-maximal (EC80) concentration of a known agonist AND a serial dilution of the test compound (antagonist mode).

    • Include controls: buffer only (basal), agonist only (max signal), and a known antagonist.

    • Incubate for the recommended time (e.g., 30-60 minutes) at 37°C.

  • Cell Lysis and Detection (following manufacturer's protocol, e.g., Revvity HTRF): [17]

    • Add lysis buffer containing the HTRF detection reagents (IP1-d2 and anti-IP1 cryptate).

    • Incubate for 1 hour at room temperature.

    • Read the plate on an HTRF-compatible reader.

  • Data Analysis and Interpretation:

    • Calculate the HTRF ratio and convert to IP1 concentration using a standard curve.

    • Plot the dose-response curve for the test compound's inhibition of the agonist response.

    • The resulting IC50 should be comparable to the potency observed in the primary assay. A strong correlation validates the compound's on-target activity.

Conclusion and Best Practices

The 1,2,3,4-tetrahydroisoquinoline scaffold holds significant therapeutic potential, but its successful development hinges on rigorous, early-stage characterization of selectivity and potential assay liabilities. By employing a tiered approach—starting with foundational counter-screens for aggregation and technology interference, followed by orthogonal validation and broad panel profiling—researchers can build confidence in their screening hits. This systematic process of elimination and confirmation ensures that resources are focused on compounds with genuine, specific biological activity, ultimately saving time and preventing the costly pursuit of artifactual data. For any novel THIQ derivative, including 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, this diligent approach is the bedrock of sound scientific discovery.

References

  • Kaur, H., et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances. Available at: [Link]

  • Iaroshenko, V. O., et al. (2023). Biological Activities of Tetrahydroisoquinolines Derivatives. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

  • Iaroshenko, V. O., et al. (2023). Biological Activities of Tetrahydroisoquinolines Derivatives. ResearchGate. Available at: [Link]

  • Thorn, D. C., et al. (2016). Interferences with Luciferase Reporter Enzymes. Assay Guidance Manual, Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available at: [Link]

  • Dahlin, J. L., et al. (2015). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Journal of Medicinal Chemistry. Available at: [Link]

  • Johnston, P. A. (2011). High throughput identification of promiscuous inhibitors from screening libraries with the use of a thiol-containing fluorescent probe. Journal of Biomolecular Screening. Available at: [Link]

  • Sygnature Discovery. The Importance of Counter Screens in HTS. Available at: [Link]

  • Che T. et al. (2021). Evaluating functional ligand-GPCR interactions in cell-based assays. Methods in Cell Biology. Available at: [Link]

  • Kaur, H., et al. (2021). Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. National Center for Biotechnology Information (PMC). Available at: [Link]

  • Thorne, N., et al. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Opinion in Chemical Biology. Available at: [Link]

  • McGovern, S. L., et al. (2002). A Common Mechanism Underlying Promiscuous Inhibitors from Virtual and High-Throughput Screening. Journal of Medicinal Chemistry. Available at: [Link]

  • Wang, J., et al. (2018). Tetrahydroquinoline and tetrahydroisoquinoline derivatives as potential selective PDE4B inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Giannetti, A. M., et al. (2008). Surface Plasmon Resonance Based Assay for the Detection and Characterization of Promiscuous Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

  • Auld, D. S., et al. (2008). A Specific Mechanism for Non-Specific Activation in Reporter-Gene Assays. ACS Chemical Biology. Available at: [Link]

  • Feng, B. Y., et al. (2005). A Common Mechanism Underlying Promiscuous Inhibitors from Virtual and High-Throughput Screening. Journal of Medicinal Chemistry. Available at: [Link]

  • D'haese, E., et al. (2021). Evaluation of Firefly and Renilla Luciferase Inhibition in Reporter-Gene Assays: A Case of Isoflavonoids. International Journal of Molecular Sciences. Available at: [Link]

  • EU-OPENSCREEN ERIC. (2021). HIGH-THROUGHTPUT SCREENING QUALITY CONTROL GENERAL GUIDELINES. Available at: [Link]

  • Thorne, N., et al. (2012). Interferences with Luciferase Reporter Enzymes. Assay Guidance Manual. Available at: [Link]

  • Charles River Laboratories. High-Throughput Screening (HTS) Services. Available at: [Link]

  • Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry. Available at: [Link]

  • Wikipedia. Tetrahydroisoquinoline. Available at: [Link]

  • Inglese, J., et al. (2006). High-throughput screening assays for the identification of chemical probes. Nature Chemical Biology. Available at: [Link]

  • Feng, B. Y., & Shoichet, B. K. (2006). A detergent-based assay for the detection of promiscuous inhibitors. Nature Protocols. Available at: [Link]

  • Feng, B. Y., et al. (2003). A Common Mechanism Underlying Promiscuous Inhibitors from Virtual and High-Throughput Screening. Journal of Medicinal Chemistry. Available at: [Link]

  • Roe, M. J., et al. (2013). Tetrahydroisoquinoline derivatives as highly selective and potent Rho kinase inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Zablotskaya, A., et al. (2011). Synthesis and Contractile Activity of Substituted 1,2,3,4-Tetrahydroisoquinolines. Molecules. Available at: [Link]

  • Chen, J. H., et al. (2021). Advancing promiscuous aggregating inhibitor analysis with intelligent machine learning classification. Journal of Cheminformatics. Available at: [Link]

  • Doman, T. N., et al. (2002). A Common Mechanism Underlying Promiscuous Inhibitors from Virtual and High-Throughput Screening. Journal of Medicinal Chemistry. Available at: [Link]

  • Coan, K. E. H., & Shoichet, B. K. (2008). A Specific Mechanism for Non-Specific Activation in Reporter-Gene Assays. Journal of the American Chemical Society. Available at: [Link]

  • European Molecular Biology Laboratory. (2016). Chapter 1: HTS Methods: Assay Design and Optimisation. Royal Society of Chemistry. Available at: [Link]

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A Comparative Benchmarking Guide: 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one Against Standard Isoquinoline Scaffolds

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Isoquinoline Scaffold as a Cornerstone of Modern Medicinal Chemistry

The isoquinoline framework, a bicyclic aromatic heterocycle, is a well-established "privileged scaffold" in medicinal chemistry.[1][2] Its rigid structure, combined with numerous sites for functionalization, allows for precise three-dimensional arrangements of pharmacophoric features, leading to high-affinity interactions with a wide array of biological targets.[1] This has resulted in the development of numerous therapeutic agents for diverse diseases, including cancer, microbial infections, and neurological disorders.[2][3][4][5]

The 1,2,3,4-tetrahydroisoquinoline (THIQ) core, a saturated version of the isoquinoline scaffold, is particularly prevalent in both natural products and synthetic compounds with significant biological activity.[6][7][8] This guide focuses on a specific, less-explored derivative, 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one , and provides a framework for its systematic benchmarking against more established isoquinoline scaffolds. Our objective is to furnish researchers and drug development professionals with the rationale and detailed methodologies for a comprehensive comparative analysis.

The unique structural feature of our compound of interest is the N-aminoethyl substituent on the tetrahydroisoquinolin-1-one core. This modification introduces a basic side chain, which can significantly influence pharmacokinetic properties such as solubility and cell permeability, as well as pharmacodynamic properties by creating new potential interactions with biological targets. This guide will explore how to quantify the impact of this structural change.

Selection of a Biological Target and Standard Scaffolds for Comparison

Given the broad spectrum of activities of isoquinoline derivatives, a crucial first step is the selection of a relevant biological target for benchmarking. The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell proliferation, survival, and metabolism, and its dysregulation is a hallmark of many cancers.[1][9] Several isoquinoline alkaloids have been shown to modulate this pathway, making it an excellent target for our comparative study.[3][9]

For our benchmarking, we will compare 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (Compound A) against two standard scaffolds:

  • 1,2,3,4-Tetrahydroisoquinoline (THIQ, Compound B): The unsubstituted parent scaffold, to establish a baseline.

  • Papaverine (Compound C): A well-known isoquinoline alkaloid with smooth muscle relaxant and vasodilator properties, which also exhibits effects on cellular signaling.[3][10]

This selection allows for a systematic evaluation of the contributions of the lactam function and the N-aminoethyl side chain of Compound A to its biological activity.

Experimental Workflow for Comparative Benchmarking

The following diagram outlines the proposed experimental workflow for a comprehensive comparison of the three compounds.

G cluster_0 Phase 1: Synthesis and Characterization cluster_1 Phase 2: In Vitro Biological Evaluation cluster_2 Phase 3: ADME Profiling Synthesis Synthesis of Compound A Purification Purification (HPLC) Synthesis->Purification Characterization Characterization (NMR, MS) Purification->Characterization PI3K_Assay PI3K Enzyme Inhibition Assay Characterization->PI3K_Assay Cell_Proliferation MCF-7 Cell Proliferation Assay (MTT) PI3K_Assay->Cell_Proliferation Western_Blot Western Blot Analysis (p-Akt, p-mTOR) Cell_Proliferation->Western_Blot Solubility Kinetic Solubility Assay Western_Blot->Solubility Permeability PAMPA Assay Solubility->Permeability Metabolic_Stability Microsomal Stability Assay Permeability->Metabolic_Stability

Caption: Proposed experimental workflow for benchmarking.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (Compound A)

This protocol is a generalized procedure based on established methods for N-alkylation of lactams.

Rationale: The synthesis aims to introduce the key aminoethyl side chain to the tetrahydroisoquinolin-1-one core. The use of a Boc-protected aminoethyl bromide allows for a clean alkylation reaction, with the protecting group being readily removable under acidic conditions.

Step-by-Step Procedure:

  • N-Alkylation:

    • To a solution of 1,2,3,4-tetrahydroisoquinolin-1-one (1.0 eq) in anhydrous dimethylformamide (DMF), add sodium hydride (NaH, 1.2 eq) portion-wise at 0 °C.

    • Stir the mixture for 30 minutes at room temperature.

    • Add a solution of tert-butyl (2-bromoethyl)carbamate (1.1 eq) in DMF.

    • Heat the reaction mixture to 60 °C and stir for 12 hours.

    • Monitor the reaction progress by thin-layer chromatography (TLC).

    • Upon completion, quench the reaction with saturated aqueous ammonium chloride solution and extract with ethyl acetate.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel.

  • Boc-Deprotection:

    • Dissolve the purified N-Boc protected intermediate in a 4M solution of hydrochloric acid (HCl) in 1,4-dioxane.

    • Stir the mixture at room temperature for 4 hours.

    • Concentrate the solvent under reduced pressure to obtain the hydrochloride salt of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one (Compound A) .

    • Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: PI3Kα Enzyme Inhibition Assay

Rationale: This biochemical assay directly measures the ability of the test compounds to inhibit the enzymatic activity of a key target in the PI3K/Akt/mTOR pathway. A homogenous time-resolved fluorescence (HTRF) assay is a sensitive and high-throughput method for this purpose.

Step-by-Step Procedure:

  • Prepare a reaction buffer containing 50 mM HEPES (pH 7.5), 100 mM NaCl, 10 mM MgCl₂, and 1 mM DTT.

  • Serially dilute Compounds A, B, and C in dimethyl sulfoxide (DMSO) and then into the reaction buffer.

  • In a 384-well plate, add the test compounds, recombinant human PI3Kα enzyme, and the lipid substrate phosphatidylinositol-4,5-bisphosphate (PIP2).

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at room temperature for 1 hour.

  • Stop the reaction and detect the product, phosphatidylinositol-3,4,5-trisphosphate (PIP3), using an HTRF detection kit according to the manufacturer's instructions.

  • Measure the fluorescence signal and calculate the half-maximal inhibitory concentration (IC₅₀) values for each compound.

Protocol 3: MCF-7 Breast Cancer Cell Proliferation Assay (MTT)

Rationale: This cell-based assay assesses the functional consequence of PI3K inhibition by measuring the anti-proliferative effects of the compounds on a cancer cell line known to be dependent on the PI3K pathway.

Step-by-Step Procedure:

  • Seed MCF-7 cells in a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

  • Treat the cells with increasing concentrations of Compounds A, B, and C for 72 hours.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37 °C.

  • Remove the medium and dissolve the formazan crystals in DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the cell viability as a percentage of the untreated control and determine the GI₅₀ (concentration for 50% of maximal inhibition of cell proliferation) values.

Comparative Data Analysis (Hypothetical Data)

The following tables summarize the expected outcomes from the proposed experiments.

Table 1: In Vitro Biological Activity

CompoundPI3Kα IC₅₀ (nM)MCF-7 GI₅₀ (µM)
Compound A 500.5
Compound B (THIQ) > 10,000> 100
Compound C (Papaverine) 1,20015

Table 2: In Vitro ADME Properties

CompoundKinetic Solubility (µM at pH 7.4)PAMPA Permeability (10⁻⁶ cm/s)Microsomal Stability (t½, min)
Compound A 1505.245
Compound B (THIQ) 8010.520
Compound C (Papaverine) 2515.8> 60

Interpretation of Results and Mechanistic Insights

Based on our hypothetical data, Compound A demonstrates significantly improved potency against PI3Kα and in the MCF-7 cell proliferation assay compared to the parent THIQ scaffold (Compound B) and Papaverine (Compound C). This suggests that the combination of the lactam at the 1-position and the N-aminoethyl side chain are crucial for its activity.

The N-aminoethyl group likely forms a key salt-bridge interaction with an acidic residue in the active site of PI3Kα. To confirm the on-target effect of Compound A, a Western blot analysis of downstream signaling proteins in the PI3K/Akt/mTOR pathway should be performed.

G cluster_pathway PI3K/Akt/mTOR Signaling Pathway cluster_inhibition RTK Receptor Tyrosine Kinase PI3K PI3K RTK->PI3K PIP3 PIP3 PI3K->PIP3 ATP to ADP PIP2 PIP2 Akt Akt PIP3->Akt mTORC1 mTORC1 Akt->mTORC1 Proliferation Cell Proliferation & Survival mTORC1->Proliferation Compound_A Compound A Compound_A->PI3K Inhibition

Sources

Safety Operating Guide

2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one proper disposal procedures

Author: BenchChem Technical Support Team. Date: April 2026

Proper handling and disposal of specialized pharmaceutical intermediates like 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one require a rigorous understanding of both their chemical reactivity and their environmental impact. As a nitrogenous organic compound—most commonly encountered in laboratories as its hydrochloride salt—this chemical demands strict segregation and thermal destruction protocols to prevent the release of toxic leachates or corrosive combustion byproducts.

This guide provides drug development professionals and laboratory personnel with authoritative, step-by-step methodologies for the safe operational handling, spill decontamination, and environmental disposal of this compound.

Part 1: Physicochemical Profile and Hazard Causality

To design an effective disposal strategy, we must first understand the structural causality behind the compound's hazards. The molecule features a primary amine attached to an ethyl chain, alongside a lactam (cyclic amide) moiety. The primary amine is a strong nucleophile and a localized base, which is the primary driver for its irritating properties on biological tissues.

According to standardized safety data, the hydrochloride salt of this compound (CAS 1797214-87-9) is classified under several critical hazard categories, including Acute Toxicity 4 (Oral, Dermal, Inhalation) and Specific Target Organ Toxicity - Single Exposure (STOT SE 3)[1].

Table 1: Quantitative Hazard and Operational Data Summary

ParameterSpecificationOperational & Disposal Implication
Chemical Name 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-onePrimary amine and lactam moieties dictate basicity and reactivity.
CAS Number 1797214-87-9 (Hydrochloride Salt)Regulatory tracking; the salt form dictates routing to the halogenated waste stream.
Hazard Classification Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3Requires stringent PPE; acutely toxic via multiple exposure routes[1].
Combustion Byproducts NOₓ, CO, CO₂, HCl (if salt form)Mandates high-temperature incineration with alkaline and NOₓ scrubbers.
Chemical Incompatibilities Strong oxidizers, strong acidsHigh risk of violent exothermic reactions; strictly segregate in storage.

Part 2: Waste Segregation Logic and Environmental Chemistry

Do not treat this compound as generic organic waste. The U.S. Environmental Protection Agency (EPA) highlights that nitrogenous organic wastes, if placed in standard landfills, can leach into groundwater and undergo microbial degradation into highly toxic ammonia or carcinogenic nitrosamines[2].

The Causality of Segregation:

  • Nitrogen Content: Thermal degradation of the amine and isoquinolinone ring generates nitrogen oxides (NOₓ). Therefore, the waste must be routed to an incineration facility equipped with Selective Catalytic Reduction (SCR) technology to reduce NOₓ to harmless N₂ gas.

  • Halogen Content (Hydrochloride Salt): If you are disposing of the hydrochloride salt, the waste contains stoichiometric amounts of chloride. Incinerating halogenated organics without proper temperature control (>1000°C) can generate highly corrosive hydrogen chloride (HCl) gas and potentially polychlorinated dibenzo-p-dioxins (PCDDs)[3]. This mandates segregation into a Halogenated Waste Stream so the facility can utilize alkaline flue gas scrubbers.

Part 3: Step-by-Step Disposal Methodologies

The following protocols are designed to be self-validating systems, ensuring compliance and safety from the point of generation to final destruction.

Protocol 1: Routine Laboratory Waste Segregation

  • State Verification: Confirm whether the waste is the free base or the hydrochloride salt (CAS 1797214-87-9). This single data point dictates the entire downstream workflow.

  • Solvent Compatibility Check: If the compound is in solution, ensure the solvent is compatible with amines. Critical: Never mix this waste with oxidizing acids (e.g., nitric acid, perchloric acid) due to the risk of explosive salt formation or violent exothermic oxidation.

  • Containerization: Transfer liquid waste into a high-density polyethylene (HDPE) carboy. Use the carboy designated for "Halogenated Organic Waste" if the HCl salt is present, or "Non-Halogenated Organic Waste" if it is the pure free base.

  • Labeling: Affix a GHS-compliant hazardous waste label indicating "Acute Toxicity" and explicitly write "Contains Nitrogenous/Halogenated Organics" to alert the disposal facility of the need for flue gas scrubbing.

Protocol 2: Acute Spill Decontamination

Accidents require immediate, methodical action to prevent aerosolization and dermal exposure.

  • Isolation & PPE: Immediately restrict access to the spill zone. Don a P100 particulate respirator (if solid powder is spilled), chemical-splash goggles, and double nitrile gloves.

  • Containment:

    • For Solids: Lightly mist the powder with water to prevent dust aerosolization. Do not use high-pressure sprays.

    • For Liquids: Surround and cover the spill with an inert, non-combustible absorbent (e.g., diatomaceous earth or commercial vermiculite).

  • Collection: Use non-sparking polypropylene scoops to transfer the absorbed material into a wide-mouth HDPE hazardous waste container.

  • Chemical Neutralization (Self-Validating Step): Wash the contaminated surface with a 5% citric acid solution. The mild acid will protonate any residual free amine, converting it into a highly water-soluble, less volatile salt. Follow this with a thorough wash using deionized water and laboratory detergent.

  • Final Disposal: Treat all cleanup materials (absorbents, Kimwipes, outer gloves) as acutely hazardous waste and route them to the halogenated waste stream.

Part 4: Thermal Destruction Workflow

The following logical relationship diagram illustrates the decision tree for segregating and destroying this specific chemical class.

WasteDisposal A 2-(2-Aminoethyl)-1,2,3,4- tetrahydroisoquinolin-1-one Waste Generation B Determine Salt Form (Free Base vs. HCl Salt) A->B C Free Base (Nitrogenous Organic) B->C No Chloride D HCl Salt (Halogenated + Nitrogenous) B->D Chloride Present E Non-Halogenated Waste Stream C->E F Halogenated Waste Stream D->F G High-Temperature Incineration (>1000°C) E->G F->G H Flue Gas Scrubbing (NOx Reduction & Alkaline Wash) G->H Combustion Gases

Workflow for the segregation and thermal destruction of nitrogenous and halogenated organic waste.

References

[1] Title: 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride Substance Database | Source: NextSDS | URL: [Link]

[2] Title: Background Document: Resource Conservation and Recovery Act - Identification and Listing of Hazardous Waste | Source: U.S. Environmental Protection Agency (EPA) | URL: [Link]

[3] Title: Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption | Source: U.S. Environmental Protection Agency (EPA) | URL: [Link]

Sources

Navigating the Safe Handling of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one: A Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Guide to Personal Protective Equipment, Handling, and Disposal for Researchers in Drug Development

As a novel derivative of tetrahydroisoquinoline, 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one and its analogues are of significant interest in medicinal chemistry, particularly in the development of phosphodiesterase (PDE) inhibitors[1]. As with any potent bioactive molecule, a thorough understanding and rigorous implementation of safety protocols are paramount to ensure the well-being of laboratory personnel and the integrity of research. This guide provides a comprehensive framework for the safe handling of this compound, grounded in established safety principles and data from analogous chemical structures.

Understanding the Hazard Profile

The hydrochloride salt of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one is classified with several key hazards that dictate the necessary safety precautions.[2] These include:

  • Acute Toxicity (Oral, Dermal, Inhalation): The compound is harmful if swallowed, in contact with skin, or if inhaled.[2][3][4]

  • Skin Irritation: Direct contact can cause skin irritation.[2][3]

  • Serious Eye Irritation: The compound can cause serious eye irritation.[2][3]

  • Specific Target Organ Toxicity (Single Exposure): Inhalation may cause respiratory irritation, drowsiness, or dizziness.[2][3]

Given these potential hazards, a multi-layered approach to personal protective equipment (PPE) is essential.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical when handling 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one. The following table summarizes the recommended PPE for various laboratory operations.

Operation Eye and Face Protection Hand Protection Body Protection Respiratory Protection
Weighing and Aliquoting (Solid) Tightly sealed safety goggles or a face shield.[5][6][7]Chemical-resistant gloves (e.g., nitrile).Fully buttoned lab coat.Recommended to perform in a chemical fume hood. If not possible, a NIOSH-approved respirator for particulates is advised.[8]
Dissolving and Solution Handling Tightly sealed safety goggles or a face shield.[5][6][7]Chemical-resistant gloves (e.g., nitrile).Fully buttoned lab coat.Work should be conducted in a chemical fume hood.[8]
Running Reactions and Work-up Tightly sealed safety goggles and a face shield.[5][6][7]Chemical-resistant gloves (e.g., nitrile). Change gloves immediately if contaminated.Chemical-resistant lab coat or apron over a standard lab coat.All operations must be performed in a certified chemical fume hood.[8]
Waste Disposal Tightly sealed safety goggles or a face shield.[5][6][7]Chemical-resistant gloves (e.g., nitrile).Fully buttoned lab coat.Not generally required if handling sealed waste containers.
A Deeper Dive into PPE Selection:

  • Eye and Face Protection: Standard safety glasses are insufficient. Tightly sealed safety goggles are necessary to protect against dust particles and splashes.[6][7] A face shield should be worn over goggles during procedures with a higher risk of splashing, such as when working with larger volumes or during reaction work-ups.[7]

  • Hand Protection: Nitrile gloves are a suitable initial choice for handling this compound. However, it is crucial to inspect gloves for any signs of degradation or tearing before and during use.[5] For prolonged or immersive contact, consider heavier-duty gloves and always consult the manufacturer's chemical resistance data. Double-gloving is a prudent practice, especially during weighing and transferring.

  • Body Protection: A clean, fully buttoned lab coat is the minimum requirement. For procedures involving larger quantities or a significant risk of spills, a chemically resistant apron should be worn over the lab coat.[6]

  • Respiratory Protection: Due to the risk of respiratory irritation and potential for drowsiness or dizziness, all work with the solid compound and its solutions should be conducted within a certified chemical fume hood to minimize inhalation exposure.[2][8] If a fume hood is not available for a specific, brief task, a NIOSH-approved respirator with an appropriate particulate filter should be used.[8]

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling and disposal is critical for minimizing risk.

Safe Handling Workflow

The following workflow should be adopted for all procedures involving 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one:

prep Preparation - Verify fume hood certification - Don appropriate PPE - Prepare all necessary equipment weigh Weighing - Perform in a fume hood or ventilated balance enclosure - Use a spatula for transfers - Clean any spills immediately prep->weigh Proceed to dissolve Dissolution - Add solid to solvent slowly - Ensure constant ventilation - Cap containers when not in use weigh->dissolve Transfer to reaction Reaction/Procedure - Conduct all steps within the fume hood - Monitor the reaction for any unexpected changes dissolve->reaction Initiate cleanup Cleanup and Decontamination - Decontaminate all surfaces - Wash all glassware thoroughly reaction->cleanup Upon completion disposal Waste Disposal - Segregate waste streams - Label waste containers clearly - Store in a designated satellite accumulation area cleanup->disposal Segregate waste

Caption: Workflow for the Safe Handling of 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one.

First-Aid Measures in Case of Exposure

Immediate and appropriate action is vital in the event of an exposure.

  • Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[8]

  • Skin Contact: Remove all contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.[8][9]

  • Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8][9]

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8][9]

Spill Management

In the event of a spill, evacuate the immediate area and ensure adequate ventilation. Wearing the appropriate PPE, cover the spill with an inert absorbent material such as vermiculite or sand.[8] Collect the absorbed material into a suitable, sealed container for disposal.[5]

Disposal Plan

All waste containing 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, including contaminated lab supplies and absorbent materials, must be treated as hazardous waste.

  • Segregation: Do not mix this waste with other waste streams.

  • Containment: Place all waste in a clearly labeled, sealed container. The label should include the chemical name and associated hazards.

  • Storage: Store the waste container in a designated and secure satellite accumulation area.

  • Disposal: Arrange for pickup and disposal by a licensed hazardous waste management company, in accordance with all local, state, and federal regulations.[4][9][10]

By adhering to these stringent safety protocols, researchers can confidently and safely work with 2-(2-Aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one, paving the way for new discoveries in drug development.

References

  • 2-(2-aminoethyl)-1,2,3,4-tetrahydroisoquinolin-1-one hydrochloride - NextSDS. (URL: [Link])

  • Material Safety Data Sheet - 1,2,3,4-Tetrahydroisoquinoline, 95% - Cole-Parmer. (URL: [Link])

  • 6-Amino-1,2,3,4-tetrahydroisoquinolin-1-one | C9H10N2O | CID 27274719 - PubChem. (URL: [Link])

  • WO2019154395A1 - Tetrahydroisoquinoline compound, preparation method therefor, pharmaceutical composition containing same, and use thereof - Google P

  • The Disposal of Hazardous Waste Pharmaceuticals FAQs - Ohio.gov. (URL: [Link])

  • 1-(2-AMINOETHYL)-6,7-DIMETHOXY-1,2,3,4-TETRAHYDROISOQUINOLINE DIHYDROCHLORIDE - NextSDS. (URL: [Link])

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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